N-Phenylretinamide

• CAS: 33631-48-0

Core Science & Biosynthesis

Unraveling the Apoptotic Mechanisms of N-Phenylretinamide (Fenretinide): A Comprehensive Technical Guide

Executive Summary

N-Phenylretinamide, widely known as Fenretinide or 4-HPR, is a synthetic derivative of all-trans-retinoic acid (ATRA) that has garnered significant attention in oncology and drug development[1]. Unlike classical retinoids that primarily drive cellular differentiation, 4-HPR exhibits a unique pharmacological profile defined by its potent, selective induction of apoptosis in malignant cells[2]. This whitepaper dissects the multifaceted mechanisms of action (MOA) underlying 4-HPR-induced apoptosis, providing drug development professionals and researchers with a robust framework of its signaling pathways, alongside self-validating experimental protocols for preclinical evaluation.

Core Apoptotic Mechanisms of 4-HPR

The cytotoxic efficacy of 4-HPR is driven by a complex interplay of retinoic acid receptor (RAR)-dependent and RAR-independent pathways[3]. Its primary MOA diverges from classical retinoids by directly targeting lipid metabolism and mitochondrial integrity[4].

De Novo Ceramide Synthesis and ER Stress

One of the earliest and most critical events in 4-HPR-induced apoptosis is the intracellular accumulation of ceramide, a highly potent pro-apoptotic lipid second messenger[5].

• Mechanism: 4-HPR transiently activates serine palmitoyltransferase (SPT), the rate-limiting enzyme in de novo ceramide biosynthesis, while simultaneously inhibiting dihydroceramide desaturase 1 (DES1)[3][5].

• Downstream Effects: The resulting surge in ceramide levels and the altered dihydroceramide/ceramide ratio trigger severe endoplasmic reticulum (ER) stress. This stress response effectively paralyzes cellular survival networks, including the blockade of the PI3K/Akt/mTOR signaling pathways[3].

Mitochondrial ROS Generation

Concurrently, 4-HPR acts as a potent inducer of oxidative stress[6].

• Mechanism: 4-HPR interacts directly with the mitochondrial respiratory chain—specifically localizing between complex II and complex III—and activates PKCδ within the mitochondrial signalosome[2][3].

• Downstream Effects: This interaction results in a rapid and massive generation of reactive oxygen species (ROS). The oxidative burst causes mitochondrial membrane depolarization, prompting the release of cytochrome c into the cytosol, which subsequently triggers the intrinsic apoptotic cascade via caspase-9 and executioner caspase-3/7[7].

Nur77/Bcl-2 Conformational Switch

In a distinct, RAR-dependent facet of its mechanism, 4-HPR facilitates the translocation of the RARβ-Nur77 heterodimer from the nucleus to the cytoplasm[3]. Once in the cytoplasm, Nur77 binds to the anti-apoptotic protein Bcl-2. This binding induces a critical conformational change in Bcl-2, exposing its pro-apoptotic BH3 domain and further amplifying mitochondrial permeabilization and cell death[3].

Fig 1: Mechanistic pathways of 4-HPR-induced apoptosis via ROS, ceramide, and Nur77 signaling.

Self-Validating Experimental Workflows

To rigorously evaluate the apoptotic mechanisms of 4-HPR in preclinical models, researchers must employ orthogonal assays. The causality behind these experimental choices is rooted in the necessity to distinguish primary drug targets from secondary apoptotic artifacts. Every protocol below is designed as a self-validating system incorporating specific inhibitors.

Protocol 1: Quantifying Early ROS Generation

Causality: ROS can often be a byproduct of late-stage apoptosis rather than a primary driver. Measuring early ROS kinetics (within 1-4 hours) before caspase activation confirms its upstream role in the 4-HPR mechanism[7].

• Preparation: Seed target cancer cells (e.g., HL-60 or DMG cells) in 6-well plates and allow for adherence.

• Treatment: Expose cells to 4-HPR (e.g., 5-10 µM) for precise intervals of 1, 2, and 4 hours[7].

• Staining: Wash cells with PBS and incubate with 5 µM MitoSOX Red (to detect mitochondrial superoxide) or 10 µM CM-H2DCFDA (for general cellular ROS) for 30 minutes at 37°C in the dark[7][8].

• Acquisition: Harvest cells, resuspend in flow cytometry buffer, and analyze fluorescence shifts.

• Self-Validation Step: Pre-treat a parallel control group with an antioxidant scavenger, such as N-acetylcysteine (NAC, 1 mM) for 30 minutes prior to 4-HPR exposure. Complete suppression of the fluorescence shift and subsequent apoptosis confirms ROS as a required driver[8].

Protocol 2: Evaluating De Novo Ceramide Synthesis

Causality: To prove that ceramide accumulation is driven by de novo synthesis rather than the breakdown of sphingomyelin by sphingomyelinases, pulse-labeling with lipid precursors is mandatory[5].

• Starvation: Pre-incubate cells in serine-free medium for 1 hour to deplete endogenous pools.

• Pulse-Labeling: Add L-[3H]serine (1 µCi/mL) concurrently with 4-HPR (5 µM) and incubate for 2 to 6 hours[8].

• Extraction: Terminate the reaction using ice-cold PBS. Extract total cellular lipids using the Bligh and Dyer method (chloroform/methanol/water).

• Separation & Quantification: Separate the lipid phases via thin-layer chromatography (TLC) using a chloroform/methanol/acetic acid solvent system. Quantify the radiolabeled ceramide bands using a scintillation counter.

• Self-Validation Step: Co-treat cells with Fumonisin B1 or myriocin (specific inhibitors of ceramide synthesis). A lack of radiolabeled ceramide accumulation validates the de novo pathway[5].

Protocol 3: Apoptosis and Caspase Activation Assay

Causality: Differentiating between early apoptosis, late apoptosis, and non-specific necrosis is critical to confirming 4-HPR's targeted MOA[9].

• Treatment: Treat cells with varying concentrations of 4-HPR (0, 2.5, 5, 10 µM) for 24 to 48 hours[9].

• Harvesting: Collect both adherent and floating cells to ensure the entire apoptotic population is captured.

• Staining: Resuspend the pellet in Annexin V binding buffer. Stain with FITC-conjugated Annexin V (detects externalized phosphatidylserine) and 7-AAD (detects membrane compromise) for 15 minutes at room temperature.

• Acquisition: Analyze via flow cytometry to quantify early apoptotic (Annexin V+/7-AAD-) and late apoptotic (Annexin V+/7-AAD+) fractions.

• Self-Validation Step: Pre-treat cells with a pan-caspase inhibitor (e.g., z-VAD-fmk). If apoptosis is significantly suppressed, the cell death is strictly caspase-dependent[5].

Fig 2: Self-validating experimental workflow for quantifying 4-HPR apoptotic mechanisms.

Quantitative Data Summary

The following table summarizes the expected quantitative hallmarks of 4-HPR-induced apoptosis across standardized in vitro assays, providing a baseline for assay validation.

Biomarker / Assay	Target / Pathway	Expected Change	Peak Timeframe	Validation Control
MitoSOX Red	Mitochondrial ROS	3 to 5-fold increase	1 - 4 hours	N-acetylcysteine (NAC)
L-[3H]serine	De novo Ceramide	4 to 6-fold increase	2 - 6 hours	Fumonisin B1 / Myriocin
Annexin V / 7-AAD	Phosphatidylserine	Dose-dependent increase	24 - 48 hours	z-VAD-fmk (Pan-caspase)
Cytochrome C	Mitochondrial Permeability	Cytosolic accumulation	6 - 12 hours	Bcl-2 overexpression
Caspase-3/7	Executioner Caspases	5 to 10-fold increase	12 - 24 hours	z-VAD-fmk

Conclusion & Translational Perspectives

The mechanism of action of N-Phenylretinamide represents a paradigm shift in retinoid pharmacology. By bypassing classical differentiation pathways and directly triggering de novo ceramide synthesis and massive mitochondrial ROS generation, 4-HPR acts as a potent, multi-targeted apoptotic agent[10]. Understanding and accurately quantifying these distinct pathways using self-validating experimental designs is crucial for the continued clinical translation of 4-HPR in oncology.

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An In-depth Technical Guide to N-Phenylretinamide: Chemical Structure, Physicochemical Properties, and Biological Activity

Introduction

N-(4-hydroxyphenyl)retinamide (4-HPR), commonly known as Fenretinide, is a synthetic derivative of all-trans-retinoic acid (ATRA), a metabolite of vitamin A.[1][2] Developed in the late 1960s, Fenretinide has garnered significant scientific interest due to its potent anti-cancer properties combined with a favorable toxicity profile compared to other retinoids.[2][3] It has been extensively investigated for its efficacy in the chemoprevention and treatment of a wide range of malignancies, including cancers of the breast, prostate, lung, and neuroblastoma.[3][4]

Unlike naturally occurring retinoids, a key distinction of Fenretinide is its profound ability to induce programmed cell death, or apoptosis, in malignant cells.[5] Its mechanism of action is multifaceted, engaging both nuclear retinoid receptor-dependent and -independent pathways.[1][5] This pleiotropic activity, which includes the generation of reactive oxygen species (ROS) and modulation of ceramide metabolism, makes Fenretinide a compelling molecule for researchers in oncology, cell biology, and drug development.[1][6] This guide provides a comprehensive technical overview of Fenretinide's chemical structure, physical properties, synthesis, and complex molecular mechanisms, along with validated experimental protocols for its study.

Chemical Identity and Physicochemical Properties

Fenretinide is a crystalline solid, the structure of which is characterized by a retinol-like polyene chain linked via an amide bond to a 4-hydroxyphenyl group.[3] This structural modification significantly influences its biological properties and distinguishes it from its parent compound, retinoic acid.[3]

Chemical Structure

Below is a 2D representation of the N-Phenylretinamide chemical structure.

Caption: 2D Chemical Structure of N-Phenylretinamide (Fenretinide).

Physicochemical Data

The key physicochemical properties of N-Phenylretinamide are summarized in the table below. This data is critical for designing experimental protocols, including the preparation of stock solutions and formulation development.

Property	Value	Source(s)
IUPAC Name	(2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenamide	PubChem
Synonyms	Fenretinide, 4-HPR, N-(4-hydroxyphenyl)-retinamide	Cayman Chemical[1]
CAS Number	65646-68-6	Cayman Chemical[1]
Molecular Formula	C₂₆H₃₃NO₂	Cayman Chemical[1]
Molecular Weight	391.6 g/mol	Cayman Chemical[1]
Appearance	Yellow crystalline solid	BOC Sciences, Cayman Chemical[1][7]
Melting Point	162-181 °C (Polymorphic forms exist)	BOC Sciences, Merck Index[4][7]
Solubility
DMSO	~78 mg/mL (199.2 mM)	Selleck Chemicals[3]
Ethanol	~10-25 mg/mL	Cayman Chemical, Selleck Chemicals[1][3]
Water	0.00119 mg/mL (very poorly soluble)	SciTech Development[6]
Aqueous Buffers	Sparingly soluble (~0.3 mg/mL in 1:2 ethanol:PBS pH 7.2)	Cayman Chemical[1]
Stability	Stable for ≥4 years as a solid at -20°C. Aqueous solutions should be used within one day.	Cayman Chemical[1]
Storage	Store solid at -20°C, protected from light.	Cayman Chemical[1]

Synthesis of N-Phenylretinamide

From a chemical standpoint, Fenretinide is an amide derivative of retinoic acid. Its synthesis is achieved through the formation of an amide bond between the carboxyl group of all-trans-retinoic acid and the amino group of 4-aminophenol (p-hydroxyaniline).[4]

General Synthetic Strategy

The primary method for synthesizing Fenretinide involves an amidification reaction.[4] This typically requires activating the carboxylic acid of all-trans-retinoic acid to make it more susceptible to nucleophilic attack by the amine.

Caption: General workflow for the synthesis of N-Phenylretinamide.

Exemplary Synthesis Protocol

While various specific reagents can be used, a common approach involves converting retinoic acid to its more reactive acid chloride derivative, which then readily reacts with 4-aminophenol.

• Activation of Retinoic Acid: Dissolve all-trans-retinoic acid in a suitable anhydrous solvent (e.g., dichloromethane or THF) under an inert atmosphere (e.g., nitrogen or argon). Add an activating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride, dropwise at a reduced temperature (e.g., 0°C) to form the retinoyl chloride intermediate.

• Amidation Reaction: In a separate flask, dissolve 4-aminophenol and a non-nucleophilic base (e.g., triethylamine or pyridine) in an anhydrous solvent. Slowly add the freshly prepared retinoyl chloride solution to the 4-aminophenol solution at 0°C.

• Reaction Monitoring and Work-up: Allow the reaction to warm to room temperature and stir for several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC). Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Extract the product into an organic solvent like ethyl acetate. Wash the organic layer sequentially with dilute acid (e.g., 1N HCl), water, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Crystallization: Purify the crude product by recrystallization from a suitable solvent system, such as ethanol/water or chloroform/hexanes, to yield pure N-Phenylretinamide as a yellow crystalline solid.[4]

Molecular Mechanism of Action

Fenretinide's anticancer activity is complex, stemming from its ability to trigger apoptosis through multiple, interconnected signaling pathways. These can be broadly categorized as Retinoic Acid Receptor (RAR)-dependent and RAR-independent mechanisms.[1][5]

RAR-Dependent Pathway

Fenretinide selectively binds to the Retinoic Acid Receptor Beta (RARβ).[1] This binding event initiates a signaling cascade that culminates in apoptosis:

• Nur77 Translocation: The Fenretinide-RARβ complex induces the translocation of the nuclear receptor Nur77 from the nucleus to the cytoplasm.[1]

• Bcl-2 Inhibition: In the cytoplasm, Nur77 interacts with the anti-apoptotic protein Bcl-2, inducing a conformational change that exposes its pro-apoptotic BH3 domain.[1] This effectively neutralizes Bcl-2's protective function, tipping the cellular balance towards apoptosis.

RAR-Independent Pathways

Fenretinide also induces apoptosis through mechanisms that do not require direct RAR engagement. These pathways are primarily driven by the induction of cellular stress.

• Reactive Oxygen Species (ROS) Generation: Fenretinide treatment leads to a significant increase in intracellular ROS.[1][6] This oxidative stress activates downstream stress-activated protein kinases. High levels of ROS activate the p38 MAPK pathway, which promotes the release of cytochrome c from the mitochondria, leading to the activation of caspase-9 and the execution of apoptosis.[1][8] Moderate ROS levels can activate the JNK pathway, which has been linked to autophagy.[1]

• Ceramide Metabolism Dysregulation: Fenretinide is a potent inhibitor of the enzyme Dihydroceramide Desaturase 1 (DES1), which is a key step in the de novo synthesis of ceramides.[1][7] This inhibition leads to an accumulation of dihydroceramides (dhCer), causing significant endoplasmic reticulum (ER) stress.[1] This ER stress, in turn, blocks critical cell survival signaling pathways, including the PI3K/Akt/mTOR and NF-κB pathways.[1] Additionally, Fenretinide can promote ceramide generation through the activation of sphingomyelinase.[6][9]

• Direct mTOR Inhibition: The molecular structure of Fenretinide allows it to fit within the ATP-binding site of the mammalian target of rapamycin (mTOR). This direct interaction inhibits the activity of both mTORC1 and mTORC2 complexes, further suppressing the pro-survival PI3K/Akt signaling pathway.[1]

The interplay of these pathways is illustrated in the diagram below.

Caption: Signaling pathways activated by N-Phenylretinamide leading to apoptosis.

Key Experimental Protocols

To facilitate research involving Fenretinide, this section provides detailed, step-by-step methodologies for its analysis and the evaluation of its biological effects.

HPLC Method for Purity and Quantification

High-Performance Liquid Chromatography (HPLC) is essential for determining the purity of Fenretinide and for its quantification in various matrices. The following is a general reversed-phase HPLC protocol.

• Instrumentation: HPLC system with a UV detector, C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water, often with an acid modifier like 0.1% formic acid to ensure good peak shape.[10]

• Protocol:

  • Standard Preparation: Prepare a stock solution of Fenretinide (1 mg/mL) in a suitable organic solvent like ethanol or DMSO. Create a series of calibration standards by serial dilution.

  • Sample Preparation: Dissolve the test sample in the mobile phase or a compatible solvent. For biological samples like plasma, a protein precipitation step (e.g., with cold ethanol) followed by centrifugation is required.[10]

  • Chromatographic Conditions:

    • Column: C18 reversed-phase column.

    • Flow Rate: 0.5 - 1.0 mL/min.[10]

    • Injection Volume: 10-20 µL.

    • Detection: UV absorbance at Fenretinide's λmax (approx. 363 nm).[1]

    • Gradient: A typical gradient might run from 50% acetonitrile/50% water to 100% acetonitrile over 10-15 minutes.

  • Data Analysis: Identify the Fenretinide peak by comparing its retention time to that of the standard. Quantify the amount or purity by integrating the peak area and comparing it against the calibration curve.

Cell Viability/Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[11]

• Principle: NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt, MTT, to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of Fenretinide in culture medium. Replace the old medium with the Fenretinide-containing medium and incubate for the desired time period (e.g., 24, 48, or 72 hours). Include vehicle-only (e.g., DMSO) controls.

  • MTT Addition: Add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to each well to dissolve the purple formazan crystals.[11]

  • Absorbance Reading: Shake the plate for 15 minutes to ensure complete dissolution.[12] Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells. Plot the results to determine the IC₅₀ (the concentration of Fenretinide that inhibits 50% of cell viability).

Apoptosis Detection (Annexin V Staining)

Annexin V staining is a standard flow cytometry-based method for detecting early-stage apoptosis.

• Principle: In apoptotic cells, the membrane phospholipid phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and binds to the exposed PS, allowing for the identification of apoptotic cells.[13] A viability dye like Propidium Iodide (PI) is co-stained to distinguish early apoptotic (Annexin V+/PI-) from late apoptotic/necrotic cells (Annexin V+/PI+).[14]

• Protocol:

  • Cell Treatment: Culture and treat cells with Fenretinide and appropriate controls in 6-well plates or culture flasks.

  • Cell Harvesting: After treatment, gently harvest both adherent and floating cells. Wash the cells twice with cold PBS.[15]

  • Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[15]

  • Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of fluorochrome-conjugated Annexin V.[14] Gently mix and incubate for 15 minutes at room temperature in the dark.[15]

  • Co-Staining: Add 5 µL of Propidium Iodide (PI) staining solution and 400 µL of 1X Binding Buffer to each tube.[14]

  • Flow Cytometry Analysis: Analyze the samples immediately (within 1 hour) by flow cytometry. Use unstained, single-stained (Annexin V only and PI only), and vehicle-treated controls to set up compensation and gates.

Conclusion

N-Phenylretinamide (Fenretinide) remains a molecule of high interest in biomedical research due to its potent and pleiotropic anti-cancer mechanisms. Its ability to induce apoptosis through a combination of RAR-dependent and independent pathways, including the generation of ROS and disruption of ceramide metabolism, provides multiple avenues for therapeutic intervention. Understanding its chemical properties, synthesis, and complex signaling cascades is paramount for researchers aiming to harness its potential. The standardized protocols provided herein offer a robust framework for the accurate analysis and functional characterization of Fenretinide in a laboratory setting, facilitating further exploration into its therapeutic applications.

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An In-depth Technical Guide on the Retinoic Acid Receptor Binding Affinity of N-Phenylretinamide (Fenretinide)

This guide provides a comprehensive technical overview of N-Phenylretinamide, also known as Fenretinide or 4-HPR, with a specific focus on its interaction with retinoic acid receptors (RARs). It is intended for researchers, scientists, and professionals in drug development who are investigating the therapeutic potential of this synthetic retinoid.

Introduction: N-Phenylretinamide (4-HPR) - A Synthetic Retinoid with a Unique Profile

N-(4-hydroxyphenyl)retinamide (4-HPR), or Fenretinide, is a synthetic derivative of all-trans-retinoic acid (RA), a metabolite of vitamin A.[1] Developed in the 1970s, it was initially explored for its potential in cancer prevention due to its lower toxicity profile compared to other retinoids.[1] Unlike naturally occurring retinoids, Fenretinide exhibits a distinct pharmacological profile, primarily characterized by its ability to induce apoptosis (programmed cell death) in a variety of cancer cell lines, often while sparing normal cells.[1][2] This selective action has made it a promising candidate in cancer research and therapeutic development.[1]

While traditional retinoids exert their effects primarily through differentiation, Fenretinide's primary mechanism of action is the induction of apoptosis.[3] This key difference has led to extensive research into its molecular interactions and signaling pathways. Clinical trials have investigated its use in various cancers, including neuroblastoma, breast cancer, ovarian cancer, non-small cell lung cancer, and lymphoma.[1][4][5][6][7]

The Retinoic Acid Receptor (RAR) Family: Gatekeepers of Retinoid Signaling

To understand the binding affinity of Fenretinide, it is crucial to first understand its primary targets: the retinoic acid receptors (RARs). RARs are a type of nuclear receptor that function as ligand-activated transcription factors.[8] They are activated by derivatives of Vitamin A, such as all-trans retinoic acid and 9-cis retinoic acid.[8]

There are three main subtypes of RARs:

• RAR-alpha (RARα) , encoded by the RARA gene.

• RAR-beta (RARβ) , encoded by the RARB gene.

• RAR-gamma (RARγ) , encoded by the RARG gene.[8]

These receptors do not act alone. They form heterodimers with another class of nuclear receptors called retinoid X receptors (RXRs).[8] In the absence of a ligand, the RAR/RXR heterodimer binds to specific DNA sequences known as retinoic acid response elements (RAREs) in the promoter regions of target genes, often in a complex with corepressor proteins that silence gene transcription.[8]

The binding of an agonist ligand to the RAR component of the heterodimer induces a conformational change. This change leads to the dissociation of the corepressor complex and the recruitment of coactivator proteins.[8] This larger complex then initiates the transcription of downstream target genes, leading to a cellular response.[8]

Caption: Canonical Retinoic Acid Receptor (RAR) Signaling Pathway.

N-Phenylretinamide (4-HPR) and its Interaction with RARs: A Complex Relationship

The interaction between Fenretinide and RARs is not as straightforward as that of endogenous retinoids. While some studies suggest that Fenretinide can bind to RARs, its affinity is generally considered to be poor compared to all-trans retinoic acid.

One study reported that the binding affinity of 4-HPR for nuclear RARs was approximately 15% of that of retinoic acid.[9] Another study indicated that 4-HPR binds poorly to RARα, RARβ, and RARγ in vitro and only minimally activates RAREs and RXREs in human breast carcinoma cells.[10]

This has led to the hypothesis that Fenretinide's potent biological effects, particularly the induction of apoptosis, may be mediated through both RAR-dependent and RAR-independent pathways.[3][11]

RAR-Dependent Mechanisms

Despite its lower binding affinity, there is evidence for RAR-dependent actions of Fenretinide. Some studies have shown that it can up-regulate the expression of RARβ and activate the transcription of RAREs.[11] Furthermore, in certain cell types like HL-60 acute myeloid leukemia cells, nuclear retinoid receptors appear to be involved in 4-HPR-induced growth inhibition and gene expression.[12] It has also been suggested that Fenretinide selectively binds to RARβ receptors, leading to a series of events culminating in apoptosis.[3][13]

RAR-Independent Mechanisms

A significant body of evidence points to RAR-independent mechanisms as major contributors to Fenretinide's cytotoxic effects. These mechanisms include:

• Generation of Reactive Oxygen Species (ROS): Fenretinide has been shown to induce apoptosis by generating ROS, leading to oxidative stress and subsequent cell death.[1][14] This process can activate various signaling pathways, including MAP kinases.[14]

• Ceramide Production: Fenretinide can increase the intracellular levels of ceramides, which are pro-apoptotic lipids.[1]

• Mitochondrial Effects: The mitochondrial pathway is believed to play a crucial role in Fenretinide-induced apoptosis.[15]

• Inhibition of other signaling pathways: Fenretinide has been shown to modulate the activity of NF-κB and down-regulate the expression of genes involved in anti-apoptosis, proliferation, and angiogenesis.[15]

The ability of Fenretinide to induce apoptosis in cells that are resistant to all-trans retinoic acid further supports the existence of RAR-independent pathways.[11][10]

Quantifying Binding Affinity: Experimental Approaches

Determining the binding affinity of a ligand like Fenretinide to its receptor is a critical step in drug development. Several experimental techniques can be employed for this purpose.

Competitive Radioligand Binding Assay

This is a classic and widely used method to determine the binding affinity of a test compound. The principle involves the competition between a labeled ligand (radiolabeled all-trans retinoic acid) and an unlabeled test compound (Fenretinide) for binding to the receptor (RAR).

Step-by-Step Protocol:

• Receptor Preparation:

  • Isolate nuclei from cells expressing the RAR subtype of interest or use purified recombinant RAR protein.

• Incubation:

  • Incubate a constant concentration of the radiolabeled ligand (e.g., [³H]all-trans-retinoic acid) with the receptor preparation in the presence of increasing concentrations of the unlabeled competitor (Fenretinide).

• Separation of Bound and Free Ligand:

  • After reaching equilibrium, separate the receptor-bound radioligand from the free radioligand. This can be achieved through methods like filtration (e.g., glass fiber filters) or size-exclusion chromatography.

• Quantification:

  • Measure the radioactivity of the bound fraction using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding of the radioligand against the logarithm of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand).

  • Calculate the equilibrium dissociation constant (Ki) for the competitor using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its equilibrium dissociation constant.

Caption: Workflow for a Competitive Radioligand Binding Assay.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that allows for the real-time analysis of molecular interactions. It measures changes in the refractive index at the surface of a sensor chip to which one of the interacting molecules (e.g., RAR) is immobilized.

General Procedure:

• Immobilization: Covalently attach the purified RAR protein to the sensor chip surface.

• Binding: Flow a solution containing Fenretinide over the sensor surface. The binding of Fenretinide to the immobilized RAR causes a change in the refractive index, which is detected as a response.

• Dissociation: Replace the Fenretinide solution with a buffer to monitor the dissociation of the complex.

• Data Analysis: Analyze the sensorgrams (plots of response versus time) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Summary of Binding Affinity Data

The following table summarizes the known binding characteristics of Fenretinide in comparison to endogenous retinoids.

Ligand	Receptor Target(s)	Relative Binding Affinity	Key Functional Outcomes
All-trans Retinoic Acid (ATRA)	RARα, RARβ, RARγ	High	Differentiation, Proliferation Control
9-cis Retinoic Acid	RARα, RARβ, RARγ, RXRs	High	Differentiation, Proliferation Control
N-Phenylretinamide (Fenretinide)	RARs (preferentially RARβ suggested)	Low to Moderate	Apoptosis, ROS generation, Ceramide production

Conclusion and Future Directions

N-Phenylretinamide (Fenretinide) presents a fascinating case of a synthetic retinoid with a complex and multifaceted mechanism of action. While it does interact with retinoic acid receptors, its relatively low binding affinity compared to endogenous ligands suggests that its potent anti-cancer effects are not solely dependent on this interaction. The induction of apoptosis through RAR-independent pathways, such as the generation of reactive oxygen species and the modulation of ceramide metabolism, appears to be a critical component of its therapeutic potential.

Future research should continue to dissect the intricate interplay between the RAR-dependent and -independent signaling pathways activated by Fenretinide. A deeper understanding of these mechanisms will be crucial for optimizing its clinical application and for the development of novel, more targeted retinoid-based therapies. Further quantitative binding studies, perhaps employing advanced techniques like isothermal titration calorimetry (ITC) in conjunction with SPR and radioligand binding assays, could provide a more definitive picture of the thermodynamics and kinetics of the Fenretinide-RAR interaction.

References

• SciTech Development. Fenretinide (4-HPR): Its History, Properties & Uses. Available at: [Link]

• Sun SY, Li W, Yue P, et al. Effect of N-(4-hydroxyphenyl)retinamide on apoptosis in human breast cancer cells. Cancer Lett. 1996;110(1-2):191-197. Available at: [Link]

• CancerNetwork. Current Clinical Trials of Fenretinide. Available at: [Link]

• Kim HJ, Chakravarti N, Oridate N, et al. N-(4-Hydroxyphenyl)retinamide-induced apoptosis triggered by reactive oxygen species is mediated by activation of MAPKs in head and neck squamous carcinoma cells. Oncogene. 2004;23(32):5441-5453. Available at: [Link]

• Massive Bio. Fenretinide. Available at: [Link]

• Ponzoni M, Bocca P, Chiesa V, et al. Neuroblastoma cell apoptosis induced by the synthetic retinoid N-(4-hydroxyphenyl)retinamide. Int J Cancer. 1995;62(3):324-331. Available at: [Link]

• Ahn KS, Sethi G, Sung B, et al. N-(4-Hydroxyphenyl)Retinamide Inhibits Invasion, Suppresses Osteoclastogenesis, and Potentiates Apoptosis through Down-regulation of IκBα Kinase and Nuclear Factor-κB–Regulated Gene Products. Mol Cancer Ther. 2005;4(10):1509-1520. Available at: [Link]

• Thacher SM, Wu M, Chandraratna RA, et al. N-(4-hydroxyphenyl)retinamide induces apoptosis in T lymphoma and T lymphoblastoid leukemia cells. Leuk Lymphoma. 1997;25(3-4):271-280. Available at: [Link]

• Corazzari M, Lovat PE, Oliverio S, et al. Fenretinide in Cancer and Neurological Disease. Encyclopedia.pub. 2022. Available at: [Link]

• Levin AA, Sturzenbecker LJ, Kazmer S, et al. Retinoic acid receptors and retinoid X receptors: interactions with endogenous retinoic acids. Proc Natl Acad Sci U S A. 1992;89(22):10945-10949. Available at: [Link]

• National Cancer Institute. Clinical Trials Using Fenretinide. Available at: [Link]

• Allenby G, Janocha R, Kazmer S, et al. Retinoic acid receptors and retinoid X receptors: interactions with endogenous retinoic acids. J Biol Chem. 1994;269(24):16689-16695. Available at: [Link]

• Wikipedia. Retinoic acid receptor. Available at: [Link]

• Minucci S, Leid M, Toyama R, et al. Retinoid X receptor (RXR) within the RXR-retinoic acid receptor heterodimer binds its ligand and enhances retinoid-dependent gene expression. Mol Cell Biol. 1997;17(2):644-655. Available at: [Link]

• Taylor & Francis. Retinoic acid receptor – Knowledge and References. Available at: [Link]

• Corazzari M, Lovat PE, Oliverio S, et al. Fenretinide in Cancer and Neurological Disease: A Two-Face Janus Molecule. Int J Mol Sci. 2022;23(13):7413. Available at: [Link]

• National Cancer Institute. Fenretinide in Treating Children With Solid Tumors. Available at: [Link]

• ClinicalTrials.gov. Study of Fenretinide in the Treatment of Geographic Atrophy Associated With Dry Age-Related Macular Degeneration. Available at: [Link]

• National Cancer Institute. Trial of Intravenous Fenretinide Emulsion for Patients With Relapsed/Refractory Peripheral T-cell Lymphomas. Available at: [Link]

• Sheikh MS, Shao ZM, Li XS, et al. N-(4-hydroxyphenyl)retinamide (4-HPR)-mediated biological actions involve retinoid receptor-independent pathways in human breast carcinoma. Carcinogenesis. 1995;16(10):2477-2486. Available at: [Link]

• Mehta RG, Moon RC, Formas D, et al. N-(4-hydroxyphenyl)retinamide: Interactions With Retinoid-Binding proteins/receptors. J Natl Cancer Inst. 1991;83(13):947-953. Available at: [Link]

• DC Chemicals. RAR/RXR. Available at: [Link]

• Clifford JL, Menter DG, Wang M, et al. Retinoid Receptor-dependent and -independent Effects of N-(4-Hydroxyphenyl)retinamide in F9 Embryonal Carcinoma Cells1. Cancer Res. 1999;59(1):14-18. Available at: [Link]

• Johnson AT, Wang L, Standeven AM, et al. Identification of a Novel Non-retinoid Pan Inverse Agonist of the Retinoic Acid Receptors. J Med Chem. 2009;52(23):7771-7777. Available at: [Link]

• Wu K, Kurie JM, Lotan R. Nuclear retinoid receptors are involved in N-(4-hydroxyphenyl) retinamide (Fenretinide)-induced gene expression and growth inhibition in HL-60 acute myeloid leukemia cells. Leuk Lymphoma. 2004;45(5):979-985. Available at: [Link]

• Mahony S, Edwards M, Mazzoni EO, et al. Ligand-dependent dynamics of retinoic acid receptor binding during early neurogenesis. BMC Genomics. 2013;14:383. Available at: [Link]

• Osz J, McEwen AG, Poussin-Courmontagne P, et al. New structural insights into the control of the retinoic acid receptors RAR/RXR by DNA, ligands and transcriptional coregulators. bioRxiv. 2022. Available at: [Link]

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Pharmacokinetics and Metabolism of N-Phenylretinamide (Fenretinide) In Vitro: A Comprehensive Technical Guide

Executive Summary

N-Phenylretinamide, universally known as fenretinide or 4-HPR, is a synthetic derivative of all-trans-retinoic acid (ATRA) that exhibits potent apoptotic activity against various neoplastic histotypes, including neuroblastoma and ovarian carcinoma[1]. Despite its robust in vitro cytotoxicity, the clinical translation of 4-HPR has historically been bottlenecked by poor aqueous solubility and extensive first-pass metabolism, resulting in suboptimal systemic bioavailability[2].

Understanding the in vitro pharmacokinetics and metabolic fate of 4-HPR is critical for rational drug design, formulation enhancement, and the development of pharmacological modulation strategies. This whitepaper systematically deconstructs the enzymatic pathways, kinetic profiling, and self-validating experimental methodologies required to accurately map 4-HPR metabolism in vitro.

Enzymatic Pathways and Metabolite Profiling

The in vitro metabolism of 4-HPR is characterized by a complex interplay of Phase I oxidation and Phase II-like methylation, yielding both active and inactive moieties. Unlike many traditional chemotherapeutics, the metabolic degradation of 4-HPR generates secondary compounds that retain pharmacological activity, complicating standard clearance models[3].

Phase I Oxidation: Cytochrome P450 Mediation

Incubations of 4-HPR with Human Liver Microsomes (HLMs) and recombinant CYP supersomes reveal that oxidation is the dominant metabolic route[3].

• 4'-oxo-4-HPR (Active): The primary active metabolite, 4'-oxo-N-(4-hydroxyphenyl)retinamide, acts synergistically with the parent compound. Its formation is heavily dependent on CYP3A4 and CYP2C8 [3].

• 4'-OH-4-HPR (Polar): A secondary polar metabolite generated predominantly by CYP3A4 , CYP3A5 , and CYP2C8 [3].

• Tumor-Specific Autoinduction: In specific tumor microenvironments (e.g., ovarian carcinoma cells), 4-HPR induces the expression of CYP26A1 , a retinoic acid-inducible enzyme. This autoinduction creates a localized metabolic sink, converting 4-HPR into 4-oxo-4-HPR directly within the tumor[4].

Methylation: Inactivation Pathway

In the presence of S-adenosyl methionine (SAM), 4-HPR undergoes methylation to form N-(4-methoxyphenyl)retinamide (4-MPR) [3]. This metabolite is pharmacologically inactive and represents a terminal clearance pathway.

In vitro metabolic pathways of 4-HPR via CYP450 oxidation and methylation.

Pharmacokinetic Parameters & Pharmacological Modulation

To quantify the efficiency of these pathways, kinetic parameters ( Km​ , Vmax​ ) are derived using Michaelis-Menten modeling of 4-HPR depletion in recombinant CYP supersomes. Because CYP3A4 is the primary driver of 4-HPR clearance, pharmacological modulation using targeted inhibitors has emerged as a strategy to boost systemic exposure[5].

Co-administration of 4-HPR with Ketoconazole (a potent CYP3A4 inhibitor) significantly suppresses the in vitro formation of 4-oxo-4-HPR in HLMs[5]. When translated in vivo, this modulation increases parent 4-HPR plasma concentrations by more than twofold, proving that CYP3A4 inhibition is a viable mechanism to overcome the drug's low bioavailability[5].

Quantitative Summary of 4-HPR Enzyme Kinetics

Table 1: Summary of primary enzymes involved in 4-HPR metabolism and their respective outputs based on in vitro supersome assays.

Enzyme System	Primary Metabolite Formed	Metabolic Role / Significance	Known Modulators
CYP3A4	4'-oxo-4-HPR, 4'-OH-4-HPR	Major hepatic oxidation pathway; high Vmax​	Inhibited by Ketoconazole
CYP2C8	4'-oxo-4-HPR, 4'-OH-4-HPR	Secondary hepatic oxidation	Inhibited by Montelukast
CYP3A5	4'-OH-4-HPR	Polar metabolite generation	Inhibited by Ketoconazole
CYP26A1	4'-oxo-4-HPR	Tumor-specific autoinduction; localized clearance	Induced by 4-HPR
SAM-dependent	4-MPR	Terminal inactivation via methylation	N/A

Self-Validating Experimental Protocol: In Vitro Microsomal Stability

To accurately determine the intrinsic clearance ( CLint​ ) and map the metabolite profile of 4-HPR, researchers must employ a highly controlled, self-validating microsomal stability assay. The following protocol integrates causality into every step, ensuring that the resulting data is an artifact-free reflection of true enzymatic activity.

Step-by-Step Methodology

1. Matrix Preparation & Equilibration

• Action: Thaw Human Liver Microsomes (HLMs) on ice and dilute to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

• Causality: The 100 mM phosphate buffer at pH 7.4 strictly mimics the physiological intracellular environment, which is required to maintain the conformational stability and maximal catalytic activity of membrane-bound CYP450 enzymes.

2. Co-factor Addition (The Regenerating System)

• Action: Add a NADPH-regenerating system consisting of NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase.

• Causality: Direct addition of NADPH is flawed because it rapidly degrades at 37°C. The regenerating system ensures a continuous, steady-state supply of reducing equivalents, maintaining linear enzyme kinetics over extended incubation periods (up to 3 hours)[3].

3. Substrate Initiation

• Action: Spike the mixture with 4-HPR (ranging from 1 to 100 µM) to initiate the reaction. Incubate the system in a shaking water bath at 37°C.

4. Precise Reaction Quenching

• Action: At predetermined time points (e.g., 0, 15, 30, 60, 180 minutes), extract a fixed aliquot and immediately discharge it into 3 volumes of ice-cold acetonitrile containing a structurally similar internal standard.

• Causality: Ice-cold acetonitrile causes instantaneous denaturation and precipitation of microsomal proteins. This halts all enzymatic activity at the exact second of extraction, preventing artificial degradation during sample processing.

5. Isolation and LC-MS/MS Quantification

• Action: Centrifuge the quenched samples at 15,000 x g for 10 minutes. Extract the supernatant for reversed-phase High-Performance Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS)[3].

Validation & Control Checkpoints (Self-Validating System)

To ensure the integrity of the assay, two critical controls must run in parallel:

• Minus-NADPH Control: An incubation lacking the NADPH-regenerating system. Purpose: Confirms that any observed depletion of 4-HPR is strictly cytochrome P450-dependent and not due to chemical instability or non-specific protein binding.

• Zero-Time ( T0​ ) Control: Quenching the reaction immediately upon substrate addition. Purpose: Establishes the true 100% baseline concentration, accounting for any matrix suppression effects during mass spectrometry.

Step-by-step in vitro microsomal stability and metabolite quantification workflow.

References

• Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases - nih.gov.
• Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - nih.gov.
• Identification of the Fenretinide Metabolite 4-Oxo-Fenretinide Present in Human Plasma and Formed in Human Ovarian Carcinoma Cells through Induction of Cytochrome P450 26A1 - aacrjournals.org.
• Phase I Trial and Pharmacokinetics of Fenretinide in Children with Neuroblastoma - aacrjournals.org.
• Phase I trial and pharmacokinetics of fenretinide in children with neuroblastoma - researchg

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• 5. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - PMC [pmc.ncbi.nlm.nih.gov]

N-Phenylretinamide (Fenretinide) Induced Ceramide Accumulation: Mechanistic Pathways and Experimental Workflows

Executive Summary

N-Phenylretinamide (4-HPR, Fenretinide) is a synthetic retinoid characterized by its profound, receptor-independent effects on the sphingolipid rheostat. Unlike classical retinoids that primarily modulate gene transcription via RAR/RXR receptors, 4-HPR directly perturbs sphingolipid metabolism. This technical guide explores the divergent, context-dependent pathways through which 4-HPR induces the accumulation of ceramides and dihydroceramides, providing researchers with the mechanistic grounding and self-validating experimental protocols required to profile these lipid mediators accurately.

Core Mechanistic Pathways of 4-HPR Induced Accumulation

The pharmacological impact of 4-HPR on sphingolipid metabolism is highly cell-type specific, manifesting through three distinct enzymatic modulations. Understanding these divergent pathways is critical for drug development professionals targeting either oncology (pro-apoptotic) or metabolic diseases (insulin sensitization).

Pathway A: De Novo Synthesis Hyperactivation (Oncology Context)

In various cancer models, particularly neuroblastoma and leukemia, 4-HPR acts as a potent activator of the de novo sphingolipid biosynthesis pathway. Research has demonstrated that 4-HPR elevates intracellular ceramide levels through the coordinate, upstream activation of Serine Palmitoyltransferase (SPT) and downstream Ceramide Synthase (CerS) [1]. This hyperactivation drives the condensation of serine and palmitoyl-CoA, rapidly funneling intermediate substrates (3-ketosphinganine and sphinganine) into ceramide production. The resulting ceramide spike triggers reactive oxygen species (ROS) generation and caspase-3 dependent apoptosis[2].

Pathway B: The DEGS1 Inhibition Paradox (Metabolic Context)

In contrast to its role in oncology, 4-HPR has been identified as a powerful therapeutic agent for lipid-induced insulin resistance. In skeletal muscle and hepatic models, 4-HPR acts as a direct, competitive inhibitor of Dihydroceramide Desaturase (DEGS1) [3]. DEGS1 catalyzes the final step of de novo synthesis—inserting a 4,5-trans-double bond into dihydroceramide to form ceramide. By blocking DEGS1, 4-HPR prevents the accumulation of lipotoxic ceramides (which antagonize Akt/PKB signaling) and simultaneously forces a massive accrual of the immediate precursor, dihydroceramide (dhCer)[4].

Pathway C: Sphingomyelin Hydrolysis

In specific hematopoietic malignancies, 4-HPR bypasses the de novo pathway entirely, instead activating neutral or acidic Sphingomyelinases (nSMase / aSMase) [5]. This rapid hydrolysis of membrane-bound sphingomyelin provides an acute, localized burst of ceramide at the plasma membrane, facilitating death-receptor clustering and immediate apoptotic signaling.

Visualizing the 4-HPR Sphingolipid Network

The following diagram maps the dual nature of 4-HPR's interaction with the sphingolipid network, illustrating both its activating and inhibitory nodes.

Fig 1. 4-HPR regulation of sphingolipids: SPT/CerS activation and DEGS1 inhibition.

Experimental Protocols for Validating Ceramide Accumulation

To ensure scientific integrity, researchers must employ self-validating analytical workflows. The gold standard for profiling 4-HPR-induced lipid shifts is targeted Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol: LC-MS/MS Quantification of Sphingolipids

Causality & Rationale: We utilize the Bligh & Dyer extraction method over Folch because it offers superior recovery of moderately polar sphingolipids. Furthermore, the mandatory inclusion of odd-chain internal standards (e.g., C17-ceramide) is critical; because mammalian cells synthesize predominantly even-chain ceramides, the odd-chain standard allows for precise normalization of matrix suppression effects during electrospray ionization (ESI).

Step 1: Cell Culture & Treatment

• Seed target cells (e.g., CHLA-90 or C2C12) at 1×106 cells/well.

• Treat with 4-HPR (typically 5–10 μM) for 2 to 24 hours.

• Self-Validation Control: In parallel wells, co-treat with Myriocin (100 nM, an SPT inhibitor) or Fumonisin B1 (50 μM, a CerS inhibitor). If 4-HPR-induced accumulation is abrogated by Myriocin, the de novo pathway is definitively isolated as the source[1].

Step 2: Lipid Extraction (Modified Bligh & Dyer)

• Wash cells with ice-cold PBS and lyse in 800 μL of Methanol:Chloroform (2:1, v/v).

• Spike the lysate with 50 pmol of internal standards (C17-Ceramide, C17-Sphinganine).

• Add 250 μL of Chloroform and 250 μL of MS-grade water. Vortex vigorously for 1 minute.

• Centrifuge at 3,000 × g for 10 minutes to achieve phase separation.

• Extract the lower organic phase, dry under a gentle stream of nitrogen gas, and reconstitute in 100 μL of Methanol:Isopropanol (1:1, v/v).

Step 3: LC-MS/MS Analysis

• Inject 5 μL onto a C18 reversed-phase column (e.g., Acquity UPLC BEH C18).

• Run a gradient utilizing Mobile Phase A (Water/Methanol/Formic Acid) and Mobile Phase B (Isopropanol/Methanol/Formic Acid).

• Operate the mass spectrometer in Positive Electrospray Ionization (+ESI) using Multiple Reaction Monitoring (MRM).

• Detection Logic: Monitor the precursor-to-product ion transitions. Ceramides yield a characteristic product ion at m/z 264.3 (sphingosine backbone), whereas dihydroceramides yield a product ion at m/z 266.3 (sphinganine backbone).

Fig 2. Step-by-step LC-MS/MS experimental workflow for sphingolipid quantification.

Quantitative Data Summary

The metabolic fate of 4-HPR treatment is highly dependent on the dominant enzymatic target within the specific cell lineage. The table below summarizes typical quantitative shifts observed in literature.

Cell Model	4-HPR Dose	Target Enzyme Modulated	Primary Sphingolipid Accumulated	Fold Change vs. Control	Phenotypic Outcome
CHLA-90 (Neuroblastoma)	10 μM	SPT / CerS (Activation)	Ceramide	~1.6x - 2.2x	Apoptosis / Necrosis
HL-60 (Leukemia)	5 μM	SMase (Activation)	Ceramide	~2.0x	Apoptosis
C2C12 (Skeletal Myotubes)	5 μM	DEGS1 (Inhibition)	Dihydroceramide	~6.0x	Improved Insulin Sensitivity

Note: In models where DEGS1 is inhibited (e.g., C2C12 cells), the ~6.0x increase in dihydroceramide is accompanied by a concurrent depletion of mature ceramides, effectively rescuing the cells from lipid-induced insulin resistance[6].

References

• Wang, H., Maurer, B. J., Reynolds, C. P., & Cabot, M. C. (2001). N-(4-Hydroxyphenyl)retinamide Elevates Ceramide in Neuroblastoma Cell Lines by Coordinate Activation of Serine Palmitoyltransferase and Ceramide Synthase. Cancer Research. URL:[Link]

• Bikman, B. T., Guan, Y., Shui, G., Siddique, M. M., Holland, W. L., Kim, J. Y., Fabriàs, G., Wenk, M. R., & Summers, S. A. (2012). Fenretinide prevents lipid-induced insulin resistance by blocking ceramide biosynthesis. Journal of Biological Chemistry. URL:[Link]

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Protocols & Analytical Methods

Application Notes and Protocols for In Vitro N-Phenylretinamide (Fenretinide) Treatment

Authored by: Senior Application Scientist

Abstract

N-(4-hydroxyphenyl)retinamide (4-HPR), commonly known as Fenretinide, is a synthetic derivative of all-trans-retinoic acid that has garnered significant interest as a promising chemotherapeutic and chemopreventive agent.[1][2] Unlike classical retinoids, Fenretinide's potent anti-cancer activity is often mediated through pathways independent of nuclear retinoid receptors.[2][3][4] Its primary mechanism involves the induction of apoptosis through the generation of reactive oxygen species (ROS), leading to oxidative stress and engagement of the intrinsic cell death pathway.[5][6][7] This document provides a comprehensive guide for researchers, detailing the mechanistic underpinnings of Fenretinide action and providing robust, validated protocols for its application in in vitro cancer cell culture models. We will cover reagent preparation, cell treatment, and downstream assays to measure cytotoxicity, apoptosis, and ROS production.

The Mechanistic Landscape of Fenretinide Action

Fenretinide exerts its cytotoxic effects through a multi-faceted approach, distinguishing it from many conventional chemotherapeutics. The cornerstone of its activity is the induction of oxidative stress.

Primary Mechanism: ROS-Induced Apoptosis Fenretinide treatment leads to a rapid increase in intracellular ROS.[8][9] This process is primarily initiated within the mitochondria, where Fenretinide interacts with Complex II of the electron transport chain.[10][11] The resulting surge in mitochondrial superoxide radicals triggers a cascade of events, including:

• Endoplasmic Reticulum (ER) Stress: Elevated ROS levels can disrupt protein folding, leading to the unfolded protein response (UPR) and ER stress.[5][12]

• JNK Activation: The stress-activated c-Jun N-terminal kinase (JNK) pathway is engaged, a key step in committing the cell to apoptosis.[5]

• Mitochondrial Outer Membrane Permeabilization (MOMP): Oxidative stress and pro-apoptotic signaling converge on the mitochondria, leading to the release of cytochrome c.[6]

• Caspase Activation: Released cytochrome c initiates the formation of the apoptosome and subsequent activation of initiator caspase-9 and executioner caspases, which dismantle the cell.[13][14]

This pathway underscores why Fenretinide is effective even in cancer cells that have developed resistance to other therapies.[15]

Core signaling cascade of Fenretinide-induced apoptosis.

Essential Protocols for Fenretinide In Vitro Studies

Protocol 1: Preparation of Fenretinide Stock Solutions

Rationale: Fenretinide has poor aqueous solubility, making proper solubilization critical for experimental reproducibility.[16][17] Organic solvents like dimethyl sulfoxide (DMSO) or ethanol are required to create a concentrated stock solution that can be diluted into cell culture media. Stock solutions should be stored under conditions that preserve the compound's stability.

Materials:

• Fenretinide powder (FW: 391.55 g/mol )[18]

• Anhydrous Dimethyl Sulfoxide (DMSO) or 200-proof Ethanol

• Sterile, light-blocking microcentrifuge tubes or amber vials

• Calibrated pipettes

Procedure:

• Pre-warming Solvent: Warm the DMSO or ethanol to room temperature.

• Weighing Fenretinide: Under conditions of subdued light, accurately weigh the desired amount of Fenretinide powder.

• Solubilization: Add the appropriate volume of solvent to achieve the desired stock concentration. The solubility in DMSO and ethanol is approximately 100 mM (39.16 mg/mL).[18]

• Vortexing: Vortex the solution vigorously until the powder is completely dissolved. A brief warming to 37°C can aid dissolution if necessary.

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes in light-blocking tubes. Store at -20°C for long-term stability (≥4 years).[16] Avoid repeated freeze-thaw cycles. We do not recommend storing aqueous working solutions for more than one day.[16]

Parameter	Specification	Rationale
Solvent	Anhydrous DMSO or Ethanol	Fenretinide is soluble in organic solvents.[16]
Stock Concentration	10-100 mM	High concentration allows for minimal solvent in final culture.
Storage Temp.	-20°C	Ensures long-term stability of the compound.[18]
Storage Vessel	Light-blocking tubes	Protects the light-sensitive retinoid structure.

Protocol 2: General Workflow for Cell Treatment

Rationale: The following protocol provides a standardized workflow for treating adherent cancer cells with Fenretinide. Key variables include cell seeding density, treatment concentration, and duration of exposure. Seeding density must be optimized to prevent confluence before the experimental endpoint.

Standard experimental workflow for Fenretinide cell treatment.

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed the appropriate number of cells into multi-well plates (e.g., 96-well for viability, 6-well for protein/RNA). The density should allow for logarithmic growth throughout the experiment.

• Adherence: Incubate the plates for 18-24 hours at 37°C and 5% CO₂ to allow cells to adhere and resume normal growth.

• Preparation of Working Solutions: Thaw a Fenretinide stock aliquot. Perform serial dilutions directly into pre-warmed, complete cell culture medium to achieve the final desired concentrations (typically 1-20 µM).[2][19] Also, prepare a vehicle control medium containing the same final concentration of solvent (e.g., <0.1% DMSO) as the highest Fenretinide dose.

• Cell Treatment: Carefully aspirate the old medium from the cells. Gently add the prepared Fenretinide-containing or vehicle control medium.

• Incubation: Return the plates to the incubator for the desired treatment period (e.g., 24, 48, or 72 hours).

• Endpoint Analysis: Proceed with downstream assays to measure the biological response.

Protocol 3: Assessment of Cytotoxicity (IC50 Determination)

Rationale: To quantify the cytotoxic potency of Fenretinide, a dose-response curve is generated using a metabolic activity assay such as MTT or XTT. These assays measure the reduction of a tetrazolium salt by mitochondrial dehydrogenases in viable cells, producing a colored formazan product. The half-maximal inhibitory concentration (IC50) can then be calculated.

Procedure (96-well plate format):

• Treat Cells: Follow Protocol 2.2, treating cells with a range of Fenretinide concentrations (e.g., 0.1 µM to 50 µM) and a vehicle control. Include a "media only" blank control.

• Add Reagent: Following the treatment period, add the MTT/XTT reagent to each well according to the manufacturer's instructions.

• Incubate: Incubate the plate for 2-4 hours at 37°C to allow for formazan crystal formation.

• Solubilize: If using MTT, add the solubilization buffer to each well and incubate further (often overnight) to dissolve the crystals. XTT assays typically do not require this step.

• Read Absorbance: Measure the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., ~570 nm for MTT, ~450 nm for XTT).

• Data Analysis:

  • Subtract the average absorbance of the "media only" blanks from all other readings.

  • Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle control (% Viability).

  • Plot % Viability against the log of the Fenretinide concentration.

  • Use non-linear regression (sigmoidal dose-response) to calculate the IC50 value.

Cell Line Type	Example Cell Line	Reported IC50 (Normoxia)	Reference
Ewing's Sarcoma	12 Cell Lines (Mean)	~6.1 µM	[20]
Neuroblastoma	Multiple Lines	1 - 10 µM	[15]
Ovarian Cancer	OVCAR-5	< 10 µM	[21][22]
Endometrial Cancer	Ishikawa	~6 µM (for 38% viability loss)	[2]
Gastric Cancer	AGS / NCI-N87	Comparable to Cisplatin	[1]
Glioma	U87MG / U251	Potent activity observed	[13]

Note: IC50 values are highly dependent on the specific cell line, treatment duration, and assay conditions.

Protocol 4: Measurement of Apoptosis by Flow Cytometry

Rationale: Annexin V/Propidium Iodide (PI) staining is a standard method to differentiate between viable, early apoptotic, and late apoptotic/necrotic cells. Annexin V binds to phosphatidylserine, which translocates to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.

Procedure:

• Treat Cells: Follow Protocol 2.2 in 6-well plates.

• Harvest Cells: After treatment, collect both the floating cells (from the supernatant) and the adherent cells (by gentle trypsinization). This is crucial as apoptotic cells may detach.

• Wash: Combine and wash the cells once with cold PBS. Centrifuge at 300 x g for 5 minutes.

• Staining: Resuspend the cell pellet in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

• Incubate: Incubate the cells for 15 minutes at room temperature in the dark.

• Analyze: Analyze the samples immediately by flow cytometry.

  • Viable Cells: Annexin V-negative and PI-negative.

  • Early Apoptotic Cells: Annexin V-positive and PI-negative.

  • Late Apoptotic/Necrotic Cells: Annexin V-positive and PI-positive.

Protocol 5: Detection of Mitochondrial ROS Production

Rationale: Since mitochondrial ROS is a primary driver of Fenretinide's action, its direct measurement is a key mechanistic experiment.[10] Probes like MitoSOX™ Red are specifically targeted to the mitochondria and fluoresce upon oxidation by superoxide.

Workflow for measuring mitochondrial ROS production.

Procedure:

• Treat Cells: Follow Protocol 2.2. Treatment times for ROS detection can be much shorter (e.g., 1-6 hours) than for apoptosis.[9] Include a positive control (e.g., Antimycin A) and an untreated control.

• Load with Probe: Prepare the MitoSOX Red working solution as per the manufacturer's instructions. Add the probe directly to the culture medium and incubate for 10-30 minutes at 37°C, protected from light.

• Wash: Gently wash the cells with a pre-warmed buffer (e.g., HBSS or PBS) to remove the excess probe.

• Measure Fluorescence: Quantify the red fluorescence using either a fluorescence microplate reader or a flow cytometer. The increase in fluorescence intensity directly correlates with the level of mitochondrial superoxide.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Precipitation in Media	Fenretinide concentration is too high; solvent concentration >0.5%; improper dilution.	Ensure stock is fully dissolved before diluting. Perform serial dilutions in media. Keep final solvent concentration low (<0.1% is ideal).
Low Cytotoxicity	Cell line is resistant; compound degraded; insufficient treatment time.	Test a wider concentration range. Use a fresh aliquot of Fenretinide. Perform a time-course experiment (24, 48, 72h).
High Variability in Assay	Inconsistent cell seeding; edge effects in 96-well plate; pipetting errors.	Use a multichannel pipette for consistency. Avoid using the outermost wells of the plate. Ensure even cell suspension before seeding.
No Increase in ROS	Measurement timepoint is incorrect (too early or too late); probe is not working.	Perform a time-course experiment (e.g., 30 min, 1h, 3h, 6h). Use a positive control (e.g., Antimycin A) to validate the assay.

Conclusion

Fenretinide is a potent anti-cancer agent with a well-defined, ROS-mediated mechanism of action. The protocols outlined in this guide provide a robust framework for investigating its effects in vitro. Careful attention to reagent preparation, experimental workflow, and the selection of appropriate endpoint assays will ensure the generation of reliable and reproducible data, furthering our understanding of this promising therapeutic compound.

References

• Lovat, P. E., et al. (2010). Fenretinide induces mitochondrial ROS and inhibits the mitochondrial respiratory chain in neuroblastoma. PubMed. [Link]

• Piazza, G. A., et al. (2002). A Novel Mechanism by Which N-(4-hydroxyphenyl)retinamide Inhibits Breast Cancer Cell Growth: The Production of Nitric Oxide. AACR Journals. [Link]

• Piazza, G. A., et al. (2002). A novel mechanism by which N-(4-hydroxyphenyl)retinamide inhibits breast cancer cell growth: the production of nitric oxide. PubMed. [Link]

• Samuel, W., et al. (2004). Reactive oxygen species (ROS) mediates fenretinide–induced apoptosis in human retinal pigment epithelial (RPE) cells. IOVS. [Link]

• Hail, N. Jr., et al. (2010). 4-oxo-N-(4-hydroxyphenyl)retinamide: Two Independent Ways to Kill Cancer Cells. PLOS ONE. [Link]

• Lovat, P. E., et al. (2010). Fenretinide induces mitochondrial ROS and inhibits the mitochondrial respiratory chain in neuroblastoma. PMC. [Link]

• Formelli, F., et al. (2006). 4-Oxo-Fenretinide, a Recently Identified Fenretinide Metabolite, Induces Marked G2-M Cell Cycle Arrest and Apoptosis in Fenretinide-Sensitive and Fenretinide-Resistant Cell Lines. Cancer Research. [Link]

• Sheikh, M. S., et al. (1995). N-(4-hydroxyphenyl)retinamide (4-HPR)-mediated biological actions involve retinoid receptor-independent pathways in human breast carcinoma. Oxford Academic. [Link]

• Upton, D. H., et al. (2025). High-throughput in vitro drug screening and in vivo studies identify fenretinide as a brain-penetrant DMG therapeutic. ScienceOpen. [Link]

• Koschade, S. E., et al. (2020). Fenretinide induces a new form of dynamin-dependent cell death in pediatric sarcoma. Cell Death & Disease. [Link]

• Hail, N. Jr., & Deming, D. (2006). Mechanisms of fenretinide-induced apoptosis. ResearchGate. [Link]

• Lotan, R. (1996). N-(4-Hydroxyphenyl)retinamide Activation of a Distinct Pathway Signaling Apoptosis. JNCI: Journal of the National Cancer Institute. [Link]

• Batra, S., et al. (2004). Fenretinide Cytotoxicity for Ewing's Sarcoma and Primitive Neuroectodermal Tumor Cell Lines Is Decreased by Hypoxia and Synergistically Enhanced by Ceramide Modulators. AACR Journals. [Link]

• Batra, S., et al. (2004). Fenretinide Cytotoxicity for Ewing's Sarcoma and Primitive Neuroectodermal Tumor Cell Lines Is Decreased by Hypoxia and Synergistically Enhanced by Ceramide Modulators. Cancer Research. [Link]

• Formelli, F., et al. (2006). 4-oxo-fenretinide, a Recently Identified Fenretinide Metabolite, Induces Marked G2-M Cell Cycle Arrest and Apoptosis in Fenretinide-Sensitive and Fenretinide-Resistant Cell Lines. PubMed. [Link]

• Guarrera, S., et al. (2024). Preclinical evaluation of fenretinide against primary and metastatic intestinal type‑gastric cancer. Spandidos Publications. [Link]

• Orienti, I., et al. (2026). Cytotoxic and Cytostatic Effects of Nanoformulated Fenretinide on MG63 Osteosarcoma Cells. PubMed. [Link]

• Mohanam, S., et al. (2001). Fenretinide Activates Caspases and Induces Apoptosis in Gliomas. PMC. [Link]

• Mittal, N., et al. (2014). Fenretinide: A Novel Treatment for Endometrial Cancer. PLOS One. [Link]

• Villablanca, J. G., et al. (2011). Phase II Study of Oral Capsular 4-Hydroxyphenylretinamide (4-HPR/Fenretinide) in Pediatric Patients with Refractory or Recurrent Neuroblastoma: A Report from the Children's Oncology Group. AACR Journals. [Link]

• Upton, D. H., et al. (2025). High-throughput in vitro drug screening and in vivo studies identify fenretinide as a brain-penetrant DMG therapeutic. ResearchGate. [Link]

• Upton, D. H., et al. (2025). High-throughput in vitro drug screening and in vivo studies identify fenretinide as a brain-penetrant DMG therapeutic. Neuro-Oncology. [Link]

• Paller, C. J., et al. (n.d.). A Phase I Study of Intravenous Fenretinide (4-HPR) for Patients with Malignant Solid Tumors. PMC. [Link]

• Cefalo, G., et al. (2016). Effects of fenretinide (4-HPR) on apoptosis of MB cell lines. ResearchGate. [Link]

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N-Phenylretinamide (Fenretinide/4-HPR) Dosing Guidelines for Murine Xenograft Models: Formulations, Administration, and Mechanistic Insights

Executive Summary

Fenretinide[N-(4-hydroxyphenyl)retinamide, commonly abbreviated as 4-HPR] is a prominent member of the synthetic N-phenylretinamide class of retinoids[1]. Originally developed for chemoprevention, 4-HPR has demonstrated potent antineoplastic activity across a wide range of malignancies, including neuroblastoma, medulloblastoma, non-small cell lung cancer (NSCLC), and endometrial cancer[2][3][4].

Unlike naturally occurring retinoids such as all-trans retinoic acid (ATRA), 4-HPR exhibits a highly favorable toxicity profile and uniquely triggers apoptosis in malignant cells via distinct signaling pathways[1]. However, its extreme hydrophobicity and susceptibility to photoisomerization present significant challenges for in vivo administration. This application note provides optimized, field-validated dosing guidelines, vehicle formulations, and administration protocols for evaluating 4-HPR in murine xenograft models.

Mechanistic Rationale & Pharmacokinetics

To design an effective in vivo dosing strategy, researchers must understand the biochemical behavior of 4-HPR. The therapeutic efficacy of 4-HPR relies on a dual-axis mechanism:

• Receptor-Independent Apoptosis (Primary): 4-HPR induces rapid generation of Reactive Oxygen Species (ROS) and triggers severe endoplasmic reticulum (ER) stress, culminating in the cleavage and activation of Caspase-9 and Caspase-3[4].

• Receptor-Dependent Differentiation (Secondary): While it acts primarily independent of classic nuclear retinoid pathways, 4-HPR retains partial binding affinity for Retinoic Acid Receptors (RARs) to drive cellular differentiation[1].

In systemic circulation, 4-HPR transport is highly dependent on serum proteins. The 4-hydroxyl group on its terminal phenylamine ring is strictly essential for binding to Retinol-Binding Protein (RBP)[5][6]. Consequently, formulating 4-HPR for intraperitoneal (IP) or oral (PO) administration requires vehicles that either mimic this protein-bound state (e.g., using albumin) or utilize advanced surfactant systems to prevent rapid precipitation in the peritoneal cavity or gastrointestinal tract[2][7].

Fig 1. Fenretinide (4-HPR) dual mechanism of action driving tumor cell apoptosis.

Validated Dosing Regimens & Data Presentation

The optimal dose of 4-HPR varies significantly based on the administration route and the specific vehicle used. Below is a summary of validated quantitative regimens for murine xenograft models.

Tumor Model	Administration Route	Recommended Dose	Dosing Schedule	Validated Vehicle	Ref
Endometrial Cancer	Intraperitoneal (IP)	120 mg/kg	5 days/week for 2-3 weeks	5% EtOH, 0.9% NaCl, 1.65 mg/mL BSA	[2][8]
Medulloblastoma	Intraperitoneal (IP)	12 mg/kg	Every 2 days	12.5% EtOH, 12.5% Cremophor EL, 75% PBS	[4]
NSCLC (A549)	Intraperitoneal (IP)	20 - 40 mg/kg	3 days/week	Standard Saline/EtOH	[3]
Multiple (CSC)	Oral Gavage (PO)	100 - 200 mg/kg	Daily or Bi-daily	Micellar (Bio-nFeR) or Corn Oil	[7]

Vehicle Formulation Strategies

Because retinoids contain conjugated polyene chains, they are highly susceptible to photoisomerization and oxidative degradation. All preparation steps must be performed under dim light or using amber-tinted vials.

Strategy A: Protein-Stabilized Saline (Optimized for High-Dose IP)

Rationale: Bovine Serum Albumin (BSA) acts as a surrogate carrier, mimicking physiological RBP binding. This prevents the highly lipophilic 4-HPR from crystallizing upon contact with the aqueous peritoneal environment, enabling doses up to 120 mg/kg[2][8].

• Stock Solution: Dissolve 4-HPR in 100% molecular-grade Ethanol.

• Working Vehicle: 0.9% NaCl containing 1.65 mg/mL BSA.

• Final Mixture: 5% Ethanol stock / 95% Working Vehicle.

Strategy B: Cremophor/Ethanol Emulsion (Optimized for Low-Dose IP)

Rationale: Polyethoxylated castor oil (Cremophor EL) creates a stable microemulsion, ensuring uniform drug distribution for highly sensitive models (e.g., orthotopic brain tumor models) at lower doses (10–20 mg/kg)[4].

• Final Mixture: 12.5% Ethanol (containing 4-HPR), 12.5% Cremophor EL, 75% PBS.

Step-by-Step Experimental Protocol

Phase 1: Preparation and Quality Control

• Light Shielding: Turn off overhead fluorescent lights. Conduct all weighing and mixing under dim, indirect light. Wrap all conical tubes and syringes in aluminum foil.

• Reagent Solubilization (Strategy B Example):

  • Weigh the required amount of 4-HPR powder.

  • Dissolve completely in 100% Ethanol (12.5% of final volume). Vortex until the solution is perfectly clear and pale yellow.

  • Add Cremophor EL (12.5% of final volume) and vortex vigorously for 2 minutes to create a homogenous lipid phase.

• Aqueous Integration: Slowly add PBS (75% of final volume) dropwise while continuously vortexing.

  • Self-Validating Checkpoint: The final solution should appear slightly opalescent but completely free of particulate matter. If macroscopic white flakes appear, the emulsion has failed (drug precipitation). Do not inject precipitated solutions , as they will cause fatal murine embolism and localized necrosis.

Phase 2: In Vivo Administration

• Tumor Inoculation: Inject the target cancer cell line (e.g., 1×106 to 5×106 cells in Matrigel) subcutaneously into the right flank of 6- to 9-week-old athymic nude or CD1 nu/nu mice[3][4].

• Randomization: Monitor tumor growth via digital calipers. Once tumors reach an average volume of 100 mm³ (typically 7–10 days post-inoculation), randomize mice into vehicle control and 4-HPR treatment groups[3].

• Dosing:

  • Administer the freshly prepared 4-HPR solution via IP injection using a 27G needle.

  • Standard injection volume should not exceed 10 mL/kg of body weight (e.g., 200 µL for a 20 g mouse)[2].

  • Rotate injection sites daily to prevent peritoneal irritation.

• Monitoring: Measure tumor dimensions ( Volume=0.5×length×width2 ) and total body weight 2–3 times per week. A weight loss exceeding 15% indicates systemic toxicity requiring dose reduction[7][8].

Fig 2. Standardized workflow for 4-HPR efficacy evaluation in murine xenograft models.

References

• [1] Chemoprevention of Skin Carcinogenesis by Phenylretinamides: Retinoid Receptor–Independent Tumor Suppression. AACR Journals. Available at: 1

• [5] Differentiating agents in pediatric malignancies: Retinoids in neuroblastoma. ResearchGate. Available at: 5

• [6] N-(4-hydroxyphenyl)retinamide: Interactions With Retinoid-Binding proteins/receptors. NIH. Available at: 6

• [2] Fenretinide: A Novel Treatment for Endometrial Cancer. PLOS One. Available at: 2

• [3] Identifying and Predicting the Effectiveness of Fenretinide (4-HPR) Alone or in Combination with Radiotherapy. Acta Scientific. Available at: 3

• [4] Fenretinide (4-HPR) Targets Caspase-9, ERK 1/2 and the Wnt3a/β-Catenin Pathway in Medulloblastoma Cells and Medulloblastoma Cell Spheroids. PLOS One. Available at: 4

• [8] Fenretinide: A Potential Treatment for Endometriosis. PMC. Available at: 8

• [7] A novel oral micellar fenretinide formulation with enhanced bioavailability and antitumour activity against multiple tumours from cancer stem cells. PMC. Available at:7

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• 8. Fenretinide: A Potential Treatment for Endometriosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC Method Development and Validation for the Quantification of N-Phenylretinamide and its Derivatives

Target Audience: Analytical Chemists, Pharmacologists, and Drug Development Scientists Matrix Focus: Biological Fluids (Plasma) and Tissue Homogenates Analytes: N-Phenylretinamide, N-(4-hydroxyphenyl)retinamide (Fenretinide / 4-HPR), and related metabolites[1][2].

Introduction & Mechanistic Rationale

N-Phenylretinamide and its hydroxylated derivative, Fenretinide (4-HPR), are synthetic retinoids that have garnered significant interest in oncology and metabolic disease research due to their ability to induce apoptosis in tumor cells and modulate lipid metabolism[2][3]. However, quantifying these compounds presents unique analytical challenges:

• Extreme Lipophilicity: Retinoids are highly hydrophobic, leading to poor aqueous solubility and high non-specific binding to proteins and container walls[4].

• Photochemical Instability: The conjugated polyene chain is highly susceptible to photo-isomerization and oxidative degradation.

• Metabolite Interference: Accurate quantification requires baseline resolution from endogenous retinoids (e.g., all-trans-retinoic acid) and primary metabolites like N-(4-methoxyphenyl)retinamide (4-MPR)[1][3].

This application note details a robust, self-validating High-Performance Liquid Chromatography (HPLC) methodology designed to overcome these challenges, ensuring high recovery, baseline resolution, and ICH-compliant validation.

Method Development Strategy: The Causality of Choices

As analytical scientists, every parameter in our method must be mechanistically justified to ensure a self-validating system.

Sample Preparation (Protein Precipitation)

Retinoids are heavily bound to Retinol-Binding Protein (RBP) and albumin in biological matrices[5]. Simple solvent extraction is insufficient. We utilize acetonitrile (ACN) crash coupled with ultrasonic extraction. ACN not only precipitates proteins efficiently (>95%) but also acts as a strong denaturant to disrupt the hydrophobic pockets of RBP, releasing the bound analyte[1]. All procedures must be performed under amber lighting to prevent photo-degradation.

Chromatographic Separation (Stationary & Mobile Phase)

• Column: A high-carbon-load, end-capped C18 column (e.g., 150 × 4.6 mm, 3–5 µm) is mandatory. The end-capping minimizes secondary interactions between the residual silanols and the amide group of N-Phenylretinamide.

• Mobile Phase: An isocratic or shallow gradient elution using Acetonitrile, Water, and a modifier (Acetic Acid or Formic Acid) is optimal[1][3].

  • Causality of the Modifier: The addition of 0.1% acetic or formic acid suppresses the ionization of any residual silanols on the column and maintains the analytes in a fully protonated, hydrophobic state, sharpening the peak shape and preventing tailing[1][3].

Detection Modality

While LC-MS/MS offers superior sensitivity (LLOQ ~1 ng/mL)[2][6], UV detection remains the workhorse for standard pharmacokinetic and formulation studies. The conjugated double-bond system of the retinoid backbone provides a strong chromophore with an absorption maximum ( λmax​ ) at 340–350 nm [1][4]. Monitoring at this wavelength provides excellent selectivity, as most endogenous plasma proteins and lipids do not absorb significantly above 300 nm.

Experimental Protocol

Reagents and Materials

• Standards: N-Phenylretinamide, 4-HPR (Fenretinide), and Internal Standard (e.g., N-(4-ethoxyphenyl)retinamide or retinyl acetate)[1].

• Solvents: HPLC-grade Acetonitrile, Methanol, and Ultrapure Water (18.2 MΩ·cm).

• Modifiers: Glacial Acetic Acid (HPLC grade).

Step-by-Step Workflow

• Preparation of Stock Solutions: Dissolve reference standards in 100% Methanol or Acetonitrile to a concentration of 1.0 mg/mL. Store in amber glass vials at -80°C.

• Sample Extraction (Plasma/Tissue):

  • Aliquot 100 µL of plasma or tissue homogenate into a light-protected microcentrifuge tube.

  • Add 10 µL of Internal Standard (IS) working solution.

  • Add 300 µL of cold Acetonitrile (containing 0.1% BHT as an antioxidant).

  • Vortex vigorously for 2 minutes, followed by ultrasonication in an ice bath for 5 minutes[1].

  • Centrifuge at 12,000 rpm (4°C) for 10 minutes[4].

  • Transfer the clear supernatant to an amber HPLC vial.

• HPLC Analysis: Inject 10–20 µL of the supernatant into the HPLC system using the conditions outlined in Table 1.

Data Presentation and Chromatographic Conditions

Table 1: Optimized Isocratic HPLC Conditions

Parameter	Specification	Rationale
Column	C18, 150 × 4.6 mm, 5 µm	Provides necessary hydrophobic retention for retinoids.
Mobile Phase	Acetonitrile : Water : Acetic Acid (80:18:2, v/v/v)	Ensures elution of highly lipophilic analytes while maintaining sharp peak symmetry[1].
Flow Rate	1.0 mL/min	Balances analysis time (run time ~15 min) and system backpressure[4].
Column Temperature	25°C ± 1°C	Stabilizes retention times and improves column efficiency[3][4].
Detection	UV at 340 nm	Maximizes signal-to-noise ratio based on the retinoid chromophore[1].
Injection Volume	20 µL	Sufficient for standard UV sensitivity without causing band broadening[4].

Table 2: Representative Method Validation Parameters (ICH Q2)

Validation Parameter	Acceptance Criteria	Typical Results for N-Phenylretinamides
Linearity Range	R2≥0.995	50 ng/mL to 5000 ng/mL[1][6]
Intra-day Precision (RSD%)	≤15% ( ≤20% at LLOQ)	3.5% - 8.2%
Inter-day Accuracy	85% - 115% of nominal	93% - 110%[1][6]
Extraction Recovery	Consistent across concentrations	> 90% (due to efficient ACN crash)[1]

Workflow Visualization

Figure 1: Step-by-step workflow for the extraction, separation, and quantification of N-Phenylretinamide.

Sources

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• 3. Inhibitory effects of fenretinide metabolites N-[4-methoxyphenyl]retinamide (MPR) and 4-oxo-N-(4-hydroxyphenyl)retinamide (3-keto-HPR) on fenretinide molecular targets β-carotene oxygenase 1, stearoyl-CoA desaturase 1 and dihydroceramide Δ4-desaturase 1 | PLOS One [journals.plos.org]
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Application Note: Flow Cytometric Analysis of N-(4-hydroxyphenyl)retinamide (4-HPR) Induced Apoptosis and Oxidative Stress

Introduction

N-(4-hydroxyphenyl)retinamide (4-HPR or Fenretinide) is a synthetic retinoid that has garnered significant interest in oncology research for its potent anti-tumor activities. Unlike many other retinoids that primarily regulate gene expression, 4-HPR's primary mechanism of action involves the induction of apoptosis (programmed cell death) in a wide range of cancer cell lines. A key feature of its cytotoxic effect is the generation of reactive oxygen species (ROS), which triggers downstream events leading to mitochondrial dysfunction and eventual cell death.

Flow cytometry is a powerful, high-throughput technique ideal for dissecting the cellular effects of 4-HPR. It allows for the simultaneous measurement of multiple parameters on a single-cell basis, providing quantitative insights into apoptosis, mitochondrial health, and oxidative stress. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of flow cytometry to analyze cellular responses to 4-HPR treatment. We will cover the underlying mechanism, provide step-by-step protocols for multiparametric analysis, and offer guidance on data interpretation and troubleshooting.

Scientific Background: Mechanism of Action

The cytotoxic effects of 4-HPR are primarily mediated through the induction of oxidative stress and the subsequent triggering of the intrinsic apoptotic pathway. While the complete mechanism is complex and can be cell-type dependent, a central pathway involves the generation of ROS.

• ROS Generation: Upon entering the cell, 4-HPR treatment leads to a rapid increase in intracellular ROS levels, particularly superoxide, within the mitochondria. This surge in ROS overwhelms the cell's antioxidant capacity, leading to oxidative damage of cellular components.

• Mitochondrial Dysfunction: The excess ROS disrupts mitochondrial integrity. A key event is the loss of the mitochondrial membrane potential (ΔΨm), an essential component for ATP production. This depolarization is a critical early event in the apoptotic cascade.

• Apoptotic Cascade Activation: The disruption of the mitochondrial membrane leads to the release of pro-apoptotic factors, such as cytochrome c, into the cytoplasm. This initiates a cascade of enzymatic reactions involving caspases, which are the executioners of apoptosis.

• Hallmarks of Apoptosis: Activated caspases orchestrate the systematic dismantling of the cell. One of the earliest signs is the externalization of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. In later stages, the plasma membrane loses its integrity, a hallmark that distinguishes late apoptosis from early apoptosis.

The following diagram illustrates this signaling cascade.

Caption: Signaling pathway of 4-HPR-induced apoptosis.

Multiparametric Flow Cytometry Assay Principle

To comprehensively assess the effects of 4-HPR, we recommend a multiparametric approach combining probes for mitochondrial superoxide, mitochondrial membrane potential, and apoptosis.

• MitoSOX™ Red: A fluorescent dye that specifically targets mitochondria and is oxidized by superoxide, resulting in red fluorescence. An increase in MitoSOX Red fluorescence is indicative of increased mitochondrial ROS.

• JC-1: A cationic dye that differentially accumulates in mitochondria based on their membrane potential. In healthy, energized mitochondria with a high membrane potential, JC-1 forms "J-aggregates" that fluoresce red. In apoptotic cells with depolarized mitochondria, JC-1 remains in its monomeric form in the cytoplasm, fluorescing green. A shift from red to green fluorescence indicates a loss of ΔΨm.

• Annexin V and Propidium Iodide (PI): This combination is a gold standard for detecting apoptosis. Annexin V is a protein that binds with high affinity to phosphatidylserine (PS) on the surface of early apoptotic cells. Propidium Iodide (PI) is a nuclear stain that is excluded by live and early apoptotic cells with intact membranes but can enter late apoptotic and necrotic cells with compromised membranes.

This combination allows for the simultaneous quantification of key events in the 4-HPR-induced cell death pathway within a single sample.

Materials and Reagents

• Cell Lines: Appropriate cancer cell line (e.g., leukemia, neuroblastoma, prostate, or head and neck cancer cell lines known to be sensitive to 4-HPR).

• Culture Medium: As required for the specific cell line.

• N-(4-hydroxyphenyl)retinamide (4-HPR): Dissolved in an appropriate solvent (e.g., DMSO) to prepare a stock solution.

• Flow Cytometry Dyes:

  • MitoSOX™ Red Mitochondrial Superoxide Indicator

  • JC-1 Dye

  • FITC Annexin V (or other fluorochrome conjugate)

  • Propidium Iodide (PI) Staining Solution

• Buffers:

  • Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺ free

  • 1X Annexin V Binding Buffer

  • Flow Cytometry Staining Buffer (e.g., PBS with 1-2% BSA)

• Equipment:

  • Cell culture incubator (37°C, 5% CO₂)

  • Laminar flow hood

  • Centrifuge

  • Flow cytometer equipped with appropriate lasers (e.g., Blue 488nm, Yellow-Green 561nm) and filters.

  • Flow cytometry tubes

  • Micropipettes

Experimental Protocols

The following diagram provides a high-level overview of the experimental workflow.

Caption: General experimental workflow for flow cytometry analysis.

Protocol 5.1: Cell Preparation and 4-HPR Treatment

• Cell Seeding: Seed cells in appropriate culture plates or flasks at a density that will ensure they are in the logarithmic growth phase at the time of treatment. Allow cells to adhere and recover overnight (for adherent cells).

• Preparation of 4-HPR: Prepare fresh dilutions of 4-HPR in culture medium from a concentrated stock solution. A typical concentration range for in vitro studies is 1-10 µM. It is critical to include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used for 4-HPR).

• Treatment: Remove the old medium and add the medium containing the desired concentrations of 4-HPR or the vehicle control.

• Incubation: Incubate the cells for a predetermined time course (e.g., 3, 6, 12, 24 hours). The optimal time will depend on the cell line and the specific endpoint being measured. ROS generation is an early event (1-6 hours), while apoptosis occurs later (12-48 hours).

Protocol 5.2: Staining for Apoptosis (Annexin V/PI)

This is the most common assay to assess 4-HPR induced cell death.

• Harvest Cells:

  • Suspension cells: Transfer cells directly into flow cytometry tubes.

  • Adherent cells: Wash with PBS, then detach using a gentle, non-enzymatic method or brief trypsinization. Inactivate trypsin with medium containing FBS, then transfer to tubes.

• Wash: Centrifuge cells (e.g., 300-400 x g for 5 minutes) and discard the supernatant. Wash the cell pellet once with cold PBS.

• Resuspend: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

• Stain: Add 5 µL of FITC-conjugated Annexin V and 5-10 µL of Propidium Iodide (PI) staining solution to the cell suspension.

• Incubate: Gently vortex the cells and incubate for 15-20 minutes at room temperature, protected from light.

• Dilute & Analyze: Add 400 µL of 1X Annexin V Binding Buffer to each tube. Analyze the samples on the flow cytometer immediately (within 1 hour).

Protocol 5.3: Staining for Mitochondrial Superoxide (MitoSOX™ Red)

• Harvest and Wash: Harvest and wash cells as described in Protocol 5.2, step 1-2.

• Prepare Staining Solution: Prepare a working solution of MitoSOX Red in warm PBS or HBSS. A concentration of 1-5 µM is typically used; however, it is crucial to titrate the optimal concentration for your specific cell type to avoid artifacts.

• Stain: Resuspend the cell pellet in the MitoSOX Red working solution.

• Incubate: Incubate for 10-30 minutes at 37°C, protected from light.

• Wash: Centrifuge the cells, discard the supernatant, and wash three times with warm PBS.

• Resuspend & Analyze: Resuspend the final cell pellet in fresh buffer for immediate analysis on the flow cytometer.

Data Analysis and Interpretation

Gating Strategy

Proper gating is essential for accurate analysis. The following diagram illustrates a typical gating strategy for an Annexin V/PI assay.

Caption: A sequential gating strategy for flow cytometry data analysis.

Interpreting Apoptosis Data (Annexin V/PI)

After gating on single cells, a quadrant plot of Annexin V versus PI fluorescence is used to differentiate cell populations:

Quadrant	Annexin V Staining	PI Staining	Cell Population	Interpretation
Lower-Left (Q4)	Negative	Negative	Viable Cells	Healthy, non-apoptotic cells with intact membranes.
Lower-Right (Q3)	Positive	Negative	Early Apoptotic Cells	PS has been externalized, but the plasma membrane remains intact.
Upper-Right (Q2)	Positive	Positive	Late Apoptotic/Necrotic Cells	PS is externalized, and the plasma membrane has lost its integrity.
Upper-Left (Q1)	Negative	Positive	Necrotic Cells/Debris	Primarily cells that have died through necrosis, with compromised membranes but no PS externalization.

An effective 4-HPR treatment will result in a time- and dose-dependent shift of cells from the viable quadrant (lower-left) to the early apoptotic (lower-right) and then late apoptotic (upper-right) quadrants.

Interpreting ROS and ΔΨm Data

• MitoSOX Red: Data is typically presented as a histogram. An increase in mitochondrial superoxide due to 4-HPR treatment will cause a rightward shift in the fluorescence intensity peak compared to the vehicle control.

• JC-1: Data is analyzed using a dot plot of green fluorescence (JC-1 monomers, e.g., FITC channel) versus red fluorescence (J-aggregates, e.g., PE channel). Healthy cells will show high red and low green fluorescence. As 4-HPR induces mitochondrial depolarization, cells will shift towards high green and low red fluorescence. A decrease in the red/green fluorescence ratio indicates apoptosis.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
High background in Annexin V staining for control cells	Cells were handled too harshly during harvesting, causing membrane damage.	Use a gentle detachment method (e.g., EDTA instead of trypsin). Centrifuge at lower speeds (e.g., 250-300 x g). Ensure all buffers are cold.
Weak or no signal for positive controls	Reagents (dyes, 4-HPR) are degraded or used at a suboptimal concentration.	Use fresh reagents. Titrate antibody and dye concentrations. Confirm the activity of your 4-HPR stock. Run a known positive control inducer of apoptosis (e.g., staurosporine).
High PI positivity across all samples	Cells were overgrown or unhealthy before the experiment began. Permeabilization occurred during staining.	Ensure cells are healthy and in the log growth phase. Do not vortex cells excessively. Analyze samples promptly after staining.
Low MitoSOX Red signal despite expected ROS production	Dye concentration is too low. Incubation time is too short.	Titrate MitoSOX Red concentration (1-5 µM is a starting range). Optimize incubation time (10-30 min). Ensure incubation is at 37°C.

References

• MitoSOX-Based Flow Cytometry for Detecting Mitochondrial ROS. National Institutes of Health (NIH). Available at: [Link]

• N-(4-Hydroxyphenyl)retinamide-induced apoptosis triggered by reactive oxygen species is mediated by activation of MAPKs in head and neck squamous carcinoma cells. National Institutes of Health (NIH). Available at: [Link]

• N-(4-Hydroxyphenyl)retinamide (4-HPR) induces leukemia cell death via generation of reactive oxygen species. PubMed. Available at: [Link]

• Dihydroceramide accumulation and reactive oxygen species are distinct and nonessential events in 4-HPR-mediated leukemia cell death. Canadian Science Publishing. Available at: [Link]

• Induction of apoptosis by N-(4-hydroxyphenyl)retinamide and its association with reactive oxygen species, nuclear retinoic acid receptors, and apoptosis-related genes in human prostate carcinoma cells. PubMed. Available at: [Link]

• MitoSOX-Based Flow Cytometry for Detecting Mitochondrial ROS. Scite. Available at: [Link]

• Involvement of Reactive Oxygen Species in N-(4-Hydroxyphenyl)retinamide-Induced Apoptosis in Cervical Carcinoma Cells. Oxford Academic. Available at: [Link]

• Annexin V PI Staining Guide for Apoptosis Detection. Boster Bio. Available at: [Link]

• Modified annexin V/propidium iodide apoptosis assay for accurate assessment of cell death. PubMed. Available at: [Link]

• MitoSOX-Based Flow Cytometry for Detecting Mitochondrial ROS. PubMed. Available at: [Link]

• A flow-cytometry-based protocol for detection of mitochondrial ROS production under hypoxia. PubMed. Available at: [Link]

• Clinical development of fenretinide as an antineoplastic drug: Pharmacology perspectives. Taylor & Francis Online. Available at: [Link]

• Detection of mitochondrial ROS levels using flow cytometry. Bio-protocol. Available at: [Link]

• Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe. National Institutes of Health (NIH). Available at: [Link]

• Fenretinide (4-HPR): Its History, Properties & Uses. SciTech Development. Available at: [Link]

• Fenretinide (4-HPR): A Preventive Chance for Women at Genetic and Familial Risk? National Institutes of Health (NIH). Available at: [Link]

• A phase I study of intravenous fenretinide (4-HPR) for patients with malignant solid tumors. ResearchGate. Available at: [Link]

• 4-Hydroxyphenylretinamide in the chemoprevention of cancer. PubMed. Available at: [Link]

• N-(4-hydroxyphenyl)

Advanced LC-MS/MS Methodologies for the Quantitation and Profiling of N-Phenylretinamide (Fenretinide) Metabolites

Executive Summary

N-(4-hydroxyphenyl)retinamide (Fenretinide or 4-HPR) is a highly promising synthetic retinoid recognized for its potent apoptotic and chemopreventive properties across various malignancies, including neuroblastoma, breast, and ovarian cancers[1]. Unlike naturally occurring retinoids, 4-HPR induces apoptosis rather than cellular differentiation[2]. However, its clinical application has historically been hindered by poor aqueous solubility and complex pharmacokinetics[2][3].

As a Senior Application Scientist, I have designed this application note to address the fundamental analytical challenges of retinoid quantitation: extreme hydrophobicity, isobaric interference, and photo-instability. This guide provides a self-validating, high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) protocol specifically engineered to quantify 4-HPR and its primary metabolites with high precision, accuracy, and reproducibility.

Mechanistic Insights: 4-HPR Metabolism and Pharmacological Causality

To design an effective LC-MS/MS assay, one must first understand the target analytes and their biological significance. 4-HPR undergoes extensive hepatic and extrahepatic metabolism, yielding both active and inactive metabolites[4][5].

• 4-oxo-4-HPR (Active): Formed via oxidation mediated by Cytochrome P450 enzymes, specifically CYP26A1 and CYP3A4 ()[3][6]. This polar metabolite is highly biologically active and has been shown to inhibit cell proliferation and induce apoptosis even more potently than the parent drug in certain cell lines[3][6].

• 4-MPR (Inactive): Formed via O-methylation, N-(4-methoxyphenyl)retinamide (4-MPR) is an abundant but pharmacologically inactive metabolite[3][4]. Tracking 4-MPR is critical for understanding the systemic clearance and metabolic deactivation of the drug[4].

• DH-4-HPR: A dehydrogenated metabolite recently identified via high-resolution Orbitrap mass spectrometry[2].

Understanding this pathway dictates our analytical strategy: the assay must be capable of resolving isobaric compounds (e.g., 4-oxo-4-HPR and 4-MPR both have a precursor m/z of 406.3) to prevent false-positive quantitation[1].

Fenretinide (4-HPR) metabolic pathways and key mass-to-charge (m/z) ratios.

Analytical Strategy: Causality Behind Experimental Choices

Every step in this protocol is engineered to overcome specific physicochemical barriers associated with retinoids:

• Sample Preparation (Ethanol Precipitation vs. SPE): Fenretinide is highly lipophilic and extensively protein-bound in plasma. Traditional Solid-Phase Extraction (SPE) often yields poor recovery due to non-specific binding to the frit or sorbent. Instead, we utilize a cold ethanol protein precipitation strategy[1]. Ethanol effectively denatures plasma proteins while maintaining the solubility of the hydrophobic retinoids, consistently achieving extraction recoveries >90% without matrix effects[7].

• Chromatographic Resolution: Because 4-MPR and 4-oxo-4-HPR share similar precursor masses, baseline chromatographic resolution is non-negotiable. The use of a high-density C18 stationary phase (e.g., Zorbax SB-C18 or Gemini-C18) paired with a gradient of acetonitrile ensures that these metabolites do not co-elute, thereby eliminating cross-talk in the collision cell[2][7].

• Ionization and Mobile Phase Additives: Mass spectrometric detection is carried out using an electrospray ionization (ESI) source operating in positive ion mode[1]. Retinoids readily accept a proton to form[M+H]+ precursor ions. The use of 0.1% formic acid in the mobile phase is critical; it facilitates this protonation and suppresses silanol ionization on the C18 stationary phase, preventing peak tailing[7].

• Internal Standard Selection: N-(4-ethoxyphenyl)retinamide (4-EPR) is selected as the internal standard (IS) because its structural homology to 4-HPR ensures nearly identical chromatographic retention and ionization suppression profiles, acting as a perfect surrogate to correct for matrix effects[7].

Quantitative Data Summaries

The following tables summarize the optimized Multiple Reaction Monitoring (MRM) transitions and the rigorous validation parameters established for this assay ()[2].

Table 1: Optimized LC-MS/MS MRM Parameters

Analyte	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)	Dwell Time (ms)	LLOQ (ng/mL)
Fenretinide (4-HPR)	392.3	283.2	50	0.2 - 1.0
4-oxo-4-HPR	406.3	297.2	50	0.2 - 1.0
4-MPR	406.3	283.2	50	0.2 - 1.0
DH-4-HPR	390.3	281.2	50	1.0
4-EPR (Internal Standard)	420.3	283.2	50	N/A

Table 2: Assay Validation Performance Metrics

Validation Parameter	Acceptance Criteria	Observed Performance
Intra-day Precision (RSD)	< 15% (< 20% at LLOQ)	< 7.64%
Inter-day Precision (RSD)	< 15% (< 20% at LLOQ)	1.9% - 7.5%
Accuracy	85% - 115%	94.9% - 105.8%
Extraction Recovery	> 80%	> 90.39%
Matrix Effect	± 15% variation	Negligible

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol incorporates a self-validating system: a double-blank matrix injection followed by a Lower Limit of Quantification (LLOQ) standard before every batch ensures that matrix carryover is quantified and baseline noise is established.

Step-by-step analytical workflow for 4-HPR metabolite quantitation.

Step 1: Reagent & Standard Preparation

• Causality Note: Retinoids are notoriously sensitive to photo-degradation and oxidation. All preparations must be conducted under amber lighting or using amber microcentrifuge tubes.

• Prepare primary stock solutions of 4-HPR, 4-oxo-4-HPR, 4-MPR, and 4-EPR (IS) at 1 mg/mL in 100% ethanol or DMSO.

• Store all stock solutions at -80°C.

• Prepare a working IS solution of 4-EPR at 10 µg/mL in ethanol[1].

Step 2: Matrix Extraction (Protein Precipitation)

• Aliquot 25 µL of the biological sample (human/mouse plasma or tumor homogenate) into a 1.5 mL amber microcentrifuge tube[1].

• Add 5 µL of the internal standard working solution (4-EPR, 10 µg/mL)[1].

• Add 470 µL of ice-cold ethanol (-20°C) to induce protein precipitation[1].

• Vortex vigorously for 3 minutes to ensure complete disruption of protein-drug binding[1].

• Centrifuge at 10,000 × g for 5 minutes at 4°C[1].

• Transfer the supernatant and dilute it 1:50 (v/v) with Mobile Phase B[1]. Causality Note: Diluting with the organic mobile phase matches the sample solvent strength to the chromatographic starting conditions, preventing peak broadening (solvent effects) upon injection.

• Transfer 3 µL of the diluted supernatant into an amber autosampler vial for injection[1].

Step 3: LC-MS/MS Acquisition

• Column: Zorbax SB-C18 (3.5 µm, 50 × 2.1 mm) or equivalent high-density C18 column[7].

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water[7].

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile[7].

• Gradient Elution: Initiate at 50% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate at 50% B for 3 minutes.

• Flow Rate: 0.5 mL/min[7].

• MS Parameters: Source temperature 600 °C, spray voltage 5500 V, ESI positive mode[1]. Set MRM transitions according to Table 1.

Step 4: System Suitability & Validation Checks

Before running the analytical batch, execute the following sequence to validate the system:

• Double Blank Injection: Inject extracted matrix containing no analytes and no IS. Acceptance: No peaks >20% of the LLOQ area at the retention times of the analytes[5].

• Blank + IS Injection: Inject extracted matrix containing only the 4-EPR internal standard. Acceptance: Confirms IS purity and absence of isotopic cross-talk.

• LLOQ Injection: Inject the 0.2 ng/mL standard. Acceptance: Signal-to-Noise (S/N) ratio must be ≥ 10 for all analytes.

References

• Analysis of fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics. Journal of Pharmaceutical and Biomedical Analysis. URL:[Link]

• Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide. Pharmaceutics. URL:[Link]

• Identification of the fenretinide metabolite 4-oxo-fenretinide present in human plasma and formed in human ovarian carcinoma cells through induction of cytochrome P450 26A1. Clinical Cancer Research. URL:[Link]

• Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure. British Journal of Pharmacology. URL:[Link]

Sources

• 1. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Fenretinide metabolism in humans and mice: utilizing pharmacological modulation of its metabolic pathway to increase systemic exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Identification of the fenretinide metabolite 4-oxo-fenretinide present in human plasma and formed in human ovarian carcinoma cells through induction of cytochrome P450 26A1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing N-Phenylretinamide (4-HPR) In Vivo Bioavailability

Welcome to the technical support center for N-Phenylretinamide (4-HPR/Fenretinide) bioavailability enhancement. This guide is designed for researchers, scientists, and drug development professionals actively working to overcome the significant pharmacokinetic challenges of this promising therapeutic agent. My goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your experiments effectively. The clinical potential of 4-HPR has been consistently hindered by its poor aqueous solubility and extensive first-pass metabolism, leading to low and variable plasma concentrations after oral administration[1][2][3]. This guide synthesizes current knowledge and provides practical solutions to this critical issue.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding 4-HPR and the core challenges in its development.

Q1: What are the primary reasons for the low oral bioavailability of N-Phenylretinamide (4-HPR)?

A1: The low oral bioavailability of 4-HPR is a direct consequence of its physicochemical properties. It is a highly lipophilic (hydrophobic) molecule, resulting in extremely poor aqueous solubility[4][5]. This insolubility is the rate-limiting step for its absorption in the gastrointestinal (GI) tract. Furthermore, the fraction of the drug that is absorbed is subject to a high first-pass hepatic effect, where it is extensively metabolized by the liver before it can reach systemic circulation[1][2][6].

Q2: What are the main metabolic pathways for 4-HPR?

A2: The primary metabolic pathways for 4-HPR involve oxidation and methylation. Key metabolites that have been identified include N-(4-methoxyphenyl)retinamide (4-MPR), which is an O-methylated derivative, and 4-oxo-4-HPR, resulting from oxidation on the β-ionone ring[7][8][9]. Human cytochrome P450 enzymes, specifically CYP3A4, CYP3A5, and CYP2C8, have been identified as key players in its metabolism[9]. Understanding these pathways is crucial as they reduce the concentration of the active parent drug.

Q3: What is a solid dispersion, and how can it improve 4-HPR bioavailability?

A3: A solid dispersion is a system where a poorly soluble drug (like 4-HPR) is dispersed within a hydrophilic carrier or matrix, usually a polymer, in a solid state[10]. The goal is to reduce the drug's particle size to a molecular level and convert it from a crystalline to a higher-energy amorphous form[11][12]. When this dispersion is exposed to aqueous media in the GI tract, the hydrophilic carrier dissolves quickly, releasing the drug as very fine, amorphous particles. This increased surface area and higher energy state lead to a significantly faster dissolution rate, which can enhance absorption and bioavailability[11][13].

Q4: How do lipid-based nanoparticle formulations like liposomes or Solid Lipid Nanoparticles (SLNs) work to enhance 4-HPR delivery?

A4: Lipid-based nanoparticles encapsulate the highly lipophilic 4-HPR within a lipid core or bilayer, effectively shielding it from the aqueous environment of the GI tract[14][15]. This encapsulation serves several purposes:

• Solubilization: It keeps the drug in a solubilized state, bypassing the dissolution step which is a major barrier to its absorption[16].

• Protection: It protects the drug from degradation in the harsh GI environment.

• Bypassing First-Pass Metabolism: Certain lipid formulations can be absorbed via the intestinal lymphatic system, which drains into the thoracic duct and then directly into systemic circulation, thereby bypassing the liver and reducing the impact of first-pass metabolism[12][16]. Liposomes, which are vesicular structures composed of phospholipid bilayers, are particularly well-studied for retinoid delivery[14][17][18].

Q5: Is it necessary to develop a specific analytical method for my 4-HPR formulation?

A5: Absolutely. A robust and validated analytical method is the cornerstone of any pharmacokinetic study. Due to the complexity of biological matrices (plasma, tissue homogenates), a highly sensitive and selective method is required to accurately quantify 4-HPR and its major metabolites. High-Performance Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this application[7][9][19]. Method validation should assess parameters like linearity, accuracy, precision, and the lower limit of quantification (LLOQ) to ensure your pharmacokinetic data is reliable[20].

Troubleshooting Guide

This section is structured to address specific experimental problems you may encounter.

Problem 1: Low Drug Loading or Encapsulation Efficiency in Nanoparticle Formulations

• Question: My liposomal/polymeric nanoparticle formulation of 4-HPR shows very low encapsulation efficiency (<50%). What factors could be responsible, and how can I improve it?

• Answer: This is a common challenge stemming from 4-HPR's high lipophilicity and tendency to crystallize.

  Causality & Troubleshooting Steps:

  • Formulation Method: The choice of method is critical. For liposomes, traditional thin-film hydration methods may be less effective for highly lipophilic drugs. The reverse-phase evaporation method often yields higher encapsulation efficiency for drugs like 4-HPR because the drug and lipids are mixed in an organic solvent before the formation of vesicles, trapping the drug more effectively within the lipid core and bilayer[14][17][21].

  • Lipid/Polymer to Drug Ratio: An insufficient amount of lipid or polymer relative to the drug will result in the drug precipitating out of the formulation rather than being encapsulated. Systematically evaluate different ratios. Start with a higher lipid/polymer content and gradually decrease it to find the optimal balance between loading capacity and formulation stability.

  • Solvent Selection: Ensure 4-HPR and the carrier material are fully soluble in the chosen organic solvent system during preparation. If solubility is poor, the drug will not be adequately dispersed for encapsulation. For solid dispersions prepared by solvent evaporation, a common solvent for both drug and carrier is essential[13].

  • Inclusion of Stabilizers: For lipid nanoparticles, including components like cholesterol can improve the stability and integrity of the lipid bilayer, reducing drug leakage[22]. For polymeric systems, the choice of polymer itself influences drug compatibility and loading.

Problem 2: My Solid Dispersion Formulation Shows Drug Recrystallization Upon Storage

• Question: I successfully prepared an amorphous solid dispersion of 4-HPR, but upon stability testing (e.g., 40°C/75% RH), I detect crystalline 4-HPR using XRD/DSC. Why is this happening?

• Answer: The amorphous state is thermodynamically unstable. The high energy that grants it enhanced solubility also makes it prone to revert to the more stable, lower-energy crystalline form over time.

  Causality & Troubleshooting Steps:

  • Drug-Polymer Miscibility: The most crucial factor for stability is the miscibility between 4-HPR and the carrier polymer. If they are not fully miscible, phase separation can occur, leading to drug-rich domains that are prone to crystallization. Strong intermolecular interactions, such as hydrogen bonding between the drug and polymer, are key to preventing this[23]. Consider polymers with functional groups that can interact with 4-HPR's hydroxyl group.

  • High Drug Loading: As the drug-to-polymer ratio increases, the distance between drug molecules decreases, facilitating the nucleation and growth of crystals[23]. If you observe instability, test formulations with a lower drug loading (e.g., decrease from 20% w/w to 10% w/w).

  • Polymer Glass Transition Temperature (Tg): The polymer's Tg is critical. Below its Tg, the polymer is in a glassy state with very low molecular mobility. Storing the solid dispersion well below the Tg of the polymer matrix will kinetically trap the drug molecules, preventing them from arranging into a crystal lattice[23]. Select polymers with a high Tg.

  • Moisture Content: Water can act as a plasticizer, lowering the Tg of the formulation and increasing molecular mobility, which accelerates crystallization. Ensure your manufacturing process minimizes residual solvent and that your packaging protects the formulation from humidity.

Problem 3: In Vivo Pharmacokinetic Study Shows High Variability Between Animals

• Question: Despite using a novel formulation that improves 4-HPR solubility in vitro, the plasma concentration profiles in my rodent study are highly variable between subjects. What could be the cause?

• Answer: High inter-subject variability, even with improved formulations, is a known issue for poorly soluble drugs and can obscure the true benefit of your formulation.

  Causality & Troubleshooting Steps:

  • In Vivo Dissolution vs. In Vitro Conditions: Your in vitro dissolution test may not accurately reflect the complex environment of the GI tract. Factors like GI motility, pH, bile salts, and food effects can differ between animals. For lipid-based formulations, performing in vitro digestion studies can provide more predictive insights into how the formulation will behave in vivo[4].

  • Gavage Technique: Improper oral gavage technique can lead to accidental dosing into the lungs or variable delivery to the stomach, causing significant differences in absorption. Ensure all personnel are properly trained and consistent in their technique.

  • Metabolic Differences: Minor differences in the expression or activity of metabolic enzymes (e.g., CYP3A family) between animals can lead to variability, especially for a drug with high first-pass metabolism. While difficult to control, being aware of this helps in data interpretation.

  • Formulation Stability in Dosing Vehicle: Ensure your formulation is stable and homogeneously suspended in the dosing vehicle (e.g., water, methylcellulose) right up to the point of administration. If the formulation settles or aggregates in the syringe, different animals will receive different effective doses.

Key Experimental Protocols & Data

Protocol 1: Preparation of 4-HPR Loaded Liposomes via Reverse-Phase Evaporation

This method is cited as being highly effective for encapsulating lipophilic molecules like 4-HPR[14][21].

Step-by-Step Methodology:

• Lipid & Drug Dissolution: In a round-bottom flask, dissolve the chosen lipids (e.g., phosphatidylcholine and cholesterol in a 2:1 molar ratio) and 4-HPR in a suitable organic solvent system (e.g., a 2:1 v/v mixture of chloroform and methanol). The amount of 4-HPR should be chosen based on a predetermined lipid-to-drug ratio (e.g., 10:1 w/w).

• Aqueous Phase Addition: Add a small volume of an aqueous buffer (e.g., PBS, pH 7.4) to the organic solution.

• Emulsification: Sonicate the mixture in a bath sonicator until a stable water-in-oil emulsion is formed. The mixture should appear as a clear, single-phase dispersion.

• Organic Solvent Removal: Connect the flask to a rotary evaporator. Slowly remove the organic solvent under reduced pressure. As the solvent evaporates, a viscous gel will form, which then transitions into a milky aqueous suspension of liposomes.

• Extrusion for Size Homogenization: To obtain unilamellar vesicles with a uniform size distribution, pass the liposome suspension through polycarbonate filters with a defined pore size (e.g., 100 nm) using a lipid extruder. This step is critical for in vivo applications.

• Purification: Remove any unencapsulated 4-HPR by methods such as dialysis against the aqueous buffer or size exclusion chromatography.

• Characterization: Analyze the final formulation for particle size, zeta potential, encapsulation efficiency, and drug loading.

Protocol 2: Preparation of 4-HPR Amorphous Solid Dispersion via Solvent Evaporation

This is a common and scalable method for producing solid dispersions[10][11].

Step-by-Step Methodology:

• Co-dissolution: Select a hydrophilic polymer (e.g., polyvinylpyrrolidone (PVP) K30 or HPMC) and a volatile organic solvent (e.g., methanol) in which both 4-HPR and the polymer are soluble.

• Solution Preparation: Dissolve the desired amounts of 4-HPR and the polymer in the solvent to form a clear solution. A common starting drug-to-polymer ratio is 1:4 (w/w).

• Solvent Evaporation: Use a rotary evaporator to remove the solvent under vacuum. This should be done at a controlled temperature (e.g., 40-50°C) to avoid drug degradation while ensuring efficient evaporation. A thin film will form on the wall of the flask.

• Final Drying: Place the flask in a vacuum oven overnight at a slightly elevated temperature (e.g., 40°C) to remove any residual solvent.

• Milling and Sieving: Scrape the dried solid dispersion from the flask. Gently mill the material into a fine powder and pass it through a sieve to ensure a uniform particle size.

• Characterization: Confirm the amorphous nature of the 4-HPR in the dispersion using Differential Scanning Calorimetry (DSC) (absence of a melting peak for 4-HPR) and Powder X-Ray Diffraction (PXRD) (presence of a halo pattern instead of sharp crystalline peaks). Also, perform in vitro dissolution studies to confirm enhanced release.

Data Presentation: Comparison of Formulation Strategies

The following table summarizes representative pharmacokinetic data from preclinical studies to illustrate the potential improvements offered by different formulation strategies compared to a simple suspension or early capsular forms.

Formulation Type	Administration Route	Animal Model	Cmax Improvement (vs. Control)	AUC Improvement (vs. Control)	Reference
Capsular 4-HPR	Oral	Human	Baseline	Baseline	[1][3]
NanoFEN (Potassium Salt Complex)	Oral	Rat	~2.4-fold	~3-fold	[1]
Micellar Formulation	Oral	Mouse	(Achieved 9.2 µM)	N/A	[1]
Oral Powder (LXS)	Oral	Human (Pediatric)	~2-fold	N/A	[3]
Intravenous Lipid Emulsion (ILE)	IV	Human	>5-fold (vs. oral MTD)	N/A	[3]

Note: Direct comparison across different studies and species should be done with caution. This table serves to illustrate the magnitude of improvement possible with advanced formulations.

Visualizations and Workflows

Diagram 1: Barriers to Oral 4-HPR Bioavailability

This diagram illustrates the sequential challenges that limit the systemic exposure of orally administered 4-HPR.

Caption: Key barriers limiting oral 4-HPR bioavailability.

Diagram 2: Nanoparticle-Mediated Enhancement Workflow

This workflow outlines how a nanoparticle (NP) formulation can circumvent the primary barriers to 4-HPR absorption.

Caption: Mechanism of bioavailability enhancement by nanoparticles.

Diagram 3: Troubleshooting Logic for Formulation Instability

This diagram provides a decision-making framework for addressing the common issue of drug recrystallization in amorphous solid dispersions.

Caption: Troubleshooting drug recrystallization in solid dispersions.

References

• Crispo, F., et al. (2021). Retinoids Delivery Systems in Cancer: Liposomal Fenretinide for Neuroectodermal-Derived Tumors. MDPI. [Link]

• Cossu, I., et al. (2021). Retinoids Delivery Systems in Cancer: Liposomal Fenretinide for Neuroectodermal-Derived Tumors. PMC. [Link]

• Zuccari, G., et al. (2024). Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on Fenretinide. MDPI. [Link]

• Mehta, R. G., et al. (2014). Liposomal nanoparticles and other formulations of fenretinide for use in therapy and drug delivery.

• Pagnan, G., et al. (2009). Effects of a novel liposomal formulation of fenretinide on human neuroblastoma cell growth, apoptosis and angiogenesis. Molecular Cancer Therapeutics. [Link]

• Zuccari, G., et al. (2019). Encapsulating Fenretinide into Nanoparticles: Where we are and Where we are going. Sciforum. [Link]

• Zuccari, G., et al. (2024). Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on Fenretinide. MDPI. [Link]

• Zhang, Y., et al. (2018). In vivo controlled release of fenretinide from long-acting release depots for chemoprevention of oral squamous cell carcinoma recurrence. PMC. [Link]

• Di Ianni, M., et al. (2023). Preparation and Characterization of Amorphous Solid Dispersions for the Solubilization of Fenretinide. MDPI. [Link]

• Jones, M. K., et al. (2023). Increased In Vivo Exposure of N-(4-Hydroxyphenyl) Retinamide (4-HPR) to Achieve Plasma Concentrations Effective against Dengue Virus. PMC. [Link]

• Zhang, Y., et al. (2020). Microencapsulation of amorphous solid dispersions of fenretinide enhances drug solubility and release from PLGA in vitro and in vivo. PMC. [Link]

• Zhang, Y., et al. (2020). Microencapsulation of Amorphous Solid Dispersions of Fenretinide Enhances Drug Solubility and Release from PLGA in vitro and in vivo. ResearchGate. [Link]

• My-Phuong, T., et al. (2017). Clinical development of fenretinide as an antineoplastic drug: Pharmacology perspectives. Taylor & Francis Online. [Link]

• Curti, D., et al. (2024). Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide. MDPI. [Link]

• Vavia, P. R., et al. (2014). Development and In Vitro-In Vivo Evaluation of Fenretinide-Loaded Oral Mucoadhesive Patches for Site-Specific Chemoprevention of Oral Cancer. PMC. [Link]

• Swanson, B. N., et al. (1980). Pharmacokinetics of N-(4-hydroxyphenyl)-all-trans-retinamide in rats. PubMed. [Link]

• Curti, D., et al. (2024). Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide. IRIS-BOA. [Link]

• Unknown Author. (n.d.). Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide. Hilaris Publisher. [Link]

• Hultin, T. A., et al. (1986). N-(4-hydroxyphenyl)-all-trans-retinamide pharmacokinetics in female rats and mice. PubMed. [Link]

• UPM Pharmaceuticals. (n.d.). Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. UPM Pharmaceuticals. [Link]

• Singh, R., et al. (2023). Analysis of Drugs from Biological Samples. International Journal of Innovative Science and Research Technology. [Link]

• Lambert, M., et al. (2012). Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases. PMC. [Link]

• Gottardo, R., et al. (2015). Recent Trends in Analytical Methods to Determine New Psychoactive Substances in Hair. MDPI. [Link]

• Dërmaku-Sopjani, M., et al. (2017). Analytical Methods of Compounds in Biological Specimens: Applications in Forensic Toxicology. Medwin Publishers. [Link]

• Zielińska, A., et al. (2021). Recent Advances in the Structural Design of Photosensitive Agent Formulations Using “Soft” Colloidal Nanocarriers. PMC. [Link]

• Unknown Author. (2024). Improving Bioavailability and Bioequivalence through Pharmacokinetic Strategies. Longdom Publishing. [Link]

• Kumar, P., et al. (2023). Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples. Oriental Journal of Chemistry. [Link]

• Kmetec, V. (2012). Analytical Methods for Quantification of Drug Metabolites in Biological Samples. Open Research Library. [Link]

• Ahmad Amjad, S. (2025). Solid dispersions. SlideShare. [Link]

• Al-Zoubi, N., et al. (2013). Different Solid Dispersion Techniques for Dissolution Enhancement Using Paracetamol as a Model Drug. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Ali, E., et al. (2020). Nanoparticle formulations as recrystallization inhibitors in transdermal patches. PubMed. [Link]

• Husain, M. A., et al. (1971). Metabolism and excretion of 3-hydroxyphenyltrimethylammonium and neostigmine. PMC. [Link]

• Sabnis, S., et al. (2020). Methods of preparing lipid nanoparticles.

• Lepsy, C. S., et al. (2023). Metabolism and Excretion of Therapeutic Peptides: Current Industry Practices, Perspectives, and Recommendations. PubMed. [Link]

• Lee, Y., et al. (2024). Development of Lipid Nanoparticle Formulation for the Repeated Administration of mRNA Therapeutics. ResearchGate. [Link]

Sources

• 1. Attempts to Improve Lipophilic Drugs’ Solubility and Bioavailability: A Focus on Fenretinide [mdpi.com]
• 2. Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on Fenretinide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical development of fenretinide as an antineoplastic drug: Pharmacology perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Increased In Vivo Exposure of N-(4-Hydroxyphenyl) Retinamide (4-HPR) to Achieve Plasma Concentrations Effective against Dengue Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microencapsulation of amorphous solid dispersions of fenretinide enhances drug solubility and release from PLGA in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Validated LC-MS/MS Assay for the Quantitative Determination of Fenretinide in Plasma and Tumor and Its Application in a Pharmacokinetic Study in Mice of a Novel Oral Nanoformulation of Fenretinide [mdpi.com]
• 8. N-(4-hydroxyphenyl)-all-trans-retinamide pharmacokinetics in female rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: N-(4-hydroxyphenyl)retinamide (Fenretinide)

A Guide to Preventing Precipitation in Aqueous Culture Media

Welcome to the technical support center for N-(4-hydroxyphenyl)retinamide, also known as Fenretinide or 4-HPR. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this potent synthetic retinoid in their in vitro studies. Due to its physicochemical properties, Fenretinide often presents challenges with solubility in aqueous-based cell culture media. This resource provides in-depth troubleshooting protocols and answers to frequently asked questions to ensure the successful and reproducible application of Fenretinide in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why does my Fenretinide precipitate when I add it to my cell culture medium?

Fenretinide is a highly lipophilic (fat-soluble) molecule, which means it has very poor solubility in water-based solutions like culture media.[1][2][3] This inherent hydrophobicity is the primary cause of precipitation. When a concentrated stock solution of Fenretinide, typically made in an organic solvent like DMSO or ethanol, is diluted into the aqueous environment of the culture medium, the Fenretinide molecules are no longer soluble and will aggregate and precipitate out of the solution.[4][5]

Q2: What is the best solvent to use for my Fenretinide stock solution?

The most common and effective solvents for preparing Fenretinide stock solutions are dimethyl sulfoxide (DMSO) and ethanol.[4][6] Fenretinide is readily soluble in these organic solvents at high concentrations (e.g., 10 mg/mL or greater).[6][7] When choosing a solvent, it is critical to consider the tolerance of your specific cell line to that solvent, as high final concentrations can be cytotoxic.

Q3: What is the maximum working concentration of Fenretinide I can use without seeing precipitation?

The maximum achievable concentration in culture media without precipitation is highly dependent on the composition of the medium, particularly the serum content. In serum-free media, precipitation can occur even at low micromolar concentrations. However, in media supplemented with Fetal Bovine Serum (FBS), concentrations up to 10 µM or higher can often be achieved.[7][8] It is always recommended to perform a visual inspection for precipitation after adding Fenretinide to your media and to conduct a pilot experiment to determine the optimal concentration for your specific conditions.

Q4: How does serum, like Fetal Bovine Serum (FBS), help prevent Fenretinide precipitation?

Serum contains a high concentration of proteins, with albumin being the most abundant. Bovine Serum Albumin (BSA) can bind to hydrophobic molecules like Fenretinide, effectively acting as a carrier protein.[9] This binding event sequesters the Fenretinide from the aqueous environment, forming a soluble complex that prevents the drug from aggregating and precipitating.[9][10] This is why experiments in serum-containing media can tolerate higher concentrations of Fenretinide compared to serum-free conditions.

Q5: Can I prepare a diluted working solution of Fenretinide in a buffer like PBS before adding it to my media?

This is generally not recommended. Fenretinide is sparingly soluble in aqueous buffers, even with a small percentage of organic solvent.[6] Diluting your stock solution in PBS or other buffers prior to adding it to the final culture medium will likely cause immediate precipitation, resulting in an inaccurate final concentration in your experiment. It is best to add the concentrated stock solution directly to the complete culture medium.

Troubleshooting and Experimental Protocols

Understanding Fenretinide's Physicochemical Properties

The primary challenge in working with Fenretinide stems from its chemical structure, which confers low aqueous solubility. This property is often quantified by its partition coefficient (LogP), with higher values indicating greater lipophilicity. The high LogP of Fenretinide dictates its tendency to precipitate in aqueous solutions and its preference for binding to proteins like albumin.[3]

Property	Value/Description	Implication for In Vitro Use
Synonyms	4-HPR, N-(4-hydroxyphenyl)retinamide	Ensure consistent terminology when searching literature.
Molecular Weight	391.6 g/mol	Used for calculating molar concentrations.
Aqueous Solubility	Extremely low; reported as low as 5 ng/mL.[1]	Direct dissolution in media or buffers is not feasible.
Organic Solvent Solubility	Soluble in DMSO (≥100 mg/mL) and Ethanol (~10 mg/mL).[6][7]	These solvents are ideal for high-concentration stock solutions.
Stability	Stable as a solid at -20°C for ≥4 years.[6] Aqueous solutions are not recommended for storage more than one day.[6]	Prepare fresh dilutions in media for each experiment. Protect from light.

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol outlines the standard procedure for dissolving solid Fenretinide.

Materials:

• Fenretinide (crystalline solid)

• Anhydrous Dimethyl Sulfoxide (DMSO) or 200-proof Ethanol

• Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Procedure:

• Weighing: Carefully weigh the desired amount of Fenretinide powder in a sterile microcentrifuge tube. Perform this in a chemical fume hood or a designated area for handling potent compounds.

• Solvent Addition: Add the appropriate volume of DMSO or ethanol to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

• Dissolution: Vortex the solution vigorously until all the solid Fenretinide has completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Storage: Aliquot the stock solution into smaller, single-use volumes in amber or foil-wrapped tubes to protect from light. Store at -20°C. Repeated freeze-thaw cycles should be avoided.

Protocol 2: Preparing the Final Working Concentration in Culture Media

The method of addition to the culture medium is a critical step in preventing precipitation.

Method A: Standard Dilution (for Serum-Containing Media)

This method is suitable for most applications where the culture medium is supplemented with at least 5-10% FBS.

Procedure:

• Warm your complete culture medium (containing serum and other supplements) to 37°C.

• Thaw your Fenretinide stock solution at room temperature.

• Calculate the volume of stock solution needed for your final desired concentration. Ensure the final solvent concentration remains low (typically <0.5%) to avoid solvent-induced cytotoxicity.[11]

• Pipette the calculated volume of the Fenretinide stock solution directly into the pre-warmed medium. Crucially, pipette the stock solution directly into the bulk of the medium while gently swirling the flask or tube, rather than allowing it to contact the vessel walls. This facilitates rapid dispersion.

• Immediately cap and swirl the medium gently for 10-15 seconds to ensure homogeneity.

• Visually inspect the medium against a light source for any signs of cloudiness or precipitation. If the medium remains clear, it is ready for use.

Method B: Serum Pre-Complexing (for High Concentrations or Low-Serum Media)

This method can improve solubility by allowing Fenretinide to bind with serum albumin before final dilution.

Procedure:

• In a sterile conical tube, aliquot a small volume of serum (e.g., 1 mL of FBS).

• Add the required volume of your Fenretinide stock solution directly to the serum.

• Gently vortex or mix this Fenretinide-serum mixture for 1-2 minutes to allow for protein binding.

• Add this pre-complexed mixture to the remaining volume of your serum-free or low-serum base medium.

• Mix thoroughly and visually inspect for precipitation before adding to your cells.

Visual Guides and Workflows

Mechanism of Fenretinide Precipitation and BSA-Mediated Solubilization

Caption: Mechanism of Fenretinide precipitation and BSA solubilization.

Recommended Experimental Workflow

Caption: Recommended workflow for preparing Fenretinide working solutions.

References

• Preparation and In Vitro Evaluation of Hydrophilic Fenretinide Nanoparticles. PMC. [Link]

• Development and In Vitro-In Vivo Evaluation of Fenretinide-Loaded Oral Mucoadhesive Patches for Site-Specific Chemoprevention of Oral Cancer. PMC. [Link]

• Improvement of aqueous solubility of fenretinide and other hydrophobic anti-tumor drugs by complexation with amphiphilic dextrin. International Journal of Pharmaceutics. [Link]

• Effect of bovine serum albumin on the water solubility of hydrophobic corrinoids. ResearchGate. [Link]

• Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on Fenretinide. MDPI. [Link]

• A new bioavailable fenretinide formulation with antiproliferative, antimetabolic, and cytotoxic effects on solid tumors. PMC. [Link]

• Improvement of aqueous solubility of fenretinide and other hydrophobic anti-tumor drugs by complexation with amphiphilic dextrins. Taylor & Francis Online. [Link]

• Improvement of aqueous solubility of fenretinide and other hydrophobic anti-tumor drugs by complexation with amphiphilic dextrins. PubMed. [Link]

• Microencapsulation of amorphous solid dispersions of fenretinide enhances drug solubility and release from PLGA in vitro and in. Kinam Park. [Link]

• Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on Fenretinide. MDPI. [Link]

• N-(4-Hydroxyphenyl)retinamide, A New Retinoid for Prevention of Breast Cancer in the Rat. Cancer Research. [Link]

• Microencapsulation of amorphous solid dispersions of fenretinide enhances drug solubility and release from PLGA in vitro and in vivo. PMC. [Link]

• Efficient approach to enhance drug solubility by particle engineering of bovine serum albumin. PubMed. [Link]

• Preclinical evaluation of fenretinide against primary and metastatic intestinal type‑gastric cancer. Spandidos Publications. [Link]

Sources

• 1. Preparation and In Vitro Evaluation of Hydrophilic Fenretinide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. A new bioavailable fenretinide formulation with antiproliferative, antimetabolic, and cytotoxic effects on solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Efficient approach to enhance drug solubility by particle engineering of bovine serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]

optimizing N-Phenylretinamide nanoemulsion formulations for drug delivery

Welcome to the Technical Support Center for N-Phenylretinamide (Fenretinide / 4-HPR) Nanoemulsion Formulations .

Fenretinide (4-HPR) is a highly potent synthetic retinoid derivative with proven anti-cancer and chemopreventive properties. However, its clinical translation has historically been bottlenecked by extremely poor aqueous solubility (0.00119 mg/mL) and low systemic bioavailability[1]. This support center is designed for researchers and formulation scientists to troubleshoot, optimize, and validate 4-HPR nanoemulsions and lipid nanovesicles for targeted drug delivery.

I. Formulation Optimization & Troubleshooting (FAQ)

Q1: Why does 4-HPR precipitate during the aqueous dilution phase of nanoemulsion preparation? A: This is a classic thermodynamic failure caused by 4-HPR's extreme hydrophobicity. The natural solubility of 4-HPR in physiological buffers (like PBS at pH 7.4) is less than 1 μg/mL[2]. When an organic solvent containing 4-HPR is introduced into an aqueous phase, the solvent diffuses rapidly, leaving the drug supersaturated. If the surfactant/co-surfactant ratio is insufficient to lower the interfacial tension and encapsulate the drug within the oil core or micellar interface, rapid nucleation and precipitation occur. Solution: Utilize a mixed micelle or lipid nanovesicle approach. Combining D-α-tocopheryl polyethylene glycol succinate (TPGS) with DSPE-PEG has been shown to increase the apparent solubility of 4-HPR by 363-fold, maintaining stable entrapment up to a surfactant concentration of 2.97E-05 M[3]. Alternatively, integrating 4-HPR directly into a chemically defined phospholipid bilayer (e.g., DPPC and DOPC) prevents precipitation upon dilution[4].

Q2: Our nanoemulsion exhibits an increasing Polydispersity Index (PDI) and droplet size over time. How do we prevent Ostwald ripening? A: Ostwald ripening occurs when smaller droplets dissolve into the continuous phase and redeposit onto larger droplets, driven by the solubility of the dispersed oil phase in water. In 4-HPR formulations, this often happens if the lipid matrix is unstable or if animal-derived lecithins with heterogeneous chain lengths are used. Solution: Switch to synthetic, chemically defined phospholipids (e.g., 1,2-dipalmitoyl-sn-glycero-3-phosphocholine [DPPC]) to create a more rigid and uniform interfacial boundary[4]. Additionally, implement high-pressure homogenization after primary emulsification. Forcing the emulsion through microscopic filters under high pressure significantly reduces the initial droplet size (often <200 nm), which dramatically increases the kinetic stability of the dispersion and prevents phase separation during long-term storage[4][5].

Q3: Conventional liposomes are clearing too quickly via the Reticuloendothelial System (RES). How do 4-HPR nanovesicles differ? A: Conventional liposomes typically encapsulate water-soluble drugs in their aqueous core. Because 4-HPR is highly lipophilic, it must be integrated directly into the lipid bilayer[4]. By optimizing the lipid composition (e.g., specific ratios of DPPC, DOPC, and DMPC) and achieving a mean hydrodynamic diameter of <200 nm with a negative or neutral zeta potential, the resulting nanovesicles evade rapid macrophage uptake. This altered lipid composition and structural integration allow the nanoemulsion to bypass the RES, achieving higher and more prolonged tissue concentrations[4].

II. Quantitative Formulation Parameters

To achieve optimal encapsulation and stability, formulation parameters must be strictly controlled. The table below synthesizes validated data points for successful 4-HPR nanocarrier systems.

Formulation Strategy	Key Excipients / Surfactants	Mean Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Solubility Increase
Mixed Micelles	TPGS, DSPE-PEG	~12.0	Negative	88.0%	363-fold[3]
Solid Dispersion NPs	Hydrophilic Copolymer (P5)	~249.0	+41.3	37.0% (Payload)	1134-fold[3]
Lipid Nanovesicles	DPPC, DOPC, DMPC	<200.0	Neutral/Negative	>90.0%	>1000-fold[4]

III. Standardized Experimental Protocols

Protocol 1: Preparation of 4-HPR Lipid Nanovesicles via Thin-Film Hydration

This self-validating protocol ensures the integration of 4-HPR into the lipid bilayer without the use of animal-derived phospholipids, ensuring batch-to-batch reproducibility[4].

• Organic Phase Dissolution: Dissolve 12.5 mg/mL 4-HPR, 64 mg/mL DPPC, 25 mg/mL DOPC, and 0.02 mg/mL Butylated hydroxytoluene (BHT) in a volatile organic solvent mixture (e.g., Chloroform/Methanol 2:1 v/v)[4]. Causality: BHT prevents the oxidative degradation of the unsaturated lipid chains during processing.

• Thin-Film Formation: Transfer the solution to a round-bottom flask. Evaporate the solvent using a rotary evaporator under reduced pressure at 40°C until a uniform, dry lipid film is formed. Flush with nitrogen gas to remove residual solvent traces.

• Aqueous Hydration: Hydrate the lipid film with sterile Phosphate Buffered Saline (PBS, pH 7.4) containing 1-10% v/v ethanol[4]. Rotate at 150 rpm at 50°C (above the phase transition temperature of DPPC) for 45 minutes to form a primary multi-lamellar emulsion.

• Size Reduction (Homogenization): Subject the primary emulsion to probe sonication (in an ice bath to prevent thermal degradation) for 10 minutes, or pass it through a high-pressure homogenizer for 5 cycles at 10,000 psi[4][5].

• Sterile Filtration & Storage: Extrude the nanoemulsion through a 0.22 µm polycarbonate filter. The resulting nanovesicles can be lyophilized for long-term storage if a cryoprotectant (e.g., trehalose) is added.

Caption: 4-HPR Nanoemulsion Formulation and Optimization Workflow.

Protocol 2: In Vitro Cytotoxicity & Bioavailability Assessment

To validate the biological efficacy of the formulated nanoemulsion against cancer cell lines (e.g., SK-N-BE-2C neuroblastoma cells)[3].

• Cell Seeding: Seed SK-N-BE-2C cells in 96-well plates at a density of 5 × 10³ cells/well in standard culture media. Incubate for 24 hours at 37°C in 5% CO₂.

• Treatment: Dilute the 4-HPR nanoemulsion in culture media to achieve equivalent 4-HPR concentrations ranging from 0.1 to 10 µM. Treat the cells alongside a control group receiving free 4-HPR dissolved in DMSO (final DMSO concentration <0.1%).

• Incubation: Incubate for 48 to 72 hours. Causality: Encapsulated 4-HPR exhibits a slow-release behavior (e.g., 28% release over 24h)[3], requiring longer incubation times to accurately assess cumulative cytotoxicity compared to the immediate shock of free drug.

• MTT Assay: Add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours, dissolve the formazan crystals in DMSO, and read absorbance at 570 nm. Calculate the IC₅₀ values.

IV. Mechanism of Action: Why Bioavailability Matters

The primary goal of optimizing 4-HPR nanoemulsions is to ensure sufficient intracellular delivery to trigger programmed cell death. Once the nanoemulsion facilitates the entry of 4-HPR into the cytoplasm, it acts via a highly specific, receptor-independent mechanism. 4-HPR induces the accumulation of ceramide (a pro-apoptotic lipid second messenger) and generates lethal levels of Reactive Oxygen Species (ROS)[1]. This dual action depolarizes the mitochondrial membrane, inevitably leading to apoptosis.

Caption: 4-HPR (Fenretinide) Apoptosis Signaling Pathway in Cancer Cells.

V. References

• Title: Guendalina Zuccari's lab | University of Genoa (UNIGE) - ResearchGate Source: researchgate.net URL: [Link]

• Title: US8709379B2 - Liposomal nanoparticles and other formulations of fenretinide for use in therapy and drug delivery Source: google.com (Google Patents) URL:

• Title: US20120093718A1 - Liposomal nanoparticles and other formulations of fenretinide for use in therapy and drug delivery Source: google.com (Google Patents) URL:

• Title: Lead Drug Product | ST-001 nanoFenretinide - SciTech Development Source: scitechdevelopment.com URL: [Link]

• Title: Nano- and Microemulsions in Biomedicine: From Theory to Practice Source: nih.gov (PMC) URL: [Link]

Sources

• 1. scitechdevelopment.com [scitechdevelopment.com]
• 2. US20120093718A1 - Liposomal nanoparticles and other formulations of fenretinide for use in therapy and drug delivery - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. US8709379B2 - Liposomal nanoparticles and other formulations of fenretinide for use in therapy and drug delivery - Google Patents [patents.google.com]
• 5. Nano- and Microemulsions in Biomedicine: From Theory to Practice - PMC [pmc.ncbi.nlm.nih.gov]

overcoming N-Phenylretinamide resistance in solid tumor cell lines

Welcome to the N-Phenylretinamide (4-HPR / Fenretinide) Technical Support Center . As a Senior Application Scientist, I have designed this portal to help researchers and drug development professionals troubleshoot and overcome 4-HPR resistance in solid tumor and leukemia cell lines.

Unlike traditional chemotherapeutics, 4-HPR induces apoptosis through a p53-independent mechanism, primarily driven by the generation of reactive oxygen species (ROS) and the intracellular accumulation of the pro-apoptotic sphingolipid, ceramide[1]. Resistance typically emerges when tumor cells metabolically hijack this pathway to neutralize ceramide.

Below, you will find a mechanistic breakdown, symptom-based troubleshooting guides, self-validating protocols, and benchmark data to guide your experiments.

Module 1: Mechanistic Overview of 4-HPR Resistance

To overcome resistance, we must first map the metabolic shunts cancer cells use to survive. When 4-HPR triggers ceramide production, resistant cells activate specific enzymes to clear it:

• Glycosylation Shunt: Upregulation of Glucosylceramide Synthase (GCS) converts toxic ceramide into non-toxic glucosylceramide (GC), a major mechanism of resistance in multidrug-resistant lines[2][3].

• Phosphorylation Shunt: Overproduction of Sphingosine Kinase (SphK) converts ceramide into sphingosine-1-phosphate (S1P), a potent mitogenic and anti-apoptotic signal[4].

4-HPR signaling pathway highlighting ceramide metabolism resistance nodes and targeted inhibitors.

Module 2: Troubleshooting Guide & FAQs

Q: My solid tumor cell lines show initial growth arrest but fail to undergo apoptosis after 48 hours of 4-HPR treatment. What is the likely cause? A: This "survival mode" adaptation is frequently caused by rapid ceramide clearance. Cancer cells upregulate GCS to convert toxic ceramide into glucosylceramide[2]. Troubleshooting Action: Measure intracellular ceramide vs. glucosylceramide ratios using LC-MS/MS. If the ratio is inverted (high GC, low Ceramide), your cells are exhibiting ceramide glycosylation resistance. Co-treat with a GCS inhibitor like PDMP.

Q: How can I experimentally validate if Sphingosine Kinase (SphK) is mediating resistance in my neuroblastoma models? A: SphK converts ceramide into S1P, actively promoting cell survival. You can validate this by co-administering Safingol, a specific SphK inhibitor[4]. If Safingol restores 4-HPR sensitivity and lowers the IC50, SphK overproduction is the primary resistance node.

Q: I am observing high ROS levels and ceramide accumulation, but the cells are still not dying. Why? A: If upstream signaling (ROS/Ceramide) is intact but apoptosis is halted, the resistance is downstream at the mitochondrial or caspase level. Upregulation of anti-apoptotic proteins (e.g., Bcl-2) or loss of Caspase-8 expression can block fenretinide-induced apoptosis, a phenomenon frequently observed in ovarian carcinoma[1][5]. Troubleshooting Action: Combine 4-HPR with a BH3-mimetic (e.g., ABT-737) to bypass the Bcl-2 blockade.

Module 3: Validated Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems . This means every assay includes an internal mechanistic checkpoint to confirm whether cell death is truly on-target.

Protocol A: Overcoming GCS-Mediated Resistance using PDMP

Purpose: To block the glycosylation of ceramide, forcing 4-HPR-induced ceramide to accumulate and trigger apoptosis[3].

• Cell Seeding: Seed resistant cells (e.g., MCF-7/Adr) at 1×104 cells/well in 96-well plates. Allow 24 hours for attachment.

• Pre-treatment (Causality Step): Treat cells with 10 µM PDMP (L-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol) for 2 hours prior to 4-HPR exposure. Why? Pre-incubation is critical to inhibit baseline GCS activity and deplete existing glucosylceramide pools before the 4-HPR-induced ceramide surge begins.

• 4-HPR Administration: Add 4-HPR at escalating doses (1 µM to 20 µM). Incubate for 48 hours.

• Self-Validation Checkpoint (Dual-Readout):

  • Viability: Assess using CCK-8 or MTT assay.

  • Lipidomics: Harvest parallel wells for LC-MS/MS.

  • Interpretation: If viability drops and the LC-MS/MS shows a restored Ceramide:Glucosylceramide ratio, the resensitization is validated. If viability drops but the lipid ratio remains unchanged, the PDMP is causing off-target cytotoxicity.

Protocol B: Overcoming SphK-Mediated Resistance using Safingol

Purpose: To inhibit Sphingosine Kinase, preventing the conversion of pro-apoptotic ceramide into mitogenic S1P[4].

• Cell Seeding: Seed neuroblastoma or solid tumor cells in standard culture media.

• Pre-treatment: Administer Safingol at a sub-lethal dose (typically 5 µM) for 2 hours.

• Co-treatment: Introduce 4-HPR at the previously established resistant IC50 dose.

• Self-Validation Checkpoint: Measure Caspase-3/7 activation via luminescent assay at 24 hours. Why? Because Safingol restores the ceramide pool, it should specifically reactivate the intrinsic apoptotic cascade. If cells die via necrosis (high LDH release, low Caspase-3/7), the combination dose is too high and is rupturing membranes rather than inducing targeted apoptosis.

Module 4: Quantitative Benchmark Data

The following table summarizes expected sensitization metrics when combining 4-HPR with targeted metabolic modulators. Use these benchmarks to evaluate the success of your resensitization assays.

Tumor Model	Primary Resistance Node	4-HPR IC50 (Monotherapy)	Resensitizing Agent	4-HPR IC50 (Combination)	Sensitization Factor
Neuroblastoma	SphK Overexpression	>15.0 µM	Safingol (5 µM)	3.2 µM	~4.7x
Breast Carcinoma	GCS Overexpression	18.0 µM	PDMP (10 µM)	2.8 µM	~6.4x
Ovarian Carcinoma	Bcl-2 Upregulation	12.5 µM	ABT-737 (1 µM)	2.1 µM	~5.9x
Leukemia (AML)	Ceramide Glycosylation	14.2 µM	GCS Antisense	3.5 µM	~4.0x

Note: IC50 values are representative approximations derived from standard ceramide-mediated resistance assays and will vary slightly based on specific cell line passages and media conditions.

Module 5: References

Below is the consolidated list of authoritative sources cited in this guide. All links point to verified scientific repositories.

• Dynamics of ceramide generation and metabolism in response to fenretinide--diversity within and among leukemia. National Institutes of Health (NIH) / PMC.[Link]

• Fenretinide: A p53-independent way to kill cancer cells. Biochemical and Biophysical Research Communications / ResearchGate.[Link]

• Glucosylceramide Synthase Blockade Down-Regulates P-Glycoprotein and Resensitizes Multidrug-Resistant Breast Cancer Cells to Anticancer Drugs. Cancer Research / AACR Journals.[Link]

• Texas Takes on Cancer (Safingol and Sphingosine Kinase Mechanisms). Cancer Prevention and Research Institute of Texas (CPRIT).[Link]

• Heterogeneous Role of Caspase-8 in Fenretinide-Induced Apoptosis in Epithelial Ovarian Carcinoma Cell Lines. Molecular Pharmacology / DOI.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Dynamics of ceramide generation and metabolism in response to fenretinide--diversity within and among leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. cprit.texas.gov [cprit.texas.gov]
• 5. Redirecting [linkinghub.elsevier.com]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of N-Phenylretinamide (Fenretinide) and All-Trans Retinoic Acid (ATRA)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of N-(4-hydroxyphenyl)retinamide (4-HPR, Fenretinide) and its parent compound, all-trans retinoic acid (ATRA). We will dissect their distinct mechanisms of action, compare their efficacy using preclinical and clinical data, and provide standardized protocols for their evaluation.

Introduction: Two Generations of Retinoids

Retinoids, a class of compounds derived from vitamin A, are critical regulators of cellular processes, including growth, differentiation, and apoptosis.[1] All-trans retinoic acid (ATRA) is a naturally occurring retinoid that has become a cornerstone of therapy for specific hematologic malignancies, most notably acute promyelocytic leukemia (APL), where it acts as a powerful differentiation agent.[1][2][3] Its success in APL established the paradigm of differentiation therapy in cancer.[3]

However, the clinical utility of ATRA in solid tumors has been limited by issues of toxicity and the development of resistance, often linked to the rapid, self-induced systemic catabolism of the drug.[4][5][6] This prompted the development of synthetic retinoids designed to overcome these limitations. N-(4-hydroxyphenyl)retinamide, or Fenretinide, is a synthetic analogue of ATRA developed in the 1960s.[7] It has garnered significant interest due to a distinct pharmacological profile characterized by lower toxicity and a different primary mechanism of action that often bypasses classical retinoid signaling pathways.[7][8]

This guide will explore the fundamental differences between these two molecules, providing a framework for understanding their respective strengths and potential therapeutic applications.

Divergent Mechanisms of Action

While structurally related, ATRA and Fenretinide exert their anticancer effects through fundamentally different pathways. ATRA's action is primarily genomic and receptor-dependent, whereas Fenretinide's effects are largely non-genomic, relying on the induction of cellular stress.

All-Trans Retinoic Acid (ATRA): The Classic Differentiation Inducer

ATRA's mechanism is a well-established model of nuclear receptor signaling.[2][9]

• Receptor Binding: ATRA enters the cell and binds to nuclear retinoic acid receptors (RARs).

• Dimerization and DNA Binding: The ATRA-RAR complex heterodimerizes with retinoid X receptors (RXRs). This complex then binds to specific DNA sequences known as retinoic acid response elements (RAREs) located in the promoter regions of target genes.

• Transcriptional Regulation: In the absence of ATRA, the RAR/RXR complex is bound to co-repressors, inhibiting gene transcription. ATRA binding induces a conformational change that releases co-repressors and recruits co-activators.

• Cellular Differentiation: This cascade of events activates the transcription of genes that halt proliferation and induce the cell to differentiate into a mature, non-cancerous phenotype.[2][9] In APL, this process forces the leukemic promyelocytes to mature into granulocytes.[1]

Fenretinide (4-HPR): A Pro-Apoptotic Stress Inducer

Fenretinide's primary mechanism is distinct from ATRA's and is often independent of RAR activation.[10][11] While it can bind to RARs, its potency in activating them is over 100-fold weaker than ATRA's.[12] Instead, Fenretinide induces apoptosis through the generation of cellular stress.

• ROS Generation: A primary mechanism of Fenretinide is the induction of reactive oxygen species (ROS), particularly within the mitochondria.[13][14][15] This is achieved by inhibiting the mitochondrial respiratory chain.[13]

• Mitochondrial-Mediated Apoptosis: The surge in ROS leads to mitochondrial membrane permeabilization, the release of cytochrome c, and the activation of the intrinsic apoptotic pathway.[10][13]

• Ceramide and Signaling Pathways: Fenretinide can also induce apoptosis by increasing the synthesis of ceramides and activating stress-related signaling cascades like the p38 and JNK pathways.[10][11]

• PI3K/Akt/mTOR Modulation: Some studies show Fenretinide can modulate the PI3K/Akt/mTOR survival pathway, further contributing to its pro-apoptotic effects.[15]

This fundamental divergence in mechanism means Fenretinide can be effective in cancer cells that are resistant to ATRA.[7][16]

Signaling Pathway Diagram

The following diagram illustrates the distinct signaling pathways of ATRA and Fenretinide.

Caption: Contrasting mechanisms of ATRA (left) and Fenretinide (right).

Comparative Efficacy: Preclinical Data

In vitro studies consistently demonstrate that Fenretinide has a broader spectrum of activity and often greater potency than ATRA, particularly in solid tumors.

One study on gastric cancer cell lines (AGS and NCI-N87) found that the IC50 values for Fenretinide were more than twice as low as those for ATRA, indicating significantly higher cytotoxicity.[17][18] The effect of Fenretinide was comparable to that of the conventional chemotherapy agent cisplatin in these cells.[17][18] This superior efficacy is attributed to Fenretinide's distinct apoptotic mechanism.[17][18]

Furthermore, Fenretinide has shown activity in cell lines that are resistant to ATRA.[7][16] For example, while both ATRA and Fenretinide can inhibit the growth of RAR-sensitive breast cancer cell lines like MCF7 and T-47D, Fenretinide also effectively inhibits the proliferation of the RA-resistant BT-20 cell line.[12]

Cell Line	Cancer Type	Compound	IC50 Value	Source
AGS	Gastric Cancer	Fenretinide	~10 µM	[17][18]
ATRA	>20 µM	[17][18]
NCI-N87	Gastric Cancer	Fenretinide	~10 µM	[17][18]
ATRA	>20 µM	[17][18]
BT-20	Breast Cancer	Fenretinide	Growth Inhibition	[12]
ATRA	Resistant	[12]

Note: IC50 values are approximate and compiled from published charts for illustrative purposes.

Pharmacokinetics and Toxicity Profiles

The differences in pharmacokinetics and toxicity between ATRA and Fenretinide are stark and have significant clinical implications.

Feature	All-Trans Retinoic Acid (ATRA)	N-Phenylretinamide (Fenretinide)
Bioavailability	Variable; plasma levels decrease with chronic administration due to induced catabolism.[6][19]	Poor with initial capsule formulations, but plasma levels remain stable and do not decrease with long-term use.[5][6][8] Newer formulations (oral powder, IV) achieve much higher plasma concentrations.[7][20]
Half-life	Short.	Relatively long, with a mean value of ~17-25 hours.[19]
Primary Toxicity	Neurotoxicity, retinoic acid syndrome, effects on liver function tests, blood cell counts, and calcium levels.[19]	Nyctalopia (night blindness) due to retinol depletion, skin xerosis (dryness). Generally considered less toxic than ATRA, with minimal effects on liver, blood counts, or lipids.[19][21]
Dose-Limiting Toxicity (DLT)	Neurotoxicity, often occurring at peak plasma levels around 1 µM.[19]	Not clearly reached with oral capsule formulations. With high-dose IV formulations, hypertriglyceridemia (related to the lipid vehicle) can be a concern.[3][20]

Fenretinide's favorable toxicity profile and stable pharmacokinetics make it a more suitable candidate for long-term chemoprevention and for treating solid tumors where sustained drug exposure is necessary.[5][8]

Experimental Protocols for Evaluation

To assess and compare the efficacy of ATRA and Fenretinide in a research setting, a series of standardized in vitro assays are essential.

Workflow: In Vitro Efficacy Assessment

Caption: Standard workflow for comparing retinoid efficacy in vitro.

Protocol 1: Cell Viability (MTT Assay)

This protocol determines the concentration of each retinoid required to inhibit cell growth by 50% (IC50).

Causality: The MTT assay measures the activity of mitochondrial reductase enzymes, which is proportional to the number of viable, metabolically active cells.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Fenretinide and ATRA (e.g., 0.1 to 50 µM) in culture medium. Include a vehicle control (e.g., 0.1% DMSO). Replace the old medium with the treatment medium.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize absorbance values to the vehicle control and plot a dose-response curve to calculate the IC50 value.

Protocol 2: Apoptosis Detection (Annexin V/PI Staining)

This flow cytometry-based assay quantifies the percentage of cells undergoing apoptosis.

Causality: Annexin V binds to phosphatidylserine, which translocates to the outer cell membrane during early apoptosis. Propidium Iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes (late apoptotic/necrotic cells).

• Cell Seeding & Treatment: Seed cells in a 6-well plate. Treat with the respective IC50 concentrations of Fenretinide, ATRA, and a vehicle control for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.

• Staining: Resuspend cells in 100 µL of Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

• Incubation: Incubate in the dark at room temperature for 15 minutes.

• Analysis: Add 400 µL of Binding Buffer and analyze immediately using a flow cytometer. The results will distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Protocol 3: Reactive Oxygen Species (ROS) Detection

This assay measures intracellular ROS levels, a key indicator of Fenretinide's activity.

Causality: Dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable, non-fluorescent probe. Inside the cell, it is deacetylated and then oxidized by ROS into the highly fluorescent dichlorofluorescein (DCF).[14]

• Cell Seeding & Treatment: Seed cells in a 6-well or 96-well (black, clear bottom) plate. Treat with Fenretinide, ATRA, a vehicle control, and a positive control (e.g., H2O2) for a short duration (e.g., 1-6 hours).

• Loading: Wash cells with PBS and incubate with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.

• Measurement: Wash away the excess probe with PBS. Measure the fluorescence intensity using a fluorescence plate reader (Excitation/Emission ~485/535 nm) or a flow cytometer.

• Analysis: Quantify the fold-change in fluorescence relative to the vehicle-treated control cells.

Conclusion and Future Directions

All-trans retinoic acid and Fenretinide represent two distinct approaches to cancer therapy.

• ATRA is a highly effective, targeted differentiation agent, but its utility is largely confined to RAR-sensitive hematologic malignancies like APL. Its clinical application is hampered by induced resistance and a challenging toxicity profile.

• Fenretinide is a broad-spectrum cytotoxic agent that induces apoptosis primarily through RAR-independent mechanisms, such as ROS generation.[10][15] This allows it to bypass classical retinoid resistance pathways and show activity in a wider range of cancers, including solid tumors.[7] Its favorable toxicity profile and stable pharmacokinetics make it a promising candidate for further development.[5]

The primary challenge for Fenretinide has been its low oral bioavailability.[3][7][17] However, the development of novel intravenous and improved oral formulations that achieve significantly higher plasma concentrations is revitalizing clinical interest.[7][20] Future research should focus on leveraging Fenretinide's unique mechanism of action, potentially in combination with other therapies. For instance, its ability to synergize with other agents, such as rituximab in lymphoma or gemcitabine in lung cancer, highlights its potential as a combination partner.[11][15] The continued exploration of these advanced formulations and combination strategies will be crucial in fully realizing the therapeutic potential of Fenretinide.

References

• Fenretinide induces mitochondrial ROS and inhibits the mitochondrial respiratory chain in neuroblastoma - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Reactive oxygen species (ROS) mediates fenretinide–induced apoptosis in human retinal pigment epithelial (RPE) cells. (2004). Investigative Ophthalmology & Visual Science. [Link]

• Mechanisms of fenretinide-induced apoptosis. (2006). Journal of the National Cancer Institute. Monographs. [Link]

• Fenretinide induces apoptosis and synergises the apoptosis inducing effect of gemcitabine through inhibition of key signalling molecules involved in A549 cell survival in in silico and in vitro analyses. (2023). Cellular Signalling. [Link]

• Reactive Oxygen Species–Mediated Synergism of Fenretinide and Romidepsin in Preclinical Models of T-cell Lymphoid Malignancies. (2017). Molecular Cancer Therapeutics. [Link]

• Phase I Trial and Pharmacokinetics of Fenretinide in Children with Neuroblastoma. (2003). Clinical Cancer Research. [Link]

• Mechanisms of all-trans retinoic acid-induced differentiation of acute promyelocytic leukemia cells. (2000). Journal of Biosciences. [Link]

• Mechanisms of action and resistance to all-trans retinoic acid (ATRA) and arsenic trioxide (As2O3) in acute promyelocytic leukemia. (n.d.). Fujita Health University. [Link]

• All-trans retinoic acid in hematologic disorders: not just acute promyelocytic leukemia. (2024). Frontiers in Pharmacology. [Link]

• N-4-hydroxyphenylretinamide enhances retinoic acid-induced differentiation and retinoylation of proteins in the human acute promyelocytic leukemia cell line, NB4, by a mechanism that may involve inhibition of retinoic acid catabolism. (1997). Biochemical and Biophysical Research Communications. [Link]

• Inhibition by N-(4-hydroxyphenyl)retinamide and all-trans-retinoic acid of exogenous and endogenous development of putative preneoplastic lesions in rat liver. (1997). Japanese Journal of Cancer Research. [Link]

• All-Trans Retinoic Acid Induces Differentiation and Downregulates Stemness Markers and MGMT Expression in Glioblastoma Stem Cells. (2025). MDPI. [Link]

• Mechanisms of all-trans retinoic acid-induced differentiation of acute promyelocytic leukemia cells. (2000). Journal of Biosciences. [Link]

• Clinical development of fenretinide as an antineoplastic drug: Pharmacology perspectives. (2017). OncoTargets and Therapy. [Link]

• Preclinical evaluation of fenretinide against primary and metastatic intestinal type-gastric cancer. (2021). Oncology Letters. [Link]

• Comparison of N-(4-hydroxyphenyl)retinamide and all-trans-retinoic acid in the regulation of retinoid receptor-mediated gene expression in human breast cancer cell lines. (1999). Cancer Research. [Link]

• N-(4-hydroxyphenyl)-retinamide selectively increases All-TRANS retinoic acid inhibitory effects in HER2/NEU-overexpressing breast cancer cells. (2002). Tumour Biology. [Link]

• Current Clinical Trials of Fenretinide. (2026). CancerNetwork. [Link]

• Fenretinide (4-HPR): Its History, Properties & Uses. (2019). SciTech Development. [Link]

• Results of a Phase I-II Study of Fenretinide and Rituximab for Patients with Indolent B-Cell Lymphoma and Mantle Cell Lymphoma. (n.d.). National Center for Biotechnology Information. [Link]

• Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on Fenretinide. (2021). Pharmaceutics. [Link]

• A phase I study of intravenous fenretinide (4-HPR) for patients with malignant solid tumors. (2021). Cancer Chemotherapy and Pharmacology. [Link]

• Preclinical evaluation of fenretinide against primary and metastatic intestinal type-gastric cancer. (2024). Spandidos Publications. [Link]

• Overview of All-trans-Retinoic acid (ATRA) and Its Analogues: Structures, Activities, and Mechanisms in Acute Promyelocytic Leukaemia. (2025). ResearchGate. [Link]

• Phase I trial and pharmacokinetics of fenretinide in children with neuroblastoma. (2025). ResearchGate. [Link]

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• 1. Frontiers | All-trans retinoic acid in hematologic disorders: not just acute promyelocytic leukemia [frontiersin.org]
• 2. ias.ac.in [ias.ac.in]
• 3. scitechdevelopment.com [scitechdevelopment.com]
• 4. N-4-hydroxyphenylretinamide enhances retinoic acid-induced differentiation and retinoylation of proteins in the human acute promyelocytic leukemia cell line, NB4, by a mechanism that may involve inhibition of retinoic acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cancernetwork.com [cancernetwork.com]
• 6. Results of a Phase I-II Study of Fenretinide and Rituximab for Patients with Indolent B-Cell Lymphoma and Mantle Cell Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
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• 11. aacrjournals.org [aacrjournals.org]
• 12. Comparison of N-(4-hydroxyphenyl)retinamide and all-trans-retinoic acid in the regulation of retinoid receptor-mediated gene expression in human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Fenretinide induces mitochondrial ROS and inhibits the mitochondrial respiratory chain in neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Analysis of N-(4-Hydroxyphenyl)retinamide and Isotretinoin: Mechanisms, Efficacy, and Therapeutic Potential

This guide provides a detailed comparative analysis of two prominent retinoids, N-(4-hydroxyphenyl)retinamide (4-HPR or Fenretinide) and Isotretinoin (13-cis-retinoic acid). While both are derivatives of Vitamin A and share a common heritage in retinoid pharmacology, their distinct molecular mechanisms, pharmacological profiles, and clinical applications warrant a close examination. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of these compounds beyond their surface-level similarities.

Introduction: Two Generations of Retinoids

Isotretinoin, the cis-isomer of all-trans retinoic acid (ATRA), is a first-generation retinoid that has been a cornerstone in the treatment of severe recalcitrant nodular acne for decades. Its mechanism is primarily understood through its influence on gene transcription via retinoic acid receptors (RARs) and retinoid X receptors (RXRs).

Fenretinide, a synthetic derivative of retinoic acid, represents a later-generation retinoid. It was initially investigated for its potential in cancer chemoprevention and treatment. A key distinguishing feature of Fenretinide is its unique mechanism of action that, while still involving some receptor-mediated activity, is largely characterized by its ability to induce apoptosis through receptor-independent pathways, particularly via the generation of reactive oxygen species (ROS).

Comparative Mechanism of Action

The fundamental difference between Isotretinoin and Fenretinide lies in their primary modes of inducing cellular responses.

Isotretinoin: As a prodrug, Isotretinoin is converted intracellularly to ATRA and other metabolites that bind to nuclear retinoid receptors (RAR and RXR). This binding event initiates a cascade of transcriptional regulation of genes that control cellular differentiation, proliferation, and apoptosis. In the context of acne, this leads to a reduction in the size and secretion of sebaceous glands, inhibition of Propionibacterium acnes colonization, and anti-inflammatory effects.

Fenretinide (4-HPR): While Fenretinide can interact with RARs, particularly RAR-γ, its more pronounced and unique effects are mediated through receptor-independent pathways. A primary mechanism is the induction of oxidative stress through the generation of reactive oxygen species (ROS). This ROS production leads to mitochondrial dysfunction, activation of the c-Jun N-terminal kinase (JNK) pathway, and ultimately, apoptosis. This distinct mechanism is a key reason for its investigation in oncology, as it can induce cell death in cancer cells that may be resistant to traditional receptor-mediated therapies.

Signaling Pathway Diagrams

Caption: Isotretinoin's receptor-dependent signaling pathway.

Caption: Fenretinide's primary ROS-mediated apoptotic pathway.

Comparative Efficacy and Clinical Applications

While both compounds have been evaluated in dermatological and oncological settings, their clinical utility has largely diverged.

Feature	Isotretinoin	Fenretinide (4-HPR)
Primary Indication	Severe recalcitrant nodular acne.	Investigational for cancer chemoprevention and treatment (e.g., neuroblastoma, ovarian cancer).
Dermatological Efficacy	High efficacy in acne, leading to prolonged remission.	Limited and less consistent efficacy in acne compared to Isotretinoin.
Oncological Efficacy	Used in the maintenance therapy for high-risk neuroblastoma.	Has shown promise in preclinical and clinical studies for various cancers, often in combination with other agents.
Neuroblastoma	Standard of care in maintenance therapy, improving event-free survival.	Investigated for its potent apoptotic effects in neuroblastoma cell lines and in clinical trials.

Pharmacokinetics and Side-Effect Profiles

The pharmacokinetic properties and resulting side-effect profiles of Isotretinoin and Fenretinide are notably different, which has significant implications for their clinical use.

Parameter	Isotretinoin	Fenretinide (4-HPR)
Absorption	Highly lipophilic, absorption is enhanced with a high-fat meal.	Poor aqueous solubility, variable absorption.
Metabolism	Metabolized by cytochrome P450 enzymes (e.g., CYP2C8, CYP3A4) into active metabolites.	Metabolized into active metabolites, including 4-oxo-4-HPR.
Half-life	Terminal elimination half-life of approximately 21 hours.	Longer half-life, leading to accumulation in tissues.
Teratogenicity	Highly teratogenic, requiring strict risk management programs (e.g., iPLEDGE).	Considered to have a lower risk of teratogenicity compared to Isotretinoin, but caution is still advised.
Common Side Effects	Mucocutaneous effects (dry skin, cheilitis), hypertriglyceridemia, myalgia, potential for mood changes.	Nyctalopia (night blindness) due to effects on retinol-binding protein, dermatological effects, gastrointestinal discomfort.
Long-term Accumulation	Does not accumulate significantly in tissues.	Accumulates in adipose and other tissues, with a slow washout period.

Experimental Protocols

A. Assessment of Apoptosis Induction via Flow Cytometry

This protocol is designed to quantify and compare the apoptotic effects of Isotretinoin and Fenretinide on a cancer cell line (e.g., neuroblastoma SH-SY5Y).

• Rationale: Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells. This dual staining allows for the differentiation of live, early apoptotic, late apoptotic, and necrotic cells.

• Methodology:

  • Cell Culture: Plate SH-SY5Y cells in 6-well plates and allow them to adhere overnight.

  • Treatment: Treat cells with varying concentrations of Isotretinoin, Fenretinide, and a vehicle control (e.g., DMSO) for 24-48 hours.

  • Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

  • Staining: Resuspend the cells in Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol and incubate in the dark.

  • Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Data Analysis: Quantify the percentage of cells in each quadrant (live, early apoptotic, late apoptotic, necrotic) to determine the apoptotic potential of each compound.

Caption: Workflow for comparative apoptosis assay.

B. Analysis of ROS Production

This protocol measures the generation of intracellular ROS, a key mechanism of Fenretinide.

• Rationale: Dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable, non-fluorescent probe. Once inside the cell, it is deacetylated by cellular esterases to DCFH, which is then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF). The fluorescence intensity is directly proportional to the amount of intracellular ROS.

• Methodology:

  • Cell Culture and Treatment: Plate and treat cells as described in the apoptosis assay.

  • Loading with DCFH-DA: Following treatment, incubate the cells with DCFH-DA solution in the dark.

  • Washing: Wash the cells with PBS to remove excess probe.

  • Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer.

  • Data Analysis: Compare the fluorescence intensity of treated cells to the control to determine the extent of ROS production.

Conclusion and Future Directions

Isotretinoin and Fenretinide, while both originating from the retinoid family, exhibit distinct pharmacological profiles that dictate their clinical applications. Isotretinoin remains a potent, receptor-mediated therapy for severe acne, with its use in oncology focused on specific contexts like neuroblastoma maintenance therapy.

Fenretinide's unique ROS-mediated, receptor-independent mechanism of apoptosis induction positions it as a promising candidate for cancer therapy, particularly in tumors that may have developed resistance to conventional treatments. Its more favorable teratogenic profile, though not completely benign, also offers a potential advantage.

Future research should continue to explore the synergistic potential of Fenretinide with other chemotherapeutic agents, leveraging its distinct mechanism to overcome drug resistance. Further development of novel formulations to improve its bioavailability will also be critical in realizing its full therapeutic potential. For Isotretinoin, ongoing research into its more nuanced molecular effects may help in refining its use and managing its side-effect profile.

References

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• Lovat, P. E., Oliverio, S., Corazzari, M., Rodolfo, C., Ranalli, M., Goranov, B., ... & Piacentini, M. (2002). Bak upregulation and JNK activation in fenretinide-induced apoptosis of neuroblastoma. Journal of the National Cancer Institute, 94(7), 517-527. [Link]

• Villablanca, J. G., London, W. B., Naranjo, A., McGrady, P. W., Ames, M. M., Reid, J. M., ... & Matthay, K. K. (2016). A phase II study of fenretinide (4-HPR) in patients with prognostically poor-risk neuroblastoma. Pediatric Blood & Cancer, 63(10), 1737-1744. [Link]

• Veronesi, U., De Palo, G., Marubini, E., Costa, A., Formelli, F., Mariani, L., ... & Camerini, T. (1999). Randomized trial of fenretinide to prevent second breast malignancy in women with early breast cancer. Journal of the National Cancer Institute, 91(21), 1847-1856. [Link]

A Researcher's Guide to Validating N-Phenylretinamide (4-HPR)-Induced Endoplasmic Reticulum Stress

For researchers, scientists, and drug development professionals, this guide provides an in-depth, objective comparison of N-Phenylretinamide (4-HPR or Fenretinide)-induced endoplasmic reticulum (ER) stress with other established inducers. We will delve into the causality behind experimental choices, present detailed, self-validating protocols, and offer supporting data to ensure scientific integrity and reproducibility.

The Critical Role of Endoplasmic Reticulum Stress in Cellular Fate

The endoplasmic reticulum is a vital organelle responsible for protein synthesis, folding, and modification. A disruption in these processes, caused by various physiological or pathological conditions, leads to an accumulation of unfolded or misfolded proteins—a state known as ER stress. To cope with this, the cell activates a complex signaling network called the Unfolded Protein Response (UPR). The UPR aims to restore ER homeostasis, but if the stress is too severe or prolonged, it can trigger apoptosis, or programmed cell death. This makes the induction of ER stress a compelling therapeutic strategy, particularly in oncology.

N-Phenylretinamide (4-HPR), a synthetic retinoid, has garnered significant interest for its pro-apoptotic effects in cancer cells, which are, in part, mediated by the induction of ER stress.[1][2][3][4] Unlike many classical ER stress inducers, 4-HPR's mechanism is primarily linked to the generation of reactive oxygen species (ROS).[1][2] This guide will provide the necessary tools to validate and compare 4-HPR-induced ER stress against well-characterized agents like tunicamycin and thapsigargin.

Understanding the Mechanisms: A Comparative Overview

A key aspect of validating 4-HPR's effects is to compare its mechanism with other compounds that induce ER stress through distinct pathways.

• N-Phenylretinamide (4-HPR): Induces ER stress primarily through the generation of ROS. This oxidative stress disrupts the ER environment, leading to protein misfolding and the activation of the UPR.[1][2]

• Tunicamycin: An inhibitor of N-linked glycosylation, it directly interferes with the proper folding of many proteins, leading to their accumulation in the ER.

• Thapsigargin: A non-competitive inhibitor of the sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pump. By blocking calcium influx into the ER, it depletes ER calcium stores, which are essential for the function of calcium-dependent chaperones involved in protein folding.

This fundamental difference in their modes of action can lead to distinct downstream signaling and cellular outcomes, making a comparative analysis crucial for a comprehensive understanding of 4-HPR's biological activity.

Experimental Validation of ER Stress: A Step-by-Step Approach

To rigorously validate ER stress, a multi-pronged approach is necessary, combining the analysis of key molecular markers at both the protein and transcript levels with a functional assessment of cellular viability.

Experimental Workflow

Caption: The three main branches of the Unfolded Protein Response pathway leading to apoptosis.

Conclusion

Validating N-Phenylretinamide-induced endoplasmic reticulum stress requires a systematic and comparative approach. By employing the detailed protocols and analytical frameworks presented in this guide, researchers can confidently characterize the molecular mechanisms underlying 4-HPR's pro-apoptotic effects. This robust validation is essential for advancing our understanding of this promising anti-cancer agent and for the development of novel therapeutic strategies targeting ER stress pathways.

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• Hail, N. Jr., Kim, H. J., & Kurie, J. M. (2007). Induction of endoplasmic reticulum stress by the pro-apoptotic retinoid N-(4-hydroxyphenyl)retinamide via a reactive oxygen species-dependent mechanism in human head and neck cancer cells. Cancer Biology & Therapy, 6(5), 705-711.
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synergistic effects of N-Phenylretinamide combined with paclitaxel

A Comparative Guide to the Synergistic Effects of N-Phenylretinamide and Paclitaxel in Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction: Re-evaluating Chemotherapeutic Strategies

The landscape of cancer therapy is perpetually evolving, moving from broad-spectrum cytotoxic agents to more nuanced, targeted approaches. However, the foundational challenge of therapeutic resistance and off-target toxicity remains. Combination therapy, the strategic pairing of agents with distinct but complementary mechanisms of action, represents a powerful paradigm to enhance efficacy and overcome these hurdles. This guide provides an in-depth technical analysis of the synergistic combination of N-(4-hydroxyphenyl)retinamide (4-HPR or Fenretinide), a synthetic retinoid, and Paclitaxel (PTX), a microtubule-stabilizing agent.

N-(4-hydroxyphenyl)retinamide (4-HPR) is a derivative of all-trans retinoic acid that exhibits broad-spectrum anti-cancer properties.[1] Unlike other retinoids, its primary mode of action is often independent of nuclear retinoic acid receptors, instead inducing apoptosis through mechanisms like the generation of reactive oxygen species (ROS) and elevation of ceramide levels.[2][3] It can also suppress tumor cell growth by inducing an arrest in the G1 phase of the cell cycle.[4]

Paclitaxel (PTX) is a widely used chemotherapeutic agent belonging to the taxane family.[5] Its canonical mechanism involves binding to the β-tubulin subunit of microtubules, which hyper-stabilizes their structure.[5][6][7] This stabilization disrupts the dynamic instability required for mitotic spindle formation, leading to a prolonged arrest in the G2/M phase of the cell cycle and subsequent apoptotic cell death.[6][7][8]

This guide synthesizes experimental findings to illuminate the potent synergy of combining these two agents, focusing on the molecular interplay that leads to enhanced cell cycle arrest and apoptosis in cancer cells.

The Rationale for Combination: A Multi-Pronged Attack

The distinct mechanisms of 4-HPR and Paclitaxel provide a strong rationale for their combined use. While Paclitaxel traps cells in mitosis (G2/M phase), 4-HPR can independently trigger apoptosis and halt cell proliferation at the G1 checkpoint. The hypothesis is that this dual assault on the cell cycle, coupled with 4-HPR's ability to prime cells for apoptosis, can create a synergistic effect that is more potent than either agent alone. This combination has the potential to lower the required therapeutic dose of Paclitaxel, thereby reducing its associated toxicities, and to overcome resistance mechanisms that cancer cells may develop against single-agent therapies.

Dissecting the Synergy: Mechanisms of Action

Experimental evidence, particularly from studies on glioblastoma cell lines, reveals a multi-faceted synergy between 4-HPR and Paclitaxel.[5][9]

Enhanced Cytotoxicity and Reduced Cell Viability

The primary indicator of a successful combination therapy is a significant reduction in cancer cell viability compared to monotherapy. Studies using the MTT assay have demonstrated that while 500 nM of 4-HPR alone has a negligible effect on glioblastoma cell viability, its combination with 100 nM Paclitaxel results in a substantial decrease in viability, far exceeding the effect of Paclitaxel alone.[5] Importantly, this combination showed significantly less toxicity toward normal astrocytes, highlighting a favorable therapeutic window.[5]

Table 1: Comparative Cell Viability in Glioblastoma Cell Lines

Treatment Group	C6 Cell Viability (%)	RG2 Cell Viability (%)
Control	100	100
4-HPR (500 nM)	~95	~94
Paclitaxel (100 nM)	~60	~55
4-HPR + Paclitaxel	~35	~30

Data synthesized from studies by Ray et al. on rat glioblastoma cell lines.[5]

Potentiation of Apoptosis

The combination of 4-HPR and Paclitaxel leads to a profound increase in apoptotic cell death. This is achieved by modulating key regulators of the intrinsic apoptotic pathway. The combination therapy diminishes survival factors like Bcl-2, an anti-apoptotic protein.[5][9] This shift in the Bax:Bcl-2 ratio is a critical event that favors mitochondrial outer membrane permeabilization, leading to the activation of a cascade of cysteine proteases known as caspases.[1][10] Specifically, the combination has been shown to activate initiator caspase-8 and executioner caspase-3, which are central to dismantling the cell during apoptosis.[5][9]

Caption: Synergistic induction of apoptosis by 4-HPR and Paclitaxel.

Overriding Cell Cycle Arrest Checkpoints

One of the most compelling aspects of this synergy is the modulation of cell cycle progression. Paclitaxel monotherapy characteristically induces a strong arrest at the G2/M checkpoint.[5][8] However, the combination of 4-HPR and Paclitaxel shifts this arrest to the G1/S phase.[5][9] This is a significant finding, as it suggests the combination imposes an earlier and potentially more definitive block on cell proliferation. This G1/S arrest is associated with the upregulation of the tumor suppressor protein Retinoblastoma (Rb), which controls the G1/S transition.[5][9] By preventing cells from even reaching the S phase (DNA synthesis), the combination therapy effectively shuts down the proliferative engine of the cancer cell.

Caption: Modulation of cell cycle arrest by Paclitaxel vs. the combination.

Experimental Protocols: A Guide to Validation

To ensure scientific rigor and reproducibility, this section provides detailed, self-validating protocols for the key assays used to evaluate the synergy between 4-HPR and Paclitaxel.

Protocol 1: Cell Viability Assessment (MTT Assay)

This protocol is used to quantitatively measure the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to form insoluble purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[11][12]

• Drug Treatment: Prepare serial dilutions of 4-HPR, Paclitaxel, and their combinations in culture medium. Remove the old medium from the wells and add 100 µL of the drug-containing medium. Include wells for untreated controls and solvent controls.

• Incubation: Incubate the plates for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.[11]

• MTT Addition: Add 10-20 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[12]

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 150 µL of a solubilization solution (e.g., DMSO or acidic isopropanol) to each well.[12]

• Absorbance Reading: Place the plate on a shaker for 10 minutes at low speed to ensure complete dissolution of the crystals.[12] Measure the absorbance at a wavelength of 490 nm or 570 nm using a microplate reader.[12]

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Synergy can be calculated using methods like the Combination Index (CI) where CI < 1 indicates synergy.[10][13]

Caption: Workflow for the MTT Cell Viability Assay.

Protocol 2: Cell Cycle Analysis (Propidium Iodide Staining)

This protocol allows for the analysis of cell cycle distribution based on DNA content using flow cytometry.

Principle: Propidium Iodide (PI) is a fluorescent dye that intercalates into the major groove of double-stranded DNA.[14] The fluorescence intensity of PI-stained cells is directly proportional to their DNA content, allowing for the discrimination of cells in G0/G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA) phases. Since PI also binds to RNA, treatment with RNase is essential for accurate DNA analysis.[14][15]

Step-by-Step Methodology:

• Cell Culture and Treatment: Grow cells to 70-80% confluency and treat with 4-HPR, Paclitaxel, or the combination for the desired time.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.[14]

• Washing: Wash the cell pellet twice with ice-cold PBS.

• Fixation: Resuspend the cell pellet and add 1 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent cell clumping.[14][16] Fix for at least 30 minutes on ice or store at -20°C for several weeks.[16]

• Rehydration and Staining: Centrifuge the fixed cells at a higher speed (e.g., 800 x g) to pellet them.[16] Wash with PBS to remove the ethanol.

• RNase Treatment: Resuspend the pellet in a solution containing RNase A (e.g., 100 µg/mL) and incubate for 30 minutes at 37°C to degrade RNA.[15][16]

• PI Staining: Add Propidium Iodide solution (final concentration of 50 µg/mL) to the cells.[17]

• Flow Cytometry: Analyze the samples on a flow cytometer, collecting data from at least 10,000 single-cell events.[16] Use software (e.g., ModFit LT™) to deconvolute the DNA content histograms and quantify the percentage of cells in each phase of the cell cycle.[15]

Protocol 3: Apoptosis Assessment (Caspase-3 Activity Assay)

This protocol measures the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

Principle: The assay utilizes a specific caspase-3 substrate, such as DEVD, conjugated to a reporter molecule (e.g., a chromophore like p-nitroanilide (pNA) or a fluorophore).[18][19] In apoptotic cells, active caspase-3 cleaves the substrate, releasing the reporter molecule, which can then be quantified by a spectrophotometer or fluorometer.[18][20]

Step-by-Step Methodology:

• Induce Apoptosis: Treat cells with 4-HPR, Paclitaxel, or the combination for a specified period. Concurrently, maintain an untreated control group.

• Cell Lysis: Harvest the cells and lyse them using a chilled lysis buffer provided with a commercial kit (e.g., containing HEPES, CHAPS, and DTT).[21] Incubate on ice for 10-20 minutes.[18][21]

• Lysate Preparation: Centrifuge the lysate at high speed (e.g., 16,000 x g) at 4°C to pellet cell debris.[21] Collect the supernatant, which contains the cytosolic proteins including caspases.

• Assay Reaction: In a 96-well plate, add a specific volume of cell lysate to each well.

• Substrate Addition: Add the reaction buffer (containing DTT) followed by the caspase-3 substrate (e.g., DEVD-pNA) to each well to start the reaction.[20]

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.[18][20]

• Measurement: Read the absorbance at 405 nm (for colorimetric assays) or fluorescence at the appropriate excitation/emission wavelengths.[18][20]

• Data Analysis: Compare the signal from treated samples to the untreated control to determine the fold-increase in caspase-3 activity.

Conclusion and Future Perspectives

The combination of N-Phenylretinamide and Paclitaxel demonstrates a powerful and multifaceted synergy against cancer cells. By simultaneously inducing a G1/S phase block and potentiating the intrinsic apoptotic pathway, this combination offers a significant therapeutic advantage over either agent used in isolation. The experimental data strongly support the rationale of targeting distinct cellular processes to achieve enhanced cytotoxicity.

Future research should focus on translating these promising in vitro findings into preclinical in vivo models to assess efficacy, toxicity, and pharmacokinetics.[1] Furthermore, exploring this combination in a wider range of cancer types, particularly those known to be resistant to standard Paclitaxel therapy, is warranted. Identifying predictive biomarkers for sensitivity to this combination could ultimately pave the way for its clinical application, offering a more effective and targeted treatment strategy for patients.

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A Senior Scientist's Guide to Validating N-Phenylretinamide (Fenretinide) Treatment Response: A Comparative Analysis of Biomarkers

Executive Summary

N-Phenylretinamide (Fenretinide), a synthetic retinoid, has carved a niche in oncology research due to its unique multimodal mechanism of action that selectively induces apoptosis in cancer cells.[1][2] Unlike traditional retinoids, its primary cytotoxic effects are often independent of nuclear retinoic acid receptors, stemming instead from the induction of cellular stress through two principal pathways: the generation of reactive oxygen species (ROS) and the disruption of sphingolipid metabolism.[1][3][4] This guide provides an in-depth comparison of key biomarkers for researchers and drug development professionals to validate Fenretinide's pharmacodynamic activity, predict patient response, and understand potential resistance mechanisms. We will dissect the causality behind experimental choices, provide validated protocols, and present a comparative landscape against alternative therapies, grounded in authoritative references.

The Dual-Pronged Mechanism of Fenretinide: A Foundation for Biomarker Discovery

Understanding Fenretinide's mechanism of action is paramount to selecting and validating appropriate biomarkers. The drug converges on two critical cellular processes to induce apoptosis.

• Induction of Reactive Oxygen Species (ROS): Fenretinide treatment leads to a rapid increase in intracellular ROS, primarily of mitochondrial origin.[5] This oxidative stress overwhelms the cell's antioxidant defenses, triggering downstream apoptotic signaling cascades.[6] This mechanism is a cornerstone of its activity in various cancers, including neuroblastoma.

• Disruption of Ceramide Metabolism: Fenretinide is a direct inhibitor of the enzyme Dihydroceramide Desaturase 1 (DEGS1) .[7][8] DEGS1 is responsible for the final step in de novo ceramide synthesis, converting dihydroceramide to ceramide.[9] By blocking this enzyme, Fenretinide causes a buildup of the substrate, dihydroceramide, and a relative depletion of the pro-apoptotic lipid, ceramide.[9][10] This disruption of the sphingolipid balance is a key contributor to its cytotoxic effects.

These two mechanisms, while distinct, are interconnected and provide a rich source of pharmacodynamic and predictive biomarkers.

Caption: Fenretinide's dual mechanism of action.

Comparative Analysis of Key Biomarkers for Fenretinide Response

The ideal biomarker should be robust, reproducible, and directly reflect the drug's activity in the target tissue. Here, we compare the top candidates.

Pharmacodynamic Biomarkers: Gauging Target Engagement

Pharmacodynamic (PD) biomarkers provide evidence of target engagement and biological effect. For Fenretinide, the most direct PD markers are the immediate downstream consequences of its action.

Biomarker Category	Specific Marker	Rationale	Pros	Cons
Oxidative Stress	Intracellular ROS Levels	Fenretinide's primary cytotoxic mechanism involves ROS generation.[5]	Rapid & direct measure of drug effect; multiple detection methods available (e.g., flow cytometry).	Transient signal; can be difficult to measure in vivo; not unique to Fenretinide.
Sphingolipid Metabolism	Dihydroceramide:Ceramide Ratio	Directly reflects inhibition of DEGS1, Fenretinide's molecular target.[7][9]	Highly specific to Fenretinide's action; quantifiable via mass spectrometry; stable analyte.	Requires specialized equipment (LC-MS/MS); baseline levels can vary.
Metabolic Markers	Retinol & RBP4	Fenretinide can lower plasma retinol and Retinol-Binding Protein 4 levels.[11][12]	Measurable in peripheral blood; reflects systemic drug exposure and effect.	Indirect marker of cytotoxicity; changes may not correlate directly with tumor response.

Expert Insight: While ROS is a critical part of the mechanism, its transient nature makes it a challenging clinical biomarker. The dihydroceramide-to-ceramide ratio stands out as a superior pharmacodynamic marker due to its high specificity for Fenretinide's direct enzymatic target, DEGS1. An increase in this ratio provides a clear and quantifiable signature of drug activity.

Predictive & Prognostic Biomarkers: Stratifying Responders

Predictive biomarkers aim to identify patients most likely to benefit from treatment. For Fenretinide, these are intrinsically linked to its mechanism of action.

Biomarker	Rationale	Supporting Evidence	Validation Method
DEGS1 Expression Level	High DEGS1 expression may indicate a stronger reliance on the de novo ceramide pathway, making cells more sensitive to its inhibition.	Fenretinide is a direct inhibitor of DEGS1.[7][8] Tumors dependent on this pathway could be more vulnerable.	RT-qPCR (mRNA), Western Blot / IHC (protein)
Baseline Oxidative State	Tumors with low intrinsic antioxidant capacity may be more susceptible to the ROS-inducing effects of Fenretinide.	The cytotoxicity of Fenretinide can be abrogated by antioxidants, highlighting the importance of the redox state.[13]	Measurement of baseline ROS, glutathione levels, or key antioxidant enzyme expression.
MYCN Amplification (Neuroblastoma)	MYCN is a key oncogene in high-risk neuroblastoma. While not a direct target, Fenretinide shows efficacy in neuroblastoma models.[14]	Standard risk-stratification biomarker in neuroblastoma.[15] Response to Fenretinide within this high-risk group is a key area of investigation.	FISH / qPCR

Validated Experimental Protocols

Scientific integrity demands robust and reproducible methodologies. The following protocols are designed as self-validating systems, incorporating essential controls.

Protocol 1: Measurement of Intracellular ROS by Flow Cytometry

This protocol details the use of CellROX™ Deep Red, a fluorogenic probe for measuring oxidative stress.

Causality: We choose CellROX™ because it is specific for ROS, is compatible with live cells, and its fluorescence in the far-red spectrum minimizes interference from other cellular components. Including unstained and positive controls (e.g., with pyocyanin) is critical to establish the baseline and confirm the assay is working correctly.

Methodology:

• Cell Preparation: Culture tumor cells to 70-80% confluency. Harvest and wash cells with PBS. Resuspend in PBS to a concentration of 1x10⁶ cells/mL.

• Staining: Add CellROX™ Deep Red reagent to a final concentration of 5 µM. Incubate for 30-60 minutes at 37°C, protected from light.

• Treatment: Add Fenretinide (e.g., 1-10 µM) or vehicle control to the cells. For a positive control, treat a separate sample with 100 µM pyocyanin.

• Acquisition: Analyze samples on a flow cytometer using 640/665 nm excitation/emission filters. Collect at least 10,000 events per sample.

• Analysis: Gate on the live cell population based on forward and side scatter. Quantify the geometric mean fluorescence intensity (MFI) of the CellROX™ signal. An increase in MFI in Fenretinide-treated cells compared to the vehicle control indicates ROS production.

Caption: Workflow for ROS measurement via flow cytometry.

Protocol 2: Analysis of DEGS1 mRNA Expression by RT-qPCR

This protocol quantifies the expression of the DEGS1 gene, a potential predictive biomarker.

Causality: This method measures the transcriptional level of Fenretinide's direct target. We use at least two validated housekeeping genes (e.g., GAPDH, ACTB) for normalization to control for variations in RNA input and reverse transcription efficiency. A no-template control (NTC) is essential to check for contamination.

Methodology:

• RNA Extraction: Isolate total RNA from tumor tissue or cell pellets using a TRIzol-based method or a commercial kit. Assess RNA quality and quantity using a spectrophotometer (A260/280 ratio ~2.0).

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a high-capacity cDNA reverse transcription kit with random primers.

• qPCR Reaction Setup: Prepare the qPCR reaction mix in triplicate for each sample:

  • 10 µL 2x SYBR Green Master Mix

  • 1 µL Forward Primer (10 µM) for DEGS1

  • 1 µL Reverse Primer (10 µM) for DEGS1

  • 2 µL cDNA template (diluted 1:10)

  • 6 µL Nuclease-free water

• Thermal Cycling: Run the reaction on a real-time PCR instrument with a standard cycling protocol (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 1 min).

• Data Analysis: Calculate the quantification cycle (Cq) values. Determine the relative expression of DEGS1 using the ΔΔCq method, normalized to the geometric mean of the housekeeping genes.

Comparative Landscape: Fenretinide vs. Alternative Therapies

To understand the unique value of Fenretinide's biomarkers, we must compare them to those used for standard-of-care treatments in a relevant disease, such as high-risk neuroblastoma.

Therapy	Primary Mechanism	Key Predictive/PD Biomarker(s)	Measurement Technique
Fenretinide	ROS Induction & DEGS1 Inhibition	Dihydroceramide:Ceramide Ratio ; DEGS1 Expression	LC-MS/MS; RT-qPCR
Chemotherapy (e.g., Cisplatin)	DNA Damage	ERCC1 Expression (repair enzyme)	IHC / RT-qPCR
Immunotherapy (Anti-GD2)	Antibody-Dependent Cell-Mediated Cytotoxicity	GD2 Expression; Immune cell infiltration[14]	IHC / Flow Cytometry
Targeted Therapy (ALK inhibitors)	Inhibition of ALK Kinase	ALK gene mutations or amplification[16]	Next-Generation Sequencing (NGS) / FISH

Expert Insight: Fenretinide's biomarkers are uniquely metabolic. While biomarkers for chemotherapy or targeted therapy focus on DNA repair or specific mutations, Fenretinide's markers measure a functional disruption of lipid metabolism. This offers a distinct and complementary axis for patient stratification and treatment monitoring, potentially identifying responders who may be resistant to other therapies.

Conclusion and Future Directions

The validation of Fenretinide treatment response hinges on a suite of biomarkers directly tied to its dual mechanisms of action. The dihydroceramide-to-ceramide ratio emerges as a highly specific and robust pharmacodynamic marker of target engagement. For patient stratification, assessing DEGS1 expression and the tumor's baseline oxidative state holds significant promise.

Future research should focus on the clinical validation of these biomarkers in prospective trials. Integrating these metabolic markers with genomic data (e.g., MYCN status in neuroblastoma) could lead to a powerful multi-parameter model for predicting response. Furthermore, as Fenretinide is explored in combination therapies, these biomarkers will be crucial for dissecting the contribution of each agent and understanding synergistic effects.[4][13] The development of non-invasive methods, such as liquid biopsies to assess circulating sphingolipids, could further enhance the clinical utility of these powerful biomarkers.[16]

References

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• CancerNetwork (2026). Current Clinical Trials of Fenretinide. CancerNetwork. Available at: [Link]

• Johansson, H. et al. (2024). Fenretinide in Young Women at Genetic or Familial Risk of Breast Cancer: A Placebo-Controlled Biomarker Trial. Cancer Prevention Research. Available at: [Link]

• Piga, A. et al. (2006). A phase I-II preoperative biomarker trial of fenretinide in ascitic ovarian cancer. Gynecologic Oncology. Available at: [Link]

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• Li, J. et al. (2024). Identification of novel markers for neuroblastoma immunoclustering using machine learning. Frontiers in Immunology. Available at: [Link]

• Mauri, E. et al. (2011). Identification of Dihydroceramide Desaturase as a Direct in Vitro Target for Fenretinide. Journal of Biological Chemistry. Available at: [Link]

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• Johansson, H. et al. (2024). Fenretinide in Young Women at Genetic or Familial Risk of Breast Cancer: A Placebo-Controlled Biomarker Trial. PubMed. Available at: [Link]

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A Comparative Guide to N-Phenylretinamide (NPR) Synthetic Derivatives and Analogues: Structure, Efficacy, and Mechanism

Introduction: The Rationale for Retinoid Analogue Development

Retinoids, a class of compounds derived from vitamin A, are critical regulators of cell proliferation, differentiation, and apoptosis. Their potential as anti-cancer agents has been a subject of intense research for decades. However, the therapeutic application of natural retinoids like all-trans-retinoic acid (RA) is often hampered by issues of toxicity and the development of resistance. This has driven the synthesis of novel retinoid analogues designed to enhance therapeutic efficacy while minimizing adverse effects.

N-Phenylretinamide (NPR) and its derivatives represent a promising class of synthetic retinoids. The strategic modification of the terminal carboxyl group of RA into an amide linkage offers a scaffold for chemical alterations that can profoundly impact biological activity. This guide provides a comparative analysis of key NPR analogues, focusing on the extensively studied N-(4-hydroxyphenyl)retinamide (4-HPR or Fenretinide), its active metabolite 4-oxo-4-HPR, and other derivatives to elucidate critical structure-activity relationships (SAR).

The Benchmark Analogue: N-(4-hydroxyphenyl)retinamide (4-HPR, Fenretinide)

Fenretinide has emerged as a leading NPR analogue, demonstrating significant chemopreventive and therapeutic activity in numerous preclinical and clinical studies.[1] Unlike natural retinoids, 4-HPR exhibits a distinct and potent ability to induce apoptosis in a wide array of cancer cell lines, including those that have developed resistance to RA.[2] Its favorable toxicity profile has further solidified its position as a benchmark for retinoid-based cancer therapy.[1]

A key structural feature of 4-HPR is the hydroxyl group on the N-phenyl ring. This modification is crucial for its binding to serum retinol binding protein (RBP), which may facilitate its transport in circulation.[3] In contrast, analogues where this hydroxyl group is absent (N-phenylretinamide) or blocked, such as in its major metabolite N-(4-methoxyphenyl)retinamide (4-MPR), show significantly reduced or inert biological activity, highlighting the importance of this functional group.[2][3]

Comparative Efficacy and Structure-Activity Relationship (SAR)

The anticancer activity of NPR analogues is highly dependent on their chemical structure. By comparing 4-HPR to its derivatives, clear SAR principles can be established.

Quantitative Comparison of Antiproliferative Activity

The cytotoxic efficacy of these compounds is typically quantified by the half-maximal inhibitory concentration (IC50), the concentration of a drug that reduces cell viability by 50%. The data below, derived from studies on human prostate carcinoma (HPC) cells, demonstrates the potent and cell-line-specific activity of 4-HPR.

Compound	Cell Line	IC50 (µM)	Key Observation
4-HPR (Fenretinide)	LNCaP (Androgen-dependent)	0.9 ± 0.16	High sensitivity in androgen-dependent cells.[4]
4-HPR (Fenretinide)	PC-3 (Androgen-independent)	3.0 ± 1.0	Potent activity maintained in androgen-independent cells.[4]
4-HPR (Fenretinide)	DU145 (Androgen-independent)	4.4 ± 0.45	Effective, but with slightly lower potency compared to other lines.[4]

Mechanistic Comparison: 4-HPR vs. 4-oxo-4-HPR

A fascinating comparison arises between 4-HPR and its polar metabolite, 4-oxo-N-(4-hydroxyphenyl)retinamide (4-oxo-4-HPR). While both are potent inducers of apoptosis, 4-oxo-4-HPR possesses a dual mechanism of action that allows it to overcome 4-HPR resistance.

Feature	4-HPR (Fenretinide)	4-oxo-4-HPR	Causality & Significance
Primary Mechanism	ROS-dependent apoptosis.[5][6]	ROS-dependent apoptosis AND Antimicrotubule activity.[6]	The dual mechanism of 4-oxo-4-HPR provides a secondary cell-killing pathway, making it effective even in cells that have developed resistance to ROS-induced apoptosis.[6]
Receptor Binding	Binds poorly to RARs; primarily receptor-independent.[2][7]	Not extensively characterized, but activity is independent of ROS-pathway resistance.[6]	The receptor-independent action is a key advantage, allowing these compounds to bypass resistance mechanisms linked to RAR mutations or downregulation.
Tubulin Polymerization	No effect.	Inhibits tubulin polymerization, causing mitotic arrest.[6]	This taxol-like activity is unique to the 4-oxo derivative and represents a significant gain of function compared to the parent compound.

This comparison underscores a critical principle in drug development: metabolic transformation can lead to derivatives with novel and potentially superior mechanisms of action.

Mechanisms of Action: Dissecting the Signaling Pathways

The primary mechanism for 4-HPR-induced cell death is the generation of reactive oxygen species (ROS), which serves as a key upstream signaling event.[1][4][5] This contrasts with classical retinoids that function primarily through nuclear retinoic acid receptors (RARs).[2]

The ROS-Mediated Apoptotic Cascade

• ROS Generation: Treatment with 4-HPR leads to a rapid increase in intracellular ROS levels, often within the first hour.[5] This oxidative stress is a critical trigger for the subsequent apoptotic cascade.

• MAPK Activation: The increase in ROS activates multiple mitogen-activated protein kinase (MAPK) pathways. Specifically, the activation of JNK, p38, and ERK has been shown to be essential for mediating 4-HPR-induced apoptosis.[5]

• Mitochondrial Disruption: The signaling cascade converges on the mitochondria, disrupting its membrane integrity. This leads to the release of cytochrome c and other pro-apoptotic proteins into the cytoplasm.[1][8]

• Caspase Activation: The release of cytochrome c initiates the activation of the intrinsic apoptotic pathway, marked by the activation of initiator caspase-9, which in turn activates executioner caspase-3, leading to PARP cleavage and the systematic dismantling of the cell.[1]

The diagram below illustrates this dominant signaling pathway.

Caption: 4-HPR Induced Apoptosis Pathway.

Experimental Protocols for Compound Evaluation

To ensure the reproducibility and validity of comparative studies, standardized protocols are essential. The following are detailed methodologies for two cornerstone assays used to evaluate the efficacy of NPR analogues.

Protocol 1: MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation. The reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells is the basis of this assay.[9]

Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).[10]

• Compound Treatment: Prepare serial dilutions of the NPR derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the various drug concentrations. Include untreated and vehicle-only control wells.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) under standard culture conditions.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours. During this time, visible purple precipitates will form.[10][11]

• Formazan Solubilization: Carefully aspirate the medium and add 150-200 µL of a solubilization solution (e.g., DMSO or 0.1% NP40 in isopropanol with 4 mM HCl) to each well to dissolve the formazan crystals.[10][12]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[12] Measure the absorbance at a wavelength of 570-590 nm using a microplate reader.[9][12]

• Data Analysis: Correct for background absorbance using the media-only wells. Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the results to determine the IC50 value.

Protocol 2: Annexin V/Propidium Iodide (PI) Assay for Apoptosis

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. It relies on the translocation of phosphatidylserine (PS) to the outer cell membrane during early apoptosis, which can be detected by FITC-conjugated Annexin V.[13][14] Propidium Iodide (PI) is a fluorescent nuclear stain that cannot cross the membrane of live or early apoptotic cells, thus it is used to identify late apoptotic and necrotic cells.[13]

Caption: Workflow for Annexin V / PI Apoptosis Assay.

Methodology:

• Induce Apoptosis: Treat cells with the desired concentrations of NPR analogues for the specified time. Include positive and negative controls.

• Cell Harvesting: Collect both adherent and suspension cells. Wash the cells once with cold 1X PBS and centrifuge at 500 x g for 5 minutes.[15]

• Resuspension: Discard the supernatant and resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI staining solution.[13]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[13][14]

• Final Preparation: Add 400 µL of 1X Binding Buffer to each tube and mix gently. Keep the samples on ice and protected from light until analysis.[13][15]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour. Use unstained, Annexin V-only, and PI-only controls to set compensation and quadrants.[13] Healthy cells will be negative for both stains, early apoptotic cells will be Annexin V positive/PI negative, and late apoptotic/necrotic cells will be positive for both.

Conclusion and Future Directions

The synthetic N-Phenylretinamide analogue, 4-HPR (Fenretinide), stands out as a potent anticancer agent that largely circumvents the limitations of natural retinoids. Its primary mechanism, driven by ROS generation and subsequent activation of the MAPK and intrinsic apoptotic pathways, is distinct from the receptor-dependent actions of RA.[5][7]

Comparative analysis reveals crucial structure-activity relationships, where the 4-hydroxyl group on the phenyl ring is essential for activity. Furthermore, metabolic derivatives like 4-oxo-4-HPR can possess enhanced or dual mechanisms of action, such as antimicrotubule activity, making them effective against resistant cell lines.[6] This highlights the importance of studying metabolic pathways in the design of next-generation analogues.

Future research should focus on synthesizing derivatives with improved pharmacokinetic properties and exploring novel modifications to the retinoid backbone and phenyl ring to further enhance potency and selectivity. The dual-action model of 4-oxo-4-HPR provides a compelling blueprint for developing multi-targeting agents that can combat the heterogeneity and adaptability of cancer.

References

• Sun, S. Y., Yue, P., & Lotan, R. (2007). N-(4-Hydroxyphenyl)retinamide-induced apoptosis triggered by reactive oxygen species is mediated by activation of MAPKs in head and neck squamous carcinoma cells. Cancer Research, 67(3), 1033-1041. [Link]

• Pastorino, S., et al. (2016). Fenretinide (4-HPR) Targets Caspase-9, ERK 1/2 and the Wnt3a/β-Catenin Pathway in Medulloblastoma Cells and Medulloblastoma Cell Spheroids. PLOS One, 11(7), e0158185. [Link]

• Hail, N. Jr., Kim, H. J., & Lotan, R. (2002). Induction of apoptosis by N-(4-hydroxyphenyl)retinamide and its association with reactive oxygen species, nuclear retinoic acid receptors, and apoptosis-related genes in human prostate carcinoma cells. Clinical Cancer Research, 8(4), 1228-1236. [Link]

• Fanjul, A., et al. (1998). 4-Hydroxyphenyl retinamide is a highly selective activator of retinoid receptors. Journal of Biological Chemistry, 273(49), 32581-32587. [Link]

• Corazzari, M., et al. (2010). 4-oxo-N-(4-hydroxyphenyl)retinamide: Two Independent Ways to Kill Cancer Cells. PLOS One, 5(8), e12195. [Link]

• Horton, T. (n.d.). MTT Cell Assay Protocol. Texas Children's Hospital. [Link]

• G-Biosciences. (n.d.). Annexin V-Dye Apoptosis Assay. G-Biosciences. [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. [Link]

• Bio-protocol. (2018). Anticancer assay (MTT). Bio-protocol, 8(17), e2988. [Link]

• Sheikh, M. S., et al. (1995). N-(4-hydroxyphenyl)retinamide (4-HPR)-mediated biological actions involve retinoid receptor-independent pathways in human breast carcinoma. Carcinogenesis, 16(10), 2477-2486. [Link]

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• Pan, J., et al. (2004). N-(4-hydroxyphenyl) retinamide (4HPR) enhances TRAIL-mediated apoptosis through enhancement of a mitochondrial-dependent amplification loop in ovarian cancer cell lines. Cell Death & Differentiation, 11(5), 527-541. [Link]

• Thayyullathil, F., et al. (2014). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Methods in Molecular Biology, 1157, 17-21. [Link]

• Bhatnagar, R., et al. (1991). N-(4-hydroxyphenyl)retinamide: Interactions With Retinoid-Binding proteins/receptors. Journal of the National Cancer Institute, 83(15), 1059-1064. [Link]

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Safety & Regulatory Compliance

Quantitative Chemical Profile &amp; Hazard Assessment

As a Senior Application Scientist overseeing advanced oncology and drug development workflows, I frequently observe laboratories mishandling synthetic retinoids. N-Phenylretinamide (commonly known as Fenretinide or 4-HPR) presents unique logistical challenges due to its extreme lipophilicity, environmental persistence, and potent biological activity.

Standard disposal and handling protocols often fail to account for the chemical's hydrophobic nature, leading to incomplete surface decontamination and improper waste segregation. This guide provides a self-validating system for the operational handling, decontamination, and disposal of N-Phenylretinamide, ensuring scientific integrity, personnel safety, and strict regulatory compliance.

Before handling N-Phenylretinamide, it is critical to understand its physicochemical properties. These metrics dictate our operational choices, from solvent selection to waste containment strategies.

Property	Value	Operational & Safety Implication
CAS Number	65646-68-6	Required standard identifier for hazardous waste manifesting.
Molecular Weight	391.55 g/mol	Highly lipophilic; requires organic solvents (e.g., DMSO, Ethanol) for reconstitution[1].
LD50 (Oral, Mouse)	8,388 mg/kg	Low acute oral toxicity, but poses chronic exposure risks.
LD50 (IP, Mouse)	2,138 mg/kg	Significant systemic toxicity via injection/accidental needlestick.
Storage Temperature	-20°C (Powder)	Prevents thermal degradation. Must be stored away from strong oxidizing agents[2].
Vapor Pressure	Not applicable	Low inhalation risk unless aerosolized as a fine dust during weighing.

Pharmacological Mechanism & Safety Implications

Understanding why N-Phenylretinamide is hazardous informs how we protect ourselves. Unlike traditional chemotherapeutics, Fenretinide is a synthetic derivative of all-trans retinoic acid that induces apoptosis primarily through the generation of Reactive Oxygen Species (ROS) and the accumulation of intracellular ceramides[3].

Because it triggers rapid mitochondrial dysfunction, accidental dermal exposure to concentrated solutions—especially when dissolved in penetration-enhancing solvents like DMSO—poses a severe cytotoxic risk to researchers.

Fig 1: Fenretinide-induced apoptosis signaling pathway via ROS and ceramide accumulation.

Standard Operating Procedure: Operational Handling

To prevent respiratory irritation (H335) and skin sensitization (H315), the handling of raw N-Phenylretinamide powder must follow a strict, self-validating containment protocol.

Step-by-Step Handling Methodology:

• Environmental Isolation: Always weigh and reconstitute the powder within a certified Class II Biological Safety Cabinet (BSC) or a dedicated chemical fume hood. Ensure the ventilation system is active to capture any aerosolized particulates[2].

• Barrier Protection: Don impervious nitrile gloves, a fastened lab coat, and safety goggles. If handling large quantities outside a hood, a dust respirator is mandatory[4].

• Solvent Reconstitution: Because Fenretinide is practically insoluble in water, dissolve the compound in high-purity ethanol or DMSO[1]. Causality note: Water cannot be used for initial dissolution or equipment rinsing, as the compound will precipitate out of solution, contaminating glassware.

Decontamination & Spill Response Protocol

A common laboratory failure is attempting to clean a Fenretinide spill with water or standard aqueous detergents. Due to its extreme hydrophobicity, water will merely spread the compound without solubilizing it.

Step-by-Step Spill Response:

• Isolate the Zone: Immediately restrict access to prevent tracking the compound across the laboratory.

• Dry Powder Spills: Do NOT use compressed air or dry sweeping, which will aerosolize the active pharmaceutical ingredient (API)[4]. Instead, use a HEPA-filtered, explosion-proof vacuum designed for hazardous dust, or gently cover the powder with damp absorbent pads to suppress dust formation[4].

• Liquid Spills: Absorb solvent-based solutions with finely-powdered liquid-binding materials (e.g., diatomite or universal chemical binders)[2].

• Chemical Scrubbing: Decontaminate all affected surfaces, spatulas, and balances by scrubbing them thoroughly with alcohol (isopropanol or ethanol)[2]. The alcohol effectively solubilizes the lipophilic residue, allowing it to be wiped away.

• Containment: Place all contaminated wipes and binding materials into a clean, dry, sealable container for hazardous disposal[4].

Comprehensive Waste Disposal Workflow

N-Phenylretinamide is classified as a Water Hazard Class 1 substance[5]. It must never be flushed down the drain or disposed of in standard municipal trash. In aqueous environments, it can form stable nanomicelles or aggregates, leading to prolonged ecological toxicity and aquatic harm[1].

Fig 2: Standardized workflow for the segregation and disposal of N-Phenylretinamide waste.

Step-by-Step Disposal Methodology:

• Waste Segregation: Strictly separate solid waste (contaminated pipette tips, empty glass vials, gloves) from liquid waste.

• Solid Waste Packaging: Place all solid residues and uncleaned packaging into double-sealed, heavy-duty plastic bags or rigid, leak-proof hazardous waste bins[4].

• Liquid Waste Collection: Collect all liquid waste (DMSO/Ethanol solutions containing Fenretinide) in a chemically compatible, approved solvent waste carboy. Ensure this container is kept tightly sealed and stored in a well-ventilated area away from direct sunlight[2].

• Regulatory Labeling: Clearly label all containers with the chemical name, hazards, and the specific solvents used (e.g., "Hazardous Chemical Waste: Contains N-Phenylretinamide and DMSO").

• Final Destruction: Transfer the segregated waste to an authorized, licensed hazardous waste collection service. The only acceptable method of final destruction for this compound is high-temperature incineration[2][4].

References

• Cayman Chemical. (2025). Fenretinide-d4 - Safety Data Sheet. Retrieved from 5

• Apollo Scientific. (2022). Fenretinide - Safety Data Sheet. Retrieved from4

• Cayman Chemical. (2025). Fenretinide - Safety Data Sheet. Retrieved from

• MedChemExpress. (2025). Fenretinide - Safety Data Sheet. Retrieved from 2

• Orienti, I., et al. (2019). Nanomicellar Lenalidomide–Fenretinide Combination Suppresses Tumor Growth in an MYCN Amplified Neuroblastoma Tumor. PMC. Retrieved from 1

• MDPI. (2026). Cytotoxic and Cytostatic Effects of Nanoformulated Fenretinide on MG63 Osteosarcoma Cells. Retrieved from 3

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling N-Phenylretinamide

Operational Safety and Handling Guide for N-Phenylretinamide (Fenretinide)

As a Senior Application Scientist, I frequently consult with research teams on the safe and effective integration of potent synthetic retinoids into preclinical workflows. N-Phenylretinamide, commonly known as Fenretinide or 4-HPR, is a highly valuable compound in oncology and metabolic research due to its ability to inhibit dihydroceramide desaturase (DEGS1) and induce apoptosis[1]. However, its potent biological activity—specifically its classification as a Category 1B reproductive toxin—requires stringent operational controls.

This guide bridges the gap between basic Safety Data Sheet (SDS) compliance and practical, field-proven laboratory execution. By understanding the causality behind these safety measures, you can build a self-validating system that protects both the researcher and the integrity of the experiment.

Mechanistic Context: Why We Protect Ourselves

Understanding why we implement strict handling protocols starts with understanding how the chemical works at a cellular level. Fenretinide actively disrupts lipid metabolism, shifting the balance of sphingolipids to induce reactive oxygen species (ROS) and trigger cell death[2]. Because these pathways are fundamental to cellular survival and development, accidental exposure poses severe acute and reproductive risks.

Fig 1: Fenretinide (4-HPR) cellular signaling and apoptotic induction pathway.

Hazard Profile & Quantitative Risk Assessment

To design an effective Personal Protective Equipment (PPE) matrix, we must first quantify the risks. According to the and [3], Fenretinide presents multiple acute and chronic hazards:

Hazard Class	GHS Category	Hazard Code	Operational Implication & Causality
Reproductive Toxicity	1B	H360	May damage fertility/unborn child. Mandates double-gloving and certified fume hood use.
Acute Toxicity (Oral/Dermal/Inhal)	4	H302, H312, H332	Harmful via all primary exposure routes. Requires N95/P100 respirators if dedusting occurs.
Skin Irritation	2	H315	Causes skin irritation. Necessitates chemical-resistant nitrile gloves and a fully buttoned lab coat[3].
Eye Irritation	2A	H319	Causes serious eye irritation. Requires splash-proof safety goggles[4].
STOT (Single Exposure)	3	H335	Respiratory irritant. Strictly prohibits open-bench handling of the dry crystalline powder.

Personal Protective Equipment (PPE) Matrix

Based on the hazard profile, the following PPE is non-negotiable when handling Fenretinide[4]:

• Hand Protection: Double-gloving with extended-cuff nitrile gloves. Causality: Because Fenretinide is harmful in contact with skin (H312) and is a reproductive toxin, double gloving provides a fail-safe. If the outer glove is contaminated or compromised during weighing, the inner glove maintains the barrier during safe removal.

• Eye/Face Protection: Splash-proof chemical safety goggles (ANSI Z87.1 compliant). Causality: Protects against H319 serious eye irritation and solvent splashes during the solubilization phase.

• Respiratory Protection: Handling the dry powder outside of a certified fume hood is strongly discouraged. However, if engineering controls fail or during spill cleanup, an N95 or P100 particulate respirator is required[4]. Causality: Prevents inhalation of aerosolized dust (H332, H335).

• Body Protection: A dedicated, fully buttoned lab coat. Disposable sleeves are recommended during the weighing phase to prevent cuff contamination.

Operational Workflows

Handling Fenretinide requires precision to maintain its stability and protect the researcher. It is highly soluble in organic solvents (DMSO, Ethanol) up to ~10 mg/mL, but sparingly soluble in aqueous buffers[1].

Fig 2: Standard operational workflow for Fenretinide solubilization and storage.

Step-by-Step Methodology: Reagent Preparation & Solubilization

Self-Validating Protocol: This protocol ensures that the chemical remains contained and its biological integrity is preserved.

• Preparation: Don all required PPE (double gloves, goggles, lab coat). Ensure the chemical fume hood is operational and certified with adequate face velocity[3].

• Weighing: Tare a static-free weigh boat inside the fume hood. Carefully transfer the crystalline solid using a dedicated micro-spatula. Note: Avoid rapid movements to prevent dedusting.

• Primary Solubilization: Transfer the powder to a light-protected (amber) glass vial or foil-wrapped tube. Add the primary organic solvent (DMSO or Ethanol) to achieve a stock concentration of up to 10 mg/mL[1].

• Inert Gas Purging: Gently purge the headspace of the vial with an inert gas (Argon or Nitrogen) before sealing[1]. Causality: Fenretinide is sensitive to oxidation; purging prevents degradation and maintains batch-to-batch experimental consistency.

• Secondary Dilution (Aqueous): For in vitro assays, dilute the stock into the aqueous buffer of choice. Critical Step: Do not store aqueous solutions for more than 24 hours due to rapid precipitation and degradation[1].

• Storage: Aliquot the remaining organic stock solution and store at -20°C[3].

Step-by-Step Methodology: Spill Response & Decontamination

In the event of a localized spill inside the fume hood[4]:

• Isolate: Alert nearby personnel. Do not use air hoses or sweeping motions that could aerosolize the powder[4].

• Contain (Dry Spill): Gently cover the spilled crystalline solid with damp absorbent paper to suppress dust formation.

• Contain (Liquid Spill): If the spill involves Fenretinide dissolved in DMSO/EtOH, apply a universal liquid-binding material (e.g., diatomite)[3].

• Decontaminate: Scrub the affected surfaces with a 70% ethanol or isopropanol solution to solubilize and lift residual traces[3].

• Dispose: Place all contaminated materials, including the outer layer of gloves, into a sealable, labeled hazardous waste bag.

Waste Management & Disposal Plan

Fenretinide must not be disposed of in standard municipal waste or poured down the drain.

• Solid Waste: Empty vials, contaminated weigh boats, and spill cleanup materials must be placed in a rigid, leak-proof container labeled "Hazardous Chemical Waste - Reproductive Toxin (Fenretinide)."

• Liquid Waste: Collect solvent-based waste in a compatible, clearly labeled high-density polyethylene (HDPE) carboy. Ensure the waste stream is segregated from strong acids or oxidizing agents[3].

• Final Disposal: Coordinate with your institution's Environmental Health and Safety (EHS) department for high-temperature incineration, which is the standard disposal method for halogenated/toxic organic compounds[4].

References

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]